(S)-PF-04449613

Core Science & Biosynthesis

(S)-PF-04449613: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-PF-04449613 is a potent and selective small molecule inhibitor of phosphodiesterase 9A (PDE9A). This enzyme is responsible for the hydrolysis of cyclic guanosine (B1672433) monophosphate (cGMP), a critical second messenger in various physiological processes, particularly in the brain and heart. By inhibiting PDE9A, (S)-PF-04449613 elevates intracellular cGMP levels, thereby modulating downstream signaling pathways. This mechanism has shown potential in preclinical models for enhancing synaptic plasticity, improving cognitive function, and offering cardioprotective effects. This technical guide provides an in-depth overview of the mechanism of action of (S)-PF-04449613, supported by quantitative data, detailed experimental protocols, and visual representations of the involved signaling pathways.

Core Mechanism of Action: PDE9A Inhibition

The primary mechanism of action of (S)-PF-04449613 is the potent and selective inhibition of the phosphodiesterase 9A (PDE9A) enzyme.[1][2] PDE9A is a high-affinity, cGMP-specific phosphodiesterase that plays a crucial role in regulating the intracellular levels of cGMP.[3] By binding to the catalytic site of PDE9A, (S)-PF-04449613 prevents the degradation of cGMP to 5'-GMP, leading to an accumulation of cGMP in tissues where PDE9A is expressed, notably in the brain and cardiac myocytes.[3]

Signaling Pathways

The elevation of cGMP by (S)-PF-04449613 impacts two primary signaling cascades: the nitric oxide (NO)-cGMP-protein kinase G (PKG) pathway and the natriuretic peptide (NP)-cGMP pathway.

• NO-cGMP-PKG Pathway: In the central nervous system, nitric oxide (NO) acts as a neurotransmitter, activating soluble guanylyl cyclase (sGC) to produce cGMP. Elevated cGMP levels then activate protein kinase G (PKG), which in turn phosphorylates various downstream targets involved in synaptic plasticity, such as promoting dendritic spine formation and enhancing long-term potentiation (LTP).[3]

• NP-cGMP Pathway: In the cardiovascular system, natriuretic peptides bind to their receptors, activating particulate guanylyl cyclase (pGC) to generate cGMP.[4] This pathway is critical for regulating blood pressure, cardiac hypertrophy, and fibrosis. (S)-PF-04449613 has been shown to predominantly target the cGMP pool generated by this pathway in cardiomyocytes.[4]

Below are diagrams illustrating these signaling pathways and the point of intervention for (S)-PF-04449613.

Caption: NO-cGMP-PKG Signaling Pathway in Neurons.

Caption: Natriuretic Peptide-cGMP Signaling Pathway in Cardiomyocytes.

Quantitative Data

The efficacy and selectivity of (S)-PF-04449613 have been characterized through various in vitro and in vivo studies.

Table 1: In Vitro Potency and Selectivity

Target	IC50 / Ki	Selectivity vs. PDE9A	Reference
PDE9A	IC50 = 22 nM	-	[1][2]
Cytochrome P450 2C19	IC50 = 1600 nM	~73-fold	[1]
Dopamine Transporter	Ki = 110 nM	~5-fold	[1]
Sodium Channel Site 2	Ki = 470 nM	~21-fold	[1]
μ-opioid Receptor	Ki = 3500 nM	~159-fold	[1]
Other PDEs (most)	>1000-fold	>1000-fold	[1]

Table 2: In Vivo Pharmacodynamic Effects in Rodents

Parameter	Dose	Effect	Species	Reference
Cerebral cGMP Levels	1 - 32 mg/kg (s.c.)	Dose-dependent increase	Mouse	[3]
Dendritic Spine Formation	10 mg/kg (s.c., 1 day)	Significant increase	Mouse	[3]
Dendritic Spine Elimination	10 mg/kg (s.c., 1 day)	Significant increase	Mouse	[3]
Positive Inotropic Effect	5.5 mg/kg (i.p.)	Increased stroke work, cardiac output, ejection fraction	Rat	[5]

Table 3: Pharmacokinetic Properties in Rodents

Parameter	Value	Species	Reference
Brain Penetrant	Yes	Mouse	[1]
Peak cGMP Elevation	30-60 minutes post-administration (s.c.)	Mouse	[3]
Further detailed pharmacokinetic parameters such as Cmax, Tmax, half-life, and bioavailability are not readily available in the public domain.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of (S)-PF-04449613's mechanism of action.

In Vivo Two-Photon Microscopy for Calcium Imaging and Synaptic Plasticity

This protocol is designed to assess the effect of (S)-PF-04449613 on synaptic activity and structural plasticity in the living mouse brain.

Workflow Diagram:

Caption: Workflow for in vivo two-photon microscopy.

Detailed Steps:

• Animal Preparation: Anesthetize the mouse (e.g., with isoflurane). Perform a craniotomy to create a cranial window over the brain region of interest (e.g., primary motor cortex).

• Virus Injection (for Calcium Imaging): If measuring calcium activity, inject an adeno-associated virus (AAV) expressing a genetically encoded calcium indicator (e.g., GCaMP) into the target brain region.

• Recovery: Allow the animal to recover from surgery and for sufficient expression of the fluorescent reporter (typically 2-3 weeks).

• Baseline Imaging: Secure the mouse under a two-photon microscope. Acquire baseline high-resolution Z-stacks of dendritic segments and spines.

• (S)-PF-04449613 Administration: Administer (S)-PF-04449613 via subcutaneous injection at the desired dose.[3] The vehicle control is typically a solution of 5% DMSO, 5% Cremophor, and 90% saline.[3]

• Post-Administration Imaging: Re-image the same dendritic segments at various time points after drug administration to monitor changes in calcium activity or spine dynamics.

• Data Analysis: Analyze the acquired images to quantify the frequency and amplitude of calcium transients in dendritic spines and shafts. For structural plasticity studies, track individual spines over time to determine rates of formation and elimination.

Rotarod Test for Motor Learning and Coordination

This behavioral test is used to evaluate the effect of (S)-PF-04449613 on motor learning and coordination in rodents.

Workflow Diagram:

Caption: Workflow for the rotarod test.

Detailed Steps:

• Habituation: Acclimate the mice to the testing room for at least 30 minutes before the experiment. Habituate the mice to the rotarod apparatus by placing them on the stationary or slowly rotating rod for a short period.

• (S)-PF-04449613 Administration: Administer (S)-PF-04449613 or vehicle control at the desired dose and time point before testing.

• Training/Testing Trials: Place the mouse on the rotarod, which is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).[6][7][8][9][10]

• Repeat Trials: Conduct multiple trials for each mouse, with a defined inter-trial interval (e.g., 15 minutes), to assess learning.[9][10]

• Data Analysis: The primary endpoint is the latency to fall from the rod. Compare the average latency to fall across trials and between the drug-treated and control groups to determine the effect on motor performance and learning.

Measurement of cGMP Levels in Brain Tissue

This protocol outlines the procedure for quantifying cGMP concentrations in brain tissue following the administration of (S)-PF-04449613, typically using a competitive enzyme-linked immunosorbent assay (ELISA).

Workflow Diagram:

Caption: Workflow for measuring brain cGMP levels.

Detailed Steps:

• (S)-PF-04449613 Administration: Administer (S)-PF-04449613 or vehicle to the animals.

• Tissue Collection: At a predetermined time after administration (e.g., 30-60 minutes), euthanize the animals and rapidly dissect the brain region of interest (e.g., hippocampus, cortex).[3] Immediately freeze the tissue in liquid nitrogen to stop enzymatic activity.

• Sample Preparation: Homogenize the frozen brain tissue in an appropriate buffer.[4] Centrifuge the homogenate to pellet cellular debris and collect the supernatant.[4]

• Competitive ELISA: Perform a competitive ELISA for cGMP on the supernatant according to the manufacturer's instructions for the chosen kit.[4] This typically involves the incubation of the sample with a cGMP-specific antibody and a labeled cGMP conjugate.

• Data Analysis: Measure the signal (e.g., absorbance) and calculate the cGMP concentration in the samples by comparing the results to a standard curve.

Conclusion

(S)-PF-04449613 is a potent and selective inhibitor of PDE9A that effectively elevates intracellular cGMP levels. This mechanism of action has been demonstrated to modulate synaptic plasticity and cognitive function in the central nervous system and exert cardioprotective effects. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of (S)-PF-04449613 and other PDE9A inhibitors. Further research is warranted to fully elucidate its pharmacokinetic profile and translate the promising preclinical findings into clinical applications.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. [Positive inotropic effect of phosphodiesterase type 9 inhibitor PF-04449613 in rats and its underlying mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. biomed-easy.com [biomed-easy.com]
• 8. Rotarod test [protocols.io]
• 9. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 10. mmpc.org [mmpc.org]

(S)-PF-04449613: A Deep Dive into its Potent and Selective Inhibition of PDE9A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selective inhibition of phosphodiesterase 9A (PDE9A) by (S)-PF-04449613, a potent and brain-penetrant inhibitor. This document details the quantitative selectivity of the compound, the experimental protocols used for its characterization, and the underlying signaling pathways.

Introduction

(S)-PF-04449613, with the chemical name 1,5-Dihydro-6-[(1R)-1-(3-phenoxy-1-azetidinyl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a highly selective inhibitor of phosphodiesterase 9A (PDE9A).[1] PDE9A is a key enzyme in the regulation of cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathways.[2] By specifically hydrolyzing cGMP, PDE9A plays a crucial role in various physiological processes, and its inhibition has been explored for therapeutic potential in cardiovascular diseases, and neurodegenerative disorders.[3][4] The high affinity and selectivity of (S)-PF-04449613 for PDE9A make it a valuable tool for studying the physiological roles of this enzyme and a promising candidate for therapeutic development.[5]

Quantitative Selectivity of (S)-PF-04449613

(S)-PF-04449613 exhibits potent inhibition of PDE9A with an IC50 value of 22 nM.[6] Its selectivity for PDE9A over other phosphodiesterase (PDE) families is a critical attribute, minimizing off-target effects. The compound has demonstrated over 1000-fold selectivity for PDE9A against a wide panel of other non-PDE targets.

Target Enzyme	IC50 (nM)	Selectivity (Fold) vs. PDE9A	Reference
PDE9A	22	-	[6]
Other PDE Families	> 22,000	> 1000

Note: Detailed IC50 values for all individual PDE families are often found in the primary literature, such as Claffey et al., 2012. The table summarizes the high selectivity profile reported.

Experimental Protocols

The determination of the inhibitory activity and selectivity of (S)-PF-04449613 is typically achieved through in vitro enzyme inhibition assays. A common method is the radiolabeled cGMP scintillation proximity assay (SPA).

Protocol: In Vitro PDE9A Inhibition Assay (Scintillation Proximity Assay)

1. Reagent Preparation:

• Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 7.5) containing MgCl₂ (e.g., 10 mM) and a bovine serum albumin (BSA) carrier (e.g., 0.1%).
• Enzyme Solution: Recombinant human PDE9A is diluted in assay buffer to a concentration that yields approximately 50-70% substrate hydrolysis during the assay incubation period.
• Substrate Solution: A solution of [³H]-cGMP is prepared in assay buffer. The final concentration in the assay is typically below the Km of the enzyme for cGMP to ensure sensitivity to competitive inhibition.
• Inhibitor Solutions: (S)-PF-04449613 is serially diluted in DMSO and then further diluted in assay buffer to achieve a range of final concentrations for IC50 determination.
• SPA Beads: Yttrium silicate (B1173343) SPA beads are suspended in a buffer containing a stop solution (e.g., a high concentration of a non-specific PDE inhibitor like IBMX or EDTA) and zinc sulfate (B86663).

2. Assay Procedure:

• In a microplate, the assay buffer, inhibitor solution (or vehicle for control wells), and enzyme solution are combined.
• The plate is pre-incubated at room temperature for a defined period (e.g., 15-20 minutes) to allow the inhibitor to bind to the enzyme.
• The enzymatic reaction is initiated by the addition of the [³H]-cGMP substrate solution.
• The reaction is allowed to proceed at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 20-30 minutes).
• The reaction is terminated by the addition of the SPA bead suspension. The high concentration of a non-specific inhibitor in the bead solution halts the enzymatic activity, and the zinc sulfate aids in the preferential binding of the linear [³H]-5'-GMP product to the beads.
• The plate is sealed and incubated for a period to allow the beads to settle and for the radiolabeled product to bind.

3. Data Acquisition and Analysis:

• The amount of [³H]-5'-GMP bound to the SPA beads is quantified by measuring the emitted light using a scintillation counter.
• The raw data (counts per minute) are converted to percent inhibition relative to the control wells (no inhibitor).
• The percent inhibition is plotted against the logarithm of the inhibitor concentration, and the data are fitted to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflows

cGMP Signaling Pathway and PDE9A Inhibition

The following diagram illustrates the role of PDE9A in the cGMP signaling cascade and the mechanism of action of (S)-PF-04449613. Soluble guanylate cyclase (sGC) is activated by nitric oxide (NO), leading to the conversion of GTP to cGMP. PDE9A specifically hydrolyzes cGMP to GMP, thus downregulating the signal. (S)-PF-04449613 inhibits PDE9A, leading to an accumulation of cGMP and enhanced downstream signaling through targets like protein kinase G (PKG).

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclic Nucleotide Phosphodiesterases: important signaling modulators and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]

(S)-PF-04449613: A Technical Guide to its Effect on Brain cGMP Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04449613 is a potent and selective inhibitor of the enzyme phosphodiesterase 9A (PDE9A). PDE9A is a key regulator of intracellular cyclic guanosine (B1672433) monophosphate (cGMP), a ubiquitous second messenger involved in a multitude of physiological processes within the central nervous system, including synaptic plasticity, learning, and memory.[1][2][3] By inhibiting PDE9A, (S)-PF-04449613 effectively elevates the levels of cGMP in the brain, making it a valuable tool for neuroscience research and a potential therapeutic agent for cognitive disorders.[1][4] This technical guide provides an in-depth overview of the effect of (S)-PF-04449613 on cerebral cGMP levels, including quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows.

Mechanism of Action: The cGMP Signaling Pathway

(S)-PF-04449613 exerts its effects by modulating the nitric oxide (NO)/cGMP/protein kinase G (PKG) signaling pathway. In neurons, the synthesis of cGMP is primarily initiated by the activation of soluble guanylyl cyclase (sGC) by nitric oxide (NO).[5][6][7] cGMP then acts as a second messenger, activating downstream effectors such as protein kinase G (PKG), which in turn phosphorylates various substrate proteins to mediate physiological responses. The intracellular concentration and duration of the cGMP signal are tightly controlled by phosphodiesterases (PDEs), which hydrolyze cGMP to its inactive form, 5'-GMP. PDE9A is a high-affinity, cGMP-specific PDE that is widely expressed in the brain, playing a crucial role in regulating cGMP signaling.[8][9] By selectively inhibiting PDE9A, (S)-PF-04449613 prevents the degradation of cGMP, leading to its accumulation and the enhancement of downstream signaling.[1][2]

Figure 1: The NO/cGMP/PKG signaling pathway and the inhibitory action of (S)-PF-04449613 on PDE9A.

Quantitative Analysis of (S)-PF-04449613 on Brain cGMP Levels

Subcutaneous administration of (S)-PF-04449613 leads to a significant and dose-dependent increase in cGMP levels in the cerebrospinal fluid (CSF) of rats, indicating its ability to cross the blood-brain barrier and engage its central target.[10]

Table 1: Dose-Dependent Effect of (S)-PF-04449613 on cGMP Levels in Rat CSF

Dose of (S)-PF-04449613 (mg/kg, s.c.)	Mean cGMP Concentration in CSF (nM) (Estimated from graph)	Fold Increase vs. Vehicle (Estimated)
Vehicle	~1.5	1.0
1	~3.0	2.0
3	~4.5	3.0
10	~6.0	4.0
32	~7.5	5.0

Data estimated from graphical representation in Kleiman et al. (2012) as presented in a secondary source. The study was conducted in rats (n=5-6 per group) and CSF was collected 1 hour after subcutaneous administration.[10]

Experimental Protocols

Key Experiment: Measurement of cGMP in Rat Cerebrospinal Fluid (CSF) following (S)-PF-04449613 Administration

The following protocol is a synthesized representation based on established methodologies for such studies. For the exact parameters used in the key study, direct reference to the primary publication by Kleiman et al. (2012) is recommended.

1. Animal Model and Drug Administration:

• Species: Male Sprague-Dawley rats.

• Housing: Standard laboratory conditions with ad libitum access to food and water.

• Drug Formulation: (S)-PF-04449613 is dissolved in a vehicle suitable for subcutaneous injection, such as 5% DMSO/5% Cremophor/90% saline.[1]

• Administration: Rats are administered (S)-PF-04449613 subcutaneously (s.c.) at various doses (e.g., 1, 3, 10, 32 mg/kg).[1] A control group receives the vehicle only.

2. Cerebrospinal Fluid (CSF) Collection:

• Time Point: CSF is collected at a specific time point post-administration, typically at the time of expected peak concentration, which for (S)-PF-04449613 has been noted to be around 30-60 minutes.[1]

• Procedure: Animals are anesthetized, and CSF is collected from the cisterna magna using a stereotaxically placed needle.

• Sample Handling: Immediately upon collection, CSF samples are placed on dry ice or in liquid nitrogen to inhibit phosphodiesterase activity and prevent cGMP degradation. Samples are then stored at -80°C until analysis.

3. cGMP Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Principle: LC-MS/MS is a highly sensitive and specific method for quantifying small molecules like cGMP in biological matrices.

• Sample Preparation:

  • Thaw CSF samples on ice.

  • Perform protein precipitation by adding a solvent like acetonitrile.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant containing cGMP to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system.

  • Separate cGMP from other sample components using a suitable liquid chromatography column and mobile phase gradient.

  • Detect and quantify cGMP using tandem mass spectrometry in multiple reaction monitoring (MRM) mode, which provides high specificity.

  • Generate a standard curve using known concentrations of a cGMP standard to accurately quantify the cGMP levels in the CSF samples.

Figure 2: Experimental workflow for measuring cGMP levels in rat CSF following (S)-PF-04449613 administration.

Conclusion

(S)-PF-04449613 is a well-characterized and selective PDE9A inhibitor that robustly increases cGMP levels in the brain in a dose-dependent manner. This mechanism of action underlies its effects on synaptic plasticity and cognitive function observed in preclinical models. The methodologies outlined in this guide provide a framework for the accurate assessment of its pharmacodynamic effects on central cGMP signaling. Further research into the therapeutic potential of (S)-PF-04449613 and other PDE9A inhibitors is warranted for the treatment of cognitive impairments associated with various neurological and psychiatric disorders.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphodiesterase 9 inhibition prolongs the antiparkinsonian action of L-DOPA in parkinsonian non-human primates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Phosphodiesterase 9A Inhibition Facilitates Corticostriatal Transmission in Wild-Type and Transgenic Rats That Model Huntington’s Disease [frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Expression of cGMP-specific phosphodiesterase 9A mRNA in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to (S)-PF-04449613: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP). By elevating cGMP levels, (S)-PF-04449613 has shown potential in various therapeutic areas, including neuroscience and cardiovascular diseases. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and a representative synthetic route for (S)-PF-04449613. Additionally, it details its mechanism of action through relevant signaling pathways and presents key quantitative data in a structured format.

Chemical Structure and Properties

(S)-PF-04449613, with the systematic IUPAC name 1,5-Dihydro-6-[(1R)-1-(3-phenoxy-1-azetidinyl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a complex heterocyclic molecule. Its structure is characterized by a central pyrazolo[3,4-d]pyrimidin-4-one core, substituted at the 1-position with a tetrahydropyran (B127337) ring and at the 6-position with a chiral (R)-1-(3-phenoxyazetidin-1-yl)ethyl group.

Property	Value	Reference
CAS Number	1236858-52-8	[1]
Molecular Formula	C21H25N5O3	[2]
Molecular Weight	395.45 g/mol	[2]
Appearance	Solid powder	[2]
Purity	≥98% (by HPLC)
Solubility	Soluble to 100 mM in DMSO
Storage	Store at -20°C

Chemical Structure:

Figure 1: 2D Chemical Structure of (S)-PF-04449613

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of (S)-PF-04449613 is not publicly available in peer-reviewed journals. However, the synthesis of a series of potent PDE9A inhibitors, including (S)-PF-04449613 (referred to as compound 19), has been described in the medicinal chemistry literature. The following is a representative synthetic scheme based on the general procedures outlined for analogous compounds. The synthesis involves the construction of the pyrazolo[3,4-d]pyrimidinone core followed by the introduction of the tetrahydropyran and the chiral phenoxyazetidinyl-ethyl side chains.

Representative Synthetic Scheme:

A representative synthetic workflow for (S)-PF-04449613.

Mechanism of Action and Signaling Pathway

(S)-PF-04449613 is a selective inhibitor of phosphodiesterase 9A (PDE9A). PDE9A is a key enzyme in the cGMP signaling pathway, where it specifically hydrolyzes cGMP to 5'-GMP, thus terminating its signaling cascade. By inhibiting PDE9A, (S)-PF-04449613 leads to an accumulation of intracellular cGMP. This elevation in cGMP levels can then activate downstream effectors, such as cGMP-dependent protein kinases (PKG), leading to various physiological responses, including modulation of synaptic plasticity and vascular tone.[1][3]

The signaling pathway of (S)-PF-04449613 via PDE9A inhibition.

Quantitative Data

The following tables summarize key quantitative data related to the biological activity of (S)-PF-04449613.

Table 1: In Vitro Potency and Selectivity

Target	IC50 / Ki	Value	Reference
PDE9A	IC50	22 nM	[4]
Cytochrome P450 2C19	IC50	1600 nM
Dopamine Transporter	Ki	110 nM
μ-opioid receptor	Ki	3500 nM
Sodium channel binding site 2	Ki	470 nM

Table 2: In Vivo Effects

Parameter	Species	Dose	Effect	Reference
Cerebral cGMP levels	Rodent	1-32 mg/kg (s.c.)	Significant, dose-dependent increase	[1]
Left Ventricular Developed Pressure (LVDP)	Rat	0.001-1 µmol/L	Concentration-dependent increase	[5]
Stroke Work, Cardiac Output, Stroke Volume, Ejection Fraction	Rat	5.5 mg/kg (i.p.)	Significant increase	[5]

Experimental Protocols

While a specific synthesis protocol for (S)-PF-04449613 is not publicly detailed, a general experimental workflow for assessing the activity of PDE9 inhibitors is provided below.

PDE9A Inhibition Assay (Fluorescence Polarization)

This assay is a common high-throughput method to screen for PDE9A inhibitors.

A generalized experimental workflow for a PDE9A inhibition assay.

Protocol Details:

• Reagent Preparation:

  • Prepare a stock solution of recombinant human PDE9A enzyme in an appropriate assay buffer.

  • Prepare a stock solution of a fluorescently labeled cGMP substrate (e.g., FAM-cGMP).

  • Prepare serial dilutions of the test compound, (S)-PF-04449613, and a known PDE9 inhibitor as a positive control.

• Assay Procedure:

  • In a microplate, add the assay buffer, the PDE9A enzyme, and the test compound or control.

  • Initiate the reaction by adding the fluorescent cGMP substrate.

  • Incubate the plate at a controlled temperature for a specific period to allow the enzymatic reaction to occur.

  • Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Detection and Analysis:

  • Measure the fluorescence polarization of each well using a suitable plate reader.

  • The degree of polarization is inversely proportional to the amount of hydrolyzed substrate.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value by fitting the dose-response data to a suitable model.

Conclusion

(S)-PF-04449613 is a well-characterized, potent, and selective PDE9A inhibitor with significant potential for therapeutic applications. This guide provides essential technical information for researchers and drug development professionals working with this compound. While a detailed public synthesis protocol is not available, the provided information on its chemical properties, a representative synthetic approach, mechanism of action, and key quantitative data serves as a valuable resource for further investigation and development.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. [Positive inotropic effect of phosphodiesterase type 9 inhibitor PF-04449613 in rats and its underlying mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-PF-04449613: A Deep Dive into Rodent Pharmacokinetic Properties

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-PF-04449613 is a potent and selective phosphodiesterase 9 (PDE9) inhibitor that has demonstrated brain penetrance, making it a compound of interest for neurological and psychiatric disorders. A thorough understanding of its pharmacokinetic (PK) properties in preclinical rodent models is essential for predicting its behavior in humans and designing effective clinical trials. This technical guide provides a comprehensive overview of the known pharmacokinetic characteristics of (S)-PF-04449613 and related brain-penetrant PDE9 inhibitors in rodents. Due to the limited publicly available, specific quantitative pharmacokinetic data for (S)-PF-04449613, this report also includes representative data from other well-characterized PDE9 inhibitors to provide a broader understanding of the compound class. This guide details typical experimental protocols, presents available data in a structured format, and utilizes visualizations to illustrate key concepts.

Introduction to (S)-PF-04449613 and PDE9 Inhibition

Phosphodiesterase 9A (PDE9A) is an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP), a key second messenger in various cellular signaling pathways. In the central nervous system (CNS), the nitric oxide (NO)/cGMP signaling pathway is crucial for synaptic plasticity, a fundamental process for learning and memory. By inhibiting PDE9A, compounds like (S)-PF-04449613 can elevate cGMP levels in the brain, thereby enhancing synaptic function.[1]

(S)-PF-04449613 has been identified as a potent and selective PDE9 inhibitor.[1] Preclinical studies in rodents have shown that systemic administration of PDE9 inhibitors can increase cGMP concentrations in the brain and cerebrospinal fluid (CSF). These pharmacodynamic effects have been linked to improvements in cognitive function in various animal models.[2] While the brain-penetrant nature of (S)-PF-04449613 is established, detailed public information on its absorption, distribution, metabolism, and excretion (ADME) profile in rodents is scarce.

Pharmacokinetic Profile of Brain-Penetrant PDE9 Inhibitors in Rodents

To provide a comprehensive understanding of the expected pharmacokinetic properties of (S)-PF-04449613, this section presents data from structurally related and well-characterized brain-penetrant PDE9 inhibitors. This information serves as a valuable surrogate for guiding early-stage research and development.

Representative Pharmacokinetic Parameters in Rodents

The following tables summarize the pharmacokinetic parameters of two representative PDE9A inhibitors, designated as Compound 3r and Compound 8r, in mice and rats following intravenous (IV) and oral (PO) administration.[3]

Table 1: Pharmacokinetic Profile of Representative PDE9A Inhibitors in Mice/Rats (Intravenous Administration) [3]

Parameter	Compound 3r	Compound 8r
Clearance (CL) (L h⁻¹ kg⁻¹)	0.8	1.1
Volume of Distribution (Vss) (L/kg)	6.2	1.1
Initial Concentration (C₀) (mg/L)	24	1.8
Half-life (t₁/₂) (h)	5.3	0.7

Table 2: Pharmacokinetic Profile of Representative PDE9A Inhibitors in Mice/Rats (Oral Administration) [3]

Parameter	Compound 3r	Compound 8r
Maximum Concentration (Cmax) (ng/mL)	48	165
Time to Maximum Concentration (Tmax) (h)	0.25	1.0
Area Under the Curve (AUC) (ng h/mL)	71	1008
Half-life (t₁/₂) (h)	2.0	4.1
Bioavailability (%)	9.8	18

Another PDE9 inhibitor, PF-04447943, has been reported to have a half-life of 4.9 hours in rats after oral administration.[1]

Experimental Protocols for Rodent Pharmacokinetic Studies

The following sections detail the typical methodologies employed in conducting pharmacokinetic studies of CNS-targeted small molecules in rodents.

Animal Models

• Species: Male Sprague-Dawley rats or C57BL/6 mice are commonly used.

• Housing: Animals are typically housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.[4]

• Acclimation: A minimum of a one-week acclimation period is standard before the commencement of any experimental procedures.[4]

Drug Formulation and Administration

• Formulation: For oral administration, compounds are often formulated as a suspension or solution in a vehicle such as a mixture of DMSO, Cremophor, and saline. For intravenous administration, a solution in a suitable vehicle like saline or a buffered solution is used.

• Dosing:

  • Oral (PO): Administered via oral gavage.

  • Intravenous (IV): Administered as a bolus injection or infusion, typically into the tail vein.

Sample Collection

• Blood Sampling: Serial blood samples are collected at predetermined time points post-dose. Common collection sites include the tail vein, saphenous vein, or via cardiac puncture for terminal collection.[4]

• Plasma Preparation: Blood samples are collected into tubes containing an anticoagulant (e.g., EDTA or heparin) and centrifuged to separate the plasma. The resulting plasma is then stored at -80°C until analysis.[4]

• Brain Tissue Collection: For brain penetration studies, animals are euthanized at specific time points. The brain is rapidly excised, rinsed with cold saline, blotted dry, and weighed. Brain tissue is then homogenized in a suitable buffer.[5]

Bioanalytical Method

• Method: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the standard method for the quantification of small molecules in biological matrices due to its high sensitivity and selectivity.

• Sample Preparation: Plasma and brain homogenate samples typically undergo protein precipitation with an organic solvent (e.g., acetonitrile (B52724) or methanol) to remove proteins that can interfere with the analysis. The supernatant is then analyzed.

• Quantification: The concentration of the analyte is determined by comparing its peak area to that of a known concentration of an internal standard and a standard curve.

Visualizing Key Processes

PDE9A Signaling Pathway

The following diagram illustrates the role of PDE9A in the cGMP signaling pathway and the mechanism of action of PDE9A inhibitors.

Caption: PDE9A hydrolyzes cGMP, reducing its downstream signaling. (S)-PF-04449613 inhibits PDE9A.

Experimental Workflow for a Rodent Pharmacokinetic Study

This diagram outlines the typical workflow for conducting a pharmacokinetic study in rodents.

Caption: A typical workflow for a rodent pharmacokinetic study.

Discussion and Future Directions

The available data on representative brain-penetrant PDE9 inhibitors suggest that these compounds can achieve oral bioavailability and possess half-lives in rodents that are conducive to maintaining therapeutic concentrations in the CNS. The provided pharmacokinetic parameters for compounds 3r and 8r highlight the variability that can exist within a chemical series and underscore the importance of detailed in vivo characterization for each new chemical entity.[3]

For (S)-PF-04449613, future research should focus on publicly disseminating its specific rodent pharmacokinetic data, including plasma and brain concentration-time profiles after oral and intravenous administration. Key parameters such as its brain-to-plasma ratio are critical for confirming target engagement in the CNS.[5] Furthermore, detailed metabolic profiling in rodent liver microsomes and hepatocytes would provide valuable insights into its clearance mechanisms and potential for drug-drug interactions.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943 (6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one) enhances synaptic plasticity and cognitive function in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. unmc.edu [unmc.edu]
• 5. Development of a Physiologically-Based Pharmacokinetic Model of the Rat Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]

(S)-PF-04449613: A Technical Overview of Brain Penetrance and Distribution

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9), an enzyme that plays a crucial role in the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[1][2] By inhibiting PDE9, (S)-PF-04449613 elevates intracellular cGMP levels, a key second messenger in various signaling pathways within the central nervous system (CNS).[3][4] This mechanism has positioned (S)-PF-04449613 as a compound of interest for potential therapeutic applications in neurological and psychiatric disorders. A critical attribute for any CNS drug candidate is its ability to effectively cross the blood-brain barrier (BBB) and achieve therapeutic concentrations at its target sites within the brain. This technical guide provides an in-depth analysis of the brain penetrance and distribution of (S)-PF-04449613, summarizing key quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways.

Brain Penetrance and Pharmacokinetics

Preclinical studies have established that (S)-PF-04449613 is a brain-penetrant compound.[1] A key parameter used to quantify brain penetration is the unbound brain-to-plasma concentration ratio (Kp,uu), which represents the equilibrium of a drug between the brain and plasma that is not bound to proteins and is therefore pharmacologically active. A preclinical study in rats demonstrated that a compound identified as preclinical candidate 19, which corresponds to (S)-PF-04449613, achieved a free brain/free plasma ratio of ≥1.[5] This indicates that the unbound concentration of the drug in the brain is at least equal to its unbound concentration in the plasma, suggesting efficient transport across the blood-brain barrier and a low potential for active efflux.

In rodent models, subcutaneous administration of (S)-PF-04449613 at doses ranging from 1 mg/kg to 32 mg/kg resulted in a dose-dependent increase in cerebral cGMP levels.[3][4] The elevation of cGMP was observed to peak between 30 and 60 minutes after administration, gradually returning to baseline levels after a few hours.[3][4]

Quantitative Data Summary

Parameter	Value	Species	Study Reference
Unbound Brain-to-Plasma Ratio (Kp,uu)	≥ 1	Rat	Claffey et al., 2012[5]
Effective Dose Range (for cerebral cGMP increase)	1 - 32 mg/kg (subcutaneous)	Rodent	Kleiman et al., 2012[3][4]
Time to Peak Cerebral cGMP	30 - 60 minutes	Rodent	Kleiman et al., 2012[3][4]

Brain Distribution

The distribution of (S)-PF-04449613 within the brain is largely dictated by the expression pattern of its target, PDE9. PDE9 is widely distributed throughout the brain, with notable expression in regions critical for cognitive function and memory, including the neocortex, hippocampus, basal forebrain, basal ganglia, thalamus, pons, olfactory bulb, and cerebellum.[3][4] It is predominantly expressed in neurons.[3][4] This broad distribution suggests that (S)-PF-04449613 can exert its pharmacological effects across multiple brain circuits.

Experimental Protocols

The determination of brain penetrance and distribution of a compound like (S)-PF-04449613 involves a series of in vivo and in vitro experiments. While the specific, detailed protocols for this compound are proprietary, the following represents a standard approach in the field.

In Vivo Brain Penetrance Assessment (Rodent Model)

Objective: To determine the brain-to-plasma concentration ratio (Kp) and the unbound brain-to-plasma concentration ratio (Kp,uu).

Methodology:

• Animal Model: Male Sprague-Dawley rats are typically used.

• Compound Administration: (S)-PF-04449613 is administered, often via subcutaneous injection, at a defined dose (e.g., 10 mg/kg).

• Sample Collection: At various time points post-administration, blood samples are collected via cardiac puncture and whole brains are harvested.

• Sample Processing:

  • Plasma: Blood is centrifuged to separate plasma.

  • Brain Homogenate: The brain is weighed and homogenized in a suitable buffer.

• Bioanalysis: The concentrations of (S)-PF-04449613 in plasma and brain homogenate are quantified using a validated analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Determination of Unbound Fraction:

  • Plasma Protein Binding (fu,plasma): Equilibrium dialysis is performed to determine the fraction of the drug not bound to plasma proteins.

  • Brain Tissue Binding (fu,brain): Equilibrium dialysis of brain homogenate is used to determine the fraction of the drug not bound to brain tissue.

• Calculation:

  • Kp = Total Brain Concentration / Total Plasma Concentration

  • Kp,uu = Kp * (fu,plasma / fu,brain)

Workflow for In Vivo Brain Penetrance Study

Caption: Workflow for assessing brain penetrance in vivo.

Mechanism of Action and Signaling Pathway

(S)-PF-04449613 exerts its effects by inhibiting the PDE9 enzyme. PDE9 is highly specific for cGMP, hydrolyzing it to the inactive 5'-GMP. By blocking this degradation, (S)-PF-04449613 leads to an accumulation of cGMP in neuronal cells. This elevated cGMP can then modulate the activity of downstream effectors, such as protein kinase G (PKG) and cyclic nucleotide-gated (CNG) ion channels, ultimately influencing synaptic plasticity, neuronal excitability, and other cellular processes.

PDE9-cGMP Signaling Pathway

Caption: Simplified PDE9-cGMP signaling pathway.

Conclusion

(S)-PF-04449613 demonstrates excellent brain penetrance, as evidenced by its unbound brain-to-plasma ratio of at least one in preclinical models. This efficient passage across the blood-brain barrier, coupled with the widespread distribution of its target, PDE9, in key brain regions, supports its potential as a CNS therapeutic agent. The ability of (S)-PF-04449613 to dose-dependently increase cerebral cGMP levels further validates its target engagement in the brain. The methodologies outlined in this guide provide a framework for the continued investigation of the pharmacokinetic and pharmacodynamic properties of this and other novel CNS drug candidates. Further research will be crucial to fully elucidate the therapeutic potential of (S)-PF-04449613 in various neurological and psychiatric conditions.

References

• 1. Phosphodiesterase 9A Controls Nitric-oxide Independent cGMP and Hypertrophic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cardurion.com [cardurion.com]
• 3. benchchem.com [benchchem.com]
• 4. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Role of (S)-PF-04449613 in Synaptic Plasticity and Memory: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme primarily responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP) in the brain. By elevating cGMP levels, (S)-PF-04449613 modulates the nitric oxide (NO)/cGMP signaling pathway, a critical cascade in the mechanisms of synaptic plasticity and memory formation. Preclinical evidence suggests that (S)-PF-04449613 enhances synaptic calcium activity, promotes dendritic spine formation, and improves performance in learning and memory tasks. This technical guide provides an in-depth overview of the core data, experimental methodologies, and signaling pathways associated with the action of (S)-PF-04449613 on synaptic plasticity and memory.

Mechanism of Action: The cGMP Signaling Pathway

(S)-PF-04449613 exerts its effects by inhibiting PDE9A, the phosphodiesterase with the highest affinity for cGMP. In neurons, particularly in regions crucial for cognition like the hippocampus and cortex, PDE9A plays a key role in maintaining low basal cGMP levels. The inhibition of PDE9A by (S)-PF-04449613 leads to an accumulation of intracellular cGMP.[1][2] This elevation in cGMP activates downstream effectors, most notably cGMP-dependent protein kinase (PKG).

The canonical pathway involves the activation of soluble guanylyl cyclase (sGC) by nitric oxide (NO), which is produced in response to N-methyl-D-aspartate (NMDA) receptor activation during synaptic activity. The resulting increase in cGMP and subsequent PKG activation are implicated in the induction of long-term potentiation (LTP), a cellular correlate of learning and memory.[1] PKG can phosphorylate various substrates, including the GluA1 subunit of AMPA receptors, which is a crucial step in enhancing synaptic strength.[1]

Figure 1: cGMP signaling pathway modulated by (S)-PF-04449613.

Quantitative Data

The following tables summarize the quantitative findings from preclinical studies on the effects of (S)-PF-04449613 and other PDE9A inhibitors.

Table 1: In Vitro Potency and Selectivity of (S)-PF-04449613

Parameter	Value	Species	Reference
IC₅₀ (PDE9A)	22 nM	Human
Selectivity	>1000-fold over most other non-PDE targets	Various
Notable Off-Target Ki	Dopamine Transporter: 110 nM	Not Specified
Sodium Channel Site 2: 470 nM	Not Specified
μ-opioid Receptor: 3500 nM	Not Specified

Table 2: Effects of (S)-PF-04449613 on cGMP Levels

Brain Region	Dose	Fold Increase vs. Vehicle	Species	Reference
Cerebral cGMP	1 - 32 mg/kg (s.c.)	Dose-dependent increase	Rat	[1][3]
CSF cGMP	0.3 mg/kg (s.c.)	Significant increase	Non-human primate	[4]
CSF cGMP	1.0 mg/kg (s.c.)	Significant increase	Non-human primate	[4]

Table 3: Effects of (S)-PF-04449613 on Dendritic Spine Dynamics in Mouse Motor Cortex

Treatment	Duration	Spine Formation Rate (%)	Spine Elimination Rate (%)	Reference
Vehicle	28 days	11.2 ± 0.8	22.0 ± 1.2	[3]
(S)-PF-04449613 (10 mg/kg)	28 days	15.9 ± 2.0	28.1 ± 0.9	[3]
Vehicle (Rotarod Training)	1 day	8.4 ± 0.4	7.1 ± 0.5	[3]
(S)-PF-04449613 (10 mg/kg) (Rotarod Training)	1 day	14.3 ± 1.2	8.9 ± 0.5	[3]
*p < 0.05, **p < 0.01 vs. Vehicle

Table 4: Effects of (S)-PF-04449613 on Motor Skill Learning (Rotarod Test) in Mice

Treatment	Duration	Average Running Speed (rpm)	Reference
Vehicle	1 day	35.41 ± 1.78	[3]
(S)-PF-04449613 (10 mg/kg)	1 day	41.85 ± 1.79	[3]
Vehicle	7 days	33.66 ± 1.73	[3]
(S)-PF-04449613 (10 mg/kg)	7 days	39.85 ± 2.19	[3]
*p < 0.05 vs. Vehicle

Table 5: Effects of PDE9A Inhibitors on Long-Term Potentiation (LTP)

Compound	Concentration	Effect on LTP	Preparation	Reference
PF-04447943	100 nM	Facilitated LTP with weak tetanus	Hippocampal Slices	[5]
BAY 73-6691	Not Specified	Restored LTP impaired by Aβ₄₂ oligomers	Hippocampal Slices	[5]
BI 409306	Not Specified	Enhanced LTP with weak and strong tetanus	Hippocampal Slices	[1]
Note: Specific quantitative data on the percentage increase in fEPSP slope for (S)-PF-04449613 is not readily available in the reviewed literature.

Experimental Protocols

In Vivo Two-Photon Microscopy for Dendritic Spine Imaging

This protocol is used to visualize and quantify changes in dendritic spine structure and calcium dynamics in the living brain.

Figure 2: Experimental workflow for in vivo two-photon imaging.

• Animal Model: Transgenic mice expressing a fluorescent calcium indicator, such as GCaMP6s, in specific neuronal populations (e.g., Thy1-GCaMP6s mice for layer V pyramidal neurons).[3]

• Surgical Procedure:

  • Anesthetize the mouse (e.g., with isoflurane).

  • Implant a head-plate for stable head fixation during imaging.

  • Perform a craniotomy over the brain region of interest (e.g., motor cortex). A thinned-skull preparation can also be used to minimize inflammation.

  • Seal the craniotomy with a glass coverslip.

• Imaging Setup:

  • A two-photon laser-scanning microscope equipped with a Ti:sapphire laser.

  • Laser tuned to the appropriate wavelength for the fluorophore (e.g., ~920 nm for GCaMP6s).

  • High numerical aperture water-immersion objective (e.g., 25x or 60x).

• Image Acquisition:

  • Acquire baseline images of dendritic segments.

  • Administer (S)-PF-04449613 or vehicle (e.g., subcutaneously).

  • Acquire time-lapse images of the same dendritic segments at specified intervals (e.g., 30 minutes post-injection, or over several days for chronic studies).

  • For calcium imaging, acquire images at a high frame rate to capture transient changes in fluorescence.

• Data Analysis:

  • Structural Plasticity: Manually or semi-automatically track individual spines over time to quantify rates of spine formation and elimination.

  • Calcium Dynamics: Measure the frequency, amplitude, and duration of calcium transients in dendritic spines and shafts to assess synaptic activity.

Rotarod Test for Motor Learning

This behavioral test assesses motor coordination and learning.

Figure 3: Workflow for the accelerating rotarod test.

• Apparatus: An automated rotarod apparatus with a rotating rod that can be programmed to accelerate at a constant rate.

• Procedure:

  • Habituate the mice to the testing room.

  • Administer (S)-PF-04449613 or vehicle at the specified dose and time before testing.

  • Place the mouse on the rotarod, which is initially rotating at a slow, constant speed (e.g., 4 rpm).

  • Start the acceleration protocol (e.g., accelerating from 4 to 40 rpm over 300 seconds).[3][6]

  • Record the latency to fall from the rod.

  • Conduct multiple trials with an inter-trial interval (e.g., 15 minutes).

  • Repeat the testing over several days to assess learning.

• Data Analysis: Compare the average latency to fall between the drug-treated and vehicle-treated groups over time. An increase in the latency to fall indicates improved motor coordination and learning.

Ex Vivo Electrophysiology for Long-Term Potentiation (LTP)

This technique is used to measure synaptic plasticity in brain slices.

Figure 4: General workflow for LTP experiments in hippocampal slices.

• Preparation:

  • Acutely prepare brain slices (e.g., 300-400 µm thick) containing the hippocampus from rodents.

  • Maintain slices in artificial cerebrospinal fluid (aCSF).

• Recording:

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

  • After a stable baseline recording of fEPSPs, apply the PDE9A inhibitor to the bath.

  • Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., theta-burst stimulation or multiple trains of 100 Hz). The specific protocol for testing PDE9 inhibitors often involves a "weak" tetanus that produces submaximal LTP, to better observe enhancement.[5]

  • Continue recording fEPSPs for at least 60 minutes post-induction.

• Data Analysis: Measure the slope of the fEPSP. The magnitude of LTP is expressed as the percentage increase in the fEPSP slope after HFS compared to the baseline.

Discussion and Future Directions

The preclinical data strongly suggest that (S)-PF-04449613, through its inhibition of PDE9A and subsequent elevation of cGMP, plays a significant role in enhancing synaptic plasticity and memory. The observed increases in dendritic spine dynamics and improved motor learning provide compelling evidence for its potential as a cognitive enhancer.

However, several key areas require further investigation. While the facilitation of LTP by PDE9A inhibitors is reported, detailed quantitative studies on the extent of this enhancement by (S)-PF-04449613 are needed to fully characterize its impact on this fundamental aspect of synaptic plasticity.

The clinical development of PDE9A inhibitors for cognitive disorders, such as Alzheimer's disease, has been challenging. While some early-phase trials with other PDE9A inhibitors have been conducted, the discontinuation of Pfizer's neuroscience research programs, including some work on Alzheimer's disease, has left the clinical potential of (S)-PF-04449613 in this area unclear.[7][8] Future clinical trials, if pursued, would need to carefully consider patient selection, dosage, and sensitive cognitive endpoints to determine the therapeutic efficacy of this class of compounds.

References

• 1. The Novel Phosphodiesterase 9A Inhibitor BI 409306 Increases Cyclic Guanosine Monophosphate Levels in the Brain, Promotes Synaptic Plasticity, and Enhances Memory Function in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Phosphodiesterase 9A in Brain Regulates cGMP Signaling Independent of Nitric-Oxide [frontiersin.org]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. PDE9A inhibition rescues amyloid beta-induced deficits in synaptic plasticity and cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of PDE2A, but not PDE9A, modulates presynaptic short-term plasticity measured by paired-pulse facilitation in the CA1 region of the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4 Clinical Projects Shelved From Pfizer’s Pipeline - BioSpace [biospace.com]
• 8. spglobal.com [spglobal.com]

The Discovery and Development of (S)-PF-04449613: A Potent and Selective PDE9A Inhibitor

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP). Developed by Pfizer, this small molecule has been investigated for its potential therapeutic effects in neurological and cardiovascular conditions. By elevating cGMP levels, (S)-PF-04449613 modulates cellular signaling pathways implicated in synaptic plasticity, memory, and cardiac function.

Discovery and Medicinal Chemistry

The discovery of (S)-PF-04449613 emerged from a structure-based drug design and parallel chemistry approach aimed at identifying selective, brain-penetrant PDE9A inhibitors. The pyrazolopyrimidinone (B8486647) scaffold was identified as a key pharmacophore for interacting with the active site of PDE9A. Optimization of this scaffold led to the identification of (S)-PF-04449613, with its full chemical name being 6-[(1R)-1-(3-phenoxyazetidin-1-yl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one.[1]

Synthesis

While a detailed, step-by-step synthesis protocol for (S)-PF-04449613 is not publicly available in the primary literature, the synthesis of similar pyrazolopyrimidinone derivatives generally involves a multi-step process. This typically includes the formation of the pyrazole (B372694) ring, followed by the construction of the fused pyrimidinone ring system. The final steps would involve the introduction of the tetrahydro-2H-pyran-4-yl group at the N1 position and the (1R)-1-(3-phenoxyazetidin-1-yl)ethyl side chain at the C6 position.

Structure-Activity Relationship (SAR)

The development of potent and selective PDE9A inhibitors from the pyrazolopyrimidinone class involved extensive SAR studies. Key to the high affinity and selectivity of these compounds are the interactions with specific amino acid residues within the PDE9A catalytic site, such as glutamine and phenylalanine. The pyrazolopyrimidinone core forms crucial hydrogen bonds and π-π stacking interactions. The substituents at the N1 and C6 positions are optimized to enhance potency, selectivity, and pharmacokinetic properties, including brain penetration.

Mechanism of Action

(S)-PF-04449613 exerts its pharmacological effects by inhibiting the enzymatic activity of PDE9A. PDE9A is a high-affinity phosphodiesterase that specifically hydrolyzes cGMP. By inhibiting PDE9A, (S)-PF-04449613 prevents the breakdown of cGMP, leading to its accumulation in cells.[1] This elevation of intracellular cGMP levels enhances the activity of downstream effectors, most notably cGMP-dependent protein kinase (PKG). The activation of the cGMP/PKG signaling pathway mediates a range of physiological responses, including modulation of synaptic plasticity and regulation of calcium homeostasis.

Preclinical Development

The preclinical development of (S)-PF-04449613 has focused on its effects in models of cognitive impairment and cardiovascular disease.

Pharmacokinetics

Pharmacokinetic studies in preclinical species have demonstrated that (S)-PF-04449613 is a brain-penetrant molecule.[2] Following subcutaneous administration in rodents, it has been shown to dose-dependently increase cerebral cGMP levels.[1] The peak elevation of cGMP in the brain is observed around 30-60 minutes after administration, with levels gradually returning to baseline after a few hours.[1]

Parameter	Value	Species	Route of Administration	Reference
IC50 (PDE9A)	22 nM	-	In vitro	[2]
Selectivity	>1000-fold over most other non-PDE targets	-	In vitro	[2]

Efficacy in Cognitive Models

Preclinical studies in rodents have provided evidence for the cognitive-enhancing effects of (S)-PF-04449613. Inhibition of PDE9A has been shown to improve learning and memory in various behavioral paradigms.[1]

In vivo two-photon microscopy studies in mice have demonstrated that administration of (S)-PF-04449613 increases calcium activity in dendrites and dendritic spines of pyramidal neurons in the motor cortex.[1] Chronic treatment with (S)-PF-04449613 has been shown to increase the formation and elimination of dendritic spines under basal conditions.[1] Furthermore, in the context of motor learning (rotarod training), treatment with (S)-PF-04449613 increased the formation and survival of new spines, which correlated with improved performance.[1]

Experimental Finding	Vehicle Control	(S)-PF-04449613 (10 mg/kg)	P-value	Reference
Spine Formation (1 day post-training)	8.4% ± 0.4%	14.3% ± 1.2%	< 0.01	[1]
Spine Elimination (1 day post-training)	7.1% ± 0.5%	8.9% ± 0.5%	< 0.05	[1]
Spine Formation (28-day treatment)	11.2% ± 0.8%	15.9% ± 2.0%	< 0.05	[1]
Spine Elimination (28-day treatment)	22.0% ± 1.2%	28.1% ± 0.9%	< 0.01	[1]
Rotarod Performance (Average Speed, 1 day)	35.41 ± 1.78	41.85 ± 1.79	< 0.05	[1]
Rotarod Performance (Average Speed, 7 days)	33.66 ± 1.73	39.85 ± 2.19	< 0.05	[1]

Cardiovascular Effects

In addition to its effects on the central nervous system, (S)-PF-04449613 has been shown to have positive inotropic effects on the heart. Studies in rats have demonstrated that it can increase cardiac output, stroke volume, and ejection fraction.

Clinical Development

While other PDE9A inhibitors have entered clinical trials for conditions such as Alzheimer's disease, there is no publicly available information to confirm that (S)-PF-04449613 has been evaluated in human clinical trials. The global development status for (S)-PF-04449613 is currently listed as "Discovery".

Experimental Protocols

Two-Photon Microscopy for Dendritic Spine Imaging

Animal Model: Transgenic mice expressing Yellow Fluorescent Protein (YFP) in a subset of cortical layer V pyramidal neurons were used.[1]

Surgical Procedure: A thinned-skull preparation was utilized for transcranial imaging. A small area of the skull over the motor cortex was thinned to approximately 20-30 µm to create an optical window. A custom-made head plate was attached to the skull for head fixation during imaging.[1]

Imaging: A two-photon laser-scanning microscope was used to acquire high-resolution images of dendritic segments. For chronic imaging, the same dendritic branches were repeatedly imaged over days to weeks.[1]

Drug Administration: (S)-PF-04449613 was dissolved in a vehicle of 5% DMSO, 5% Cremophor, and 90% saline. For acute studies, the drug was administered subcutaneously. For chronic studies, it was administered twice daily.[1]

Image Analysis: Dendritic spine formation and elimination rates were quantified by comparing images of the same dendritic segments taken at different time points.[1]

Rotarod Motor Skill Learning

Apparatus: An accelerating rotarod system was used to assess motor coordination and learning.[1]

Procedure: Mice were placed on the rotating rod, and the rotation speed was gradually accelerated. The latency to fall from the rod was recorded. Mice were trained over multiple trials.[1]

Drug Administration: (S)-PF-04449613 or vehicle was administered to the mice during the training period.[1]

Data Analysis: The average running speed that the mice could master on the rotarod was used as a measure of motor skill performance.[1]

Signaling Pathways and Experimental Workflows

Discovery and Development Workflow for (S)-PF-04449613.

Neuronal cGMP Signaling Pathway Modulated by (S)-PF-04449613.

Cardiac cGMP Signaling Pathway and Positive Inotropic Effect.

References

• 1. Structure-based design, synthesis, and biological evaluation of novel pyrimidinone derivatives as PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-PF-04449613 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[1] By inhibiting PDE9A, (S)-PF-04449613 elevates intracellular cGMP levels, a crucial second messenger implicated in various physiological processes, including neuronal function and synaptic plasticity.[1][2][3] This mechanism of action makes (S)-PF-04449613 a valuable tool for research in neurodegenerative diseases and other conditions where cGMP signaling is dysregulated. These application notes provide detailed protocols for in vitro assays to characterize the inhibitory activity of (S)-PF-04449613.

Signaling Pathway of PDE9A

The primary signaling cascade regulated by PDE9A involves the hydrolysis of cGMP. Elevated cGMP levels, often triggered by upstream signaling events, activate downstream effectors such as protein kinase G (PKG), cyclic nucleotide-gated ion channels, and other cGMP-binding proteins. PDE9A terminates this signal by converting cGMP to GMP. Inhibition of PDE9A by (S)-PF-04449613 blocks this degradation, leading to a sustained cGMP signal.

Caption: PDE9A signaling pathway and the inhibitory action of (S)-PF-04449613.

Data Presentation

The following table summarizes the in vitro inhibitory activity and selectivity of (S)-PF-04449613.

Target	Assay Type	Value	Units	Reference
PDE9A	Enzyme Inhibition	22	nM (IC50)
Cytochrome P450 2C19	Enzyme Inhibition	1600	nM (IC50)
Dopamine Transporter	Binding Affinity	110	nM (Ki)
µ-opioid receptor	Binding Affinity	3500	nM (Ki)
Sodium channel binding site 2	Binding Affinity	470	nM (Ki)

Experimental Protocols

Two common methods for determining the in vitro potency of (S)-PF-04449613 against PDE9A are the Fluorescence Polarization (FP) assay and the Luminescent PDE-Glo™ assay.

Protocol 1: Fluorescence Polarization (FP) PDE9A Inhibition Assay

This assay measures the inhibition of PDE9A by quantifying the change in fluorescence polarization of a fluorescently labeled cGMP substrate.

Caption: Workflow for the Fluorescence Polarization (FP) PDE9A inhibition assay.

• Recombinant Human PDE9A enzyme

• Fluorescently labeled cGMP (e.g., FAM-cGMP)

• PDE Assay Buffer

• Binding Agent (specific for phosphate (B84403) group)

• (S)-PF-04449613

• DMSO

• 384-well, black, low-volume microplates

• Fluorescence polarization plate reader

• Compound Preparation: Prepare a serial dilution of (S)-PF-04449613 in 100% DMSO. A typical starting concentration is 10 mM. Then, create a dilution series in the assay buffer.

• Assay Plate Setup:

  • Add 5 µL of diluted (S)-PF-04449613 or vehicle (DMSO in assay buffer) to the appropriate wells of a 384-well plate.

  • Positive control wells: contain enzyme and vehicle but no inhibitor.

  • Negative control (no enzyme) wells: contain substrate and vehicle but no enzyme.

• Enzyme Addition: Add 10 µL of diluted recombinant PDE9A enzyme to all wells except the negative control wells. Add 10 µL of assay buffer to the negative control wells.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes.

• Reaction Initiation: Add 5 µL of the fluorescently labeled cGMP substrate to all wells to start the enzymatic reaction. The final reaction volume is 20 µL.

• Reaction Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Reaction Termination and Detection:

  • Add 20 µL of the binding agent solution to all wells to stop the reaction.

  • Incubate at room temperature for 30-60 minutes to allow the binding to reach equilibrium.

• Data Acquisition: Read the fluorescence polarization on a plate reader equipped for FP measurements (e.g., excitation at 485 nm and emission at 525 nm for FAM).

• Data Analysis: Calculate the percent inhibition for each concentration of (S)-PF-04449613 and fit the data to a four-parameter logistic model to determine the IC50 value.

Protocol 2: PDE-Glo™ Phosphodiesterase Assay

This luminescent assay measures the amount of cGMP remaining after the PDE9A reaction. The remaining cGMP is used by a cGMP-dependent protein kinase to catalyze the transfer of phosphate from ATP to a substrate. The amount of ATP consumed is proportional to the cGMP level. The remaining ATP is then detected using a luciferase-based reaction.

Caption: Workflow for the PDE-Glo™ Phosphodiesterase Assay.

• PDE-Glo™ Phosphodiesterase Assay Kit (containing reaction buffer, cGMP, ATP, protein kinase, kinase substrate, termination buffer, detection solution, and Kinase-Glo® reagent)

• Recombinant Human PDE9A enzyme

• (S)-PF-04449613

• DMSO

• 384-well, white, opaque microplates

• Luminometer

• Compound Preparation: Prepare a serial dilution of (S)-PF-04449613 in 100% DMSO and then in PDE-Glo™ Reaction Buffer.

• PDE Reaction:

  • In a 384-well plate, add 2.5 µL of diluted (S)-PF-04449613 or vehicle.

  • Add 2.5 µL of diluted PDE9A enzyme to all wells except the "no enzyme" control.

  • Add 2.5 µL of cGMP substrate solution to all wells to initiate the reaction. The total volume is 7.5 µL.

  • Incubate at room temperature for 30-60 minutes.

• Termination and Kinase Reaction:

  • Add 7.5 µL of a mix of PDE-Glo™ Termination Buffer and PDE-Glo™ Detection Solution to each well. This stops the PDE9A reaction and starts the cGMP-dependent kinase reaction.

  • Incubate at room temperature for 20 minutes.

• ATP Detection:

  • Add 15 µL of Kinase-Glo® Reagent to each well.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is inversely proportional to PDE9A activity. Calculate the percent inhibition for each concentration of (S)-PF-04449613 and determine the IC50 value using a four-parameter logistic fit.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-PF-04449613 in a Cell-Based Assay for PDE9A Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphodiesterase 9A (PDE9A) is a cGMP-specific phosphodiesterase that plays a crucial role in regulating intracellular cGMP levels.[1] Unlike other phosphodiesterases, PDE9A is primarily responsible for hydrolyzing cGMP generated through the natriuretic peptide (NP) signaling pathway, independent of nitric oxide (NO) signaling.[2][3] Dysregulation of PDE9A activity has been implicated in various pathological conditions, making it a compelling therapeutic target. (S)-PF-04449613 is a potent and selective inhibitor of PDE9A. These application notes provide a detailed protocol for a cell-based assay to characterize the activity of (S)-PF-04449613 and other potential PDE9A inhibitors.

Signaling Pathway of PDE9A

The primary signaling cascade regulated by PDE9A begins with the binding of natriuretic peptides to their receptors (NPR-A and NPR-B), which possess intrinsic particulate guanylate cyclase (pGC) activity. This binding stimulates the conversion of GTP to cGMP. Elevated intracellular cGMP levels then activate protein kinase G (PKG), which phosphorylates downstream targets, leading to various cellular responses. PDE9A acts as a key negative regulator in this pathway by hydrolyzing cGMP to GMP, thereby terminating the signal. Inhibition of PDE9A by compounds such as (S)-PF-04449613 prevents this degradation, leading to a sustained increase in cGMP levels and enhanced downstream signaling.[1][3]

PDE9A Signaling Pathway Diagram

Quantitative Data for (S)-PF-04449613

Parameter	Value	Notes	Reference
Biochemical IC50	22 nM	Potency against purified human PDE9A enzyme.
Cellular Concentration for Effective Inhibition	5 µM	In cell-based assays, this concentration inhibits ~70% of PDE9A activity without significantly affecting PDE5A.
Selectivity	>1000-fold	Highly selective for PDE9A over a panel of 79 other non-PDE targets.

Experimental Protocols

Cell-Based Reporter Assay for PDE9A Activity

This protocol describes a robust method for measuring the inhibitory activity of compounds like (S)-PF-04449613 on PDE9A in a cellular context. The assay utilizes a host cell line (e.g., HEK293 or CHO) engineered to stably co-express human PDE9A, a natriuretic peptide receptor (e.g., NPR-A), and a cGMP-sensitive biosensor. A suitable biosensor is a cyclic nucleotide-gated (CNG) ion channel (e.g., CNGA2) coupled with a calcium-sensitive reporter such as the photoprotein aequorin. In this system, inhibition of PDE9A leads to an increase in intracellular cGMP, which opens the CNG channels, causing an influx of calcium and a detectable luminescent signal.

Materials and Reagents:

• Cell Line: HEK293 or CHO cells stably co-expressing human PDE9A, a natriuretic peptide receptor, and a cGMP-gated cation channel linked to aequorin.

• Cell Culture Medium: DMEM or Ham's F-12 supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and appropriate selection antibiotics.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer.

• Test Compound: (S)-PF-04449613.

• Control Inhibitor: A known PDE9 inhibitor can be used as a positive control.

• Stimulant: Atrial Natriuretic Peptide (ANP) or other suitable natriuretic peptide.

• Detection Reagent: Coelenterazine (B1669285) for aequorin-based assays.

• Assay Plates: White, clear-bottom 96-well or 384-well microplates.

• Instrumentation: Luminometer.

Experimental Workflow Diagram:

Experimental Workflow for the Cell-Based Assay

Detailed Protocol:

• Cell Seeding:

  • Harvest the engineered cells and resuspend them in complete culture medium.

  • Seed the cells into the wells of a 96-well or 384-well plate at a pre-determined optimal density (e.g., 20,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation and Addition:

  • Prepare a serial dilution of (S)-PF-04449613 and control inhibitors in assay buffer. The final concentration should cover a range suitable for determining the IC50 (e.g., 1 nM to 100 µM).

  • Gently remove the culture medium from the wells and wash once with assay buffer.

  • Add the diluted compounds to the respective wells. Include wells with a vehicle control (e.g., DMSO).

• Stimulation:

  • Prepare a solution of ANP in assay buffer at a concentration that elicits a submaximal response (e.g., EC20 or EC50, to be determined empirically).

  • Add the ANP solution to all wells except for the negative control wells.

• Incubation:

  • Incubate the plate for an optimized period (e.g., 15-60 minutes) at 37°C to allow for cGMP production and subsequent signal generation.

• Signal Detection:

  • For aequorin-based assays, add coelenterazine to all wells and immediately measure the luminescence using a luminometer.

Data Analysis:

• Subtract the background signal (negative control wells).

• Normalize the data to the positive control (ANP stimulation without inhibitor) and vehicle control.

• Plot the normalized response against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 or EC50 value for (S)-PF-04449613.

Conclusion

This document provides a comprehensive guide for utilizing (S)-PF-04449613 in a cell-based assay to determine PDE9A activity. The detailed protocol and supporting information are intended to facilitate the reliable and reproducible characterization of PDE9A inhibitors. The provided diagrams offer a clear visualization of the underlying biological pathway and experimental procedure. This assay can be adapted for high-throughput screening of compound libraries to identify novel PDE9A inhibitors with therapeutic potential.

References

• 1. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 2. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphodiesterase 9A Controls Nitric-oxide Independent cGMP and Hypertrophic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-PF-04449613 and Related PDE9A Inhibitors in Mouse Models of Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphodiesterase 9A (PDE9A) inhibitors are a class of compounds being investigated for their potential therapeutic effects in neurodegenerative disorders, including Alzheimer's disease (AD). By preventing the degradation of cyclic guanosine (B1672433) monophosphate (cGMP), these inhibitors can modulate synaptic plasticity and neuronal function, offering a potential avenue for cognitive enhancement. This document provides detailed application notes and protocols for the in vivo use of the specific PDE9A inhibitor, (S)-PF-04449613, based on available research.

Important Note: As of the latest available data, specific studies detailing the in vivo dosing and efficacy of (S)-PF-04449613 in established Alzheimer's disease mouse models (e.g., Tg2576, APP/PS1) have not been published. The following protocols and data for (S)-PF-04449613 are derived from studies in wild-type mice. To provide a comprehensive resource for researchers in the AD field, this document also includes protocols and data for other closely related and well-documented PDE9A inhibitors, BAY 73-6691 and PF-04447943 , which have been studied in transgenic Alzheimer's mouse models.

(S)-PF-04449613: Data from In Vivo Studies in Wild-Type Mice

While not specific to AD models, studies in wild-type mice provide valuable information on the dosing, administration, and biological effects of (S)-PF-04449613. These studies have primarily focused on its impact on synaptic plasticity and motor learning.

Quantitative Data Summary

Parameter	Details	Reference
Compound	(S)-PF-04449613	[1]
Mouse Strain	Wild-Type (C57BL/6J background)	[1]
Dosage	3.2 mg/kg and 10 mg/kg	[1]
Administration Route	Subcutaneous (s.c.) injection	[1]
Vehicle	5% DMSO, 5% Cremophor, 90% Saline	[1]
Treatment Duration	Acute (single dose) and Chronic (7 and 28 days, twice daily)	[1]
Observed Effects	Increased dendritic spine formation and elimination, improved motor learning performance.[1]

Experimental Protocol: Chronic Subcutaneous Administration in Wild-Type Mice

This protocol is based on studies investigating the effect of (S)-PF-04449613 on dendritic spine dynamics.[1]

1. Materials:

• (S)-PF-04449613

• Dimethyl sulfoxide (B87167) (DMSO)

• Cremophor EL

• Sterile Saline (0.9% NaCl)

• Sterile syringes and needles (e.g., 27-gauge)

• Wild-type mice

2. Preparation of Dosing Solution:

• Prepare the vehicle by mixing 5% DMSO and 5% Cremophor in 90% sterile saline.

• Dissolve (S)-PF-04449613 in the vehicle to achieve final concentrations for delivering 3.2 mg/kg or 10 mg/kg in a suitable injection volume (e.g., 10 ml/kg body weight).

• Ensure the solution is homogenous. Vortex if necessary. Prepare fresh daily.

3. Animal Handling and Dosing Procedure:

• House mice under standard laboratory conditions with ad libitum access to food and water.

• For chronic studies, administer the prepared (S)-PF-04449613 solution or vehicle subcutaneously twice daily for the desired duration (e.g., 7 or 28 days).

• Gently restrain the mouse and lift the skin on the back to form a tent.

• Insert the needle into the base of the tented skin and inject the solution.

• Monitor animals for any adverse reactions.

4. Outcome Measures:

• Behavioral Testing: Assess motor learning and memory using tasks such as the rotarod test.

• Immunohistochemistry: Analyze brain tissue for changes in synaptic markers.

• In vivo imaging: Utilize two-photon microscopy to monitor dendritic spine dynamics in live animals.

Related PDE9A Inhibitors: Data from In Vivo Studies in Alzheimer's Disease Mouse Models

Given the lack of specific data for (S)-PF-04449613 in AD models, the following sections detail the use of other potent and selective PDE9A inhibitors in this context.

BAY 73-6691 in Tg2576 Mouse Model

Quantitative Data Summary

Parameter	Details	Reference
Compound	BAY 73-6691	[2]
Mouse Model	Tg2576 (overexpressing human APP with the Swedish mutation)	[2]
Dosage	3 mg/kg	[2]
Administration Route	Oral gavage (p.o.) or Intravenous (i.v.)	[2]
Treatment Duration	Acute	[2]
Observed Effects	Attenuated deficits in an object location memory task.[2]

Experimental Protocol: Acute Oral Administration in Tg2576 Mice

This protocol is adapted from studies investigating the cognitive-enhancing effects of BAY 73-6691.[2]

1. Materials:

• BAY 73-6691

• Vehicle (e.g., 0.5% hydroxypropyl methylcellulose (B11928114) in water)

• Oral gavage needles (flexible, appropriate size for mice)

• Syringes

• Tg2576 mice and wild-type littermate controls

2. Preparation of Dosing Solution:

• Suspend BAY 73-6691 in the vehicle to the desired concentration for a 3 mg/kg dose.

• Ensure a homogenous suspension is formed.

3. Animal Handling and Dosing Procedure:

• Acclimatize mice to handling and the gavage procedure to minimize stress.

• Administer the BAY 73-6691 suspension or vehicle orally using a gavage needle.

• Perform cognitive testing at a specified time point post-dosing (e.g., 60 minutes).

4. Outcome Measures:

• Cognitive Testing: Assess learning and memory using tasks such as the object location task.

• Biochemical Analysis: Measure cGMP levels in brain tissue (e.g., hippocampus) to confirm target engagement.

PF-04447943 in Rodent Models (Relevant to Alzheimer's Disease)

Quantitative Data Summary

Parameter	Details	Reference
Compound	PF-04447943	[3]
Animal Model	Mice (C57BL/6 and ICR) and Rats (Sprague-Dawley)	[3]
Dosage	1-3 mg/kg (mice); 1-30 mg/kg (rats)	[3]
Administration Route	Oral (p.o.)	[3]
Treatment Duration	Acute	[3]
Observed Effects	Improved performance in mouse Y-maze and social recognition tasks; reversed scopolamine-induced deficits in rats.[3]

Experimental Protocol: Acute Oral Administration in Mice

This protocol is based on studies evaluating the pro-cognitive effects of PF-04447943.[3]

1. Materials:

• PF-04447943

• Appropriate vehicle

• Oral gavage needles and syringes

• Mouse models of cognitive impairment (e.g., scopolamine-induced amnesia) or natural forgetting paradigms.

2. Preparation of Dosing Solution:

• Prepare a suspension of PF-04447943 in the chosen vehicle to deliver doses of 1-3 mg/kg.

3. Animal Handling and Dosing Procedure:

• Administer the compound or vehicle orally via gavage.

• Conduct behavioral testing at a predetermined time after administration (e.g., 30-60 minutes).

4. Outcome Measures:

• Cognitive Assessment: Utilize tasks like the Y-maze for spatial recognition memory or the social recognition test.

Signaling Pathways and Experimental Workflows

PDE9A Inhibition and cGMP Signaling Pathway

Caption: PDE9A inhibition by (S)-PF-04449613 enhances cGMP signaling, promoting synaptic plasticity.

General Experimental Workflow for In Vivo Compound Testing in AD Mouse Models

Caption: General workflow for testing PDE9A inhibitors in Alzheimer's disease mouse models.

Conclusion

While direct evidence for the efficacy of (S)-PF-04449613 in Alzheimer's disease mouse models is currently lacking in published literature, the available data in wild-type mice, coupled with studies of structurally similar PDE9A inhibitors in AD models, provides a strong rationale for its investigation in this context. The protocols and data presented here offer a foundational resource for researchers aiming to explore the therapeutic potential of (S)-PF-04449613 and other PDE9A inhibitors for Alzheimer's disease. Careful dose selection and the use of relevant behavioral and pathological outcome measures will be critical for elucidating the potential benefits of this therapeutic strategy.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943 (6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one) enhances synaptic plasticity and cognitive function in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of (S)-PF-04449613 Stock Solutions in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock solutions of (S)-PF-04449613 using Dimethyl Sulfoxide (DMSO) as a solvent. (S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9).[1][2][3][4] Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information

(S)-PF-04449613 is a brain-penetrant PDE9 inhibitor that has been investigated for its role in modulating cyclic guanosine (B1672433) monophosphate (cGMP) levels.[1][3] It has shown potential in preclinical studies related to neurological and cardiovascular conditions.[1][3][4][5]

Table 1: Properties of (S)-PF-04449613

Property	Value	Source
Molecular Weight	395.45 g/mol	[1]
Formula	C₂₁H₂₅N₅O₃	[1]
Purity	≥98%	[1]
CAS Number	1236858-52-8	[1]
Appearance	Crystalline solid	[6]
Biological Activity	Potent PDE9 inhibitor (IC₅₀ = 22 nM)	[1]

Solubility and Storage

(S)-PF-04449613 is highly soluble in DMSO.[1][2][7] For optimal stability, both the solid compound and its stock solutions should be stored under appropriate conditions.

Table 2: Solubility and Recommended Storage Conditions

Form	Solvent	Maximum Concentration	Storage Temperature	Stability	Source
Solid	-	-	-20°C	3 years	[8]
Stock Solution	DMSO	100 mM	-20°C or -80°C	1 month at -20°C, 6 months at -80°C	[1][2][8]

Note: It is highly recommended to use freshly opened, anhydrous DMSO to prepare stock solutions, as hygroscopic DMSO can significantly impact solubility.[2][7] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.[6][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (S)-PF-04449613 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-PF-04449613 in DMSO.

Materials:

• (S)-PF-04449613 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Equilibrate: Allow the vial of (S)-PF-04449613 powder to come to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh out the desired amount of (S)-PF-04449613 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.95 mg of the compound.

• Dissolution:

  • Add the appropriate volume of anhydrous DMSO to the vial containing the weighed compound. To continue the example, add 1 mL of DMSO to the 3.95 mg of (S)-PF-04449613.

  • Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

  • If necessary, use an ultrasonic bath to aid dissolution.[2][7]

• Aliquoting and Storage:

  • Once the solution is clear and homogenous, aliquot it into smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials.

  • Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2][8]

Table 3: Example Volumes for Preparing Stock Solutions in DMSO

Desired Concentration	Mass of (S)-PF-04449613 (for 1 mL)	Volume of DMSO
1 mM	0.395 mg	1 mL
5 mM	1.98 mg	1 mL
10 mM	3.95 mg	1 mL
50 mM	19.77 mg	1 mL
100 mM	39.55 mg	1 mL

Protocol 2: Preparation of Working Solutions

For cell-based assays, it is crucial to dilute the DMSO stock solution into the appropriate aqueous culture medium. The final concentration of DMSO in the culture medium should typically be kept below 0.5% to avoid cellular toxicity.[8] For in vivo studies, further dilution in a suitable vehicle is necessary. A commonly used vehicle is a mixture of 5% DMSO, 5% Cremophor, and 90% saline.[3]

Materials:

• Prepared (S)-PF-04449613 DMSO stock solution

• Sterile cell culture medium or appropriate vehicle

• Sterile tubes and pipettes

Procedure for Cell-Based Assays:

• Thaw: Thaw a single-use aliquot of the (S)-PF-04449613 DMSO stock solution at room temperature.

• Dilution: Perform a serial dilution of the stock solution in your cell culture medium to achieve the desired final concentration. It is recommended to perform dilutions in a stepwise manner to prevent precipitation of the compound.[8]

• Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without the compound.

• Application: Add the final working solution to your cells immediately.

Visualizations

Caption: Workflow for preparing (S)-PF-04449613 stock solutions.

Caption: Simplified signaling pathway of (S)-PF-04449613.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Positive inotropic effect of phosphodiesterase type 9 inhibitor PF-04449613 in rats and its underlying mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.stemcell.com [cdn.stemcell.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for (S)-PF-04449613 in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of (S)-PF-04449613, a potent and selective phosphodiesterase-9A (PDE9A) inhibitor, in primary neuron cultures. This document outlines the mechanism of action, detailed experimental protocols for assessing its effects on neuronal morphology and function, and quantitative data to guide experimental design.

Introduction

(S)-PF-04449613 is a brain-penetrant small molecule that selectively inhibits PDE9A, an enzyme primarily responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[1] PDE9A is highly expressed in neurons, and its inhibition leads to an elevation of intracellular cGMP levels.[2] This modulation of the cGMP signaling pathway has been shown to enhance synaptic plasticity, promote dendritic spine formation, and increase synaptic calcium activity, making (S)-PF-04449613 a valuable tool for neuroscience research and a potential therapeutic agent for cognitive disorders.[2][3]

Mechanism of Action: PDE9A Inhibition and cGMP Signaling

(S)-PF-04449613 exerts its effects by inhibiting the enzymatic activity of PDE9A. This leads to an accumulation of intracellular cGMP, a key second messenger in neurons. Elevated cGMP levels activate protein kinase G (PKG), which in turn phosphorylates downstream targets involved in synaptic plasticity and neuronal growth. The NO/sGC/cGMP/PKG signaling pathway is a critical regulator of these processes.[2]

Caption: cGMP signaling pathway modulated by (S)-PF-04449613.

Data Presentation

The following tables summarize quantitative data from studies on the effects of selective PDE9 inhibitors in neuronal models. This data can serve as a reference for designing experiments with (S)-PF-04449613.

Table 1: Effects of a Selective PDE9 Inhibitor (PF-04447943) on Neurite Outgrowth and Synapse Formation in Primary Hippocampal Neurons [1]

Concentration	Parameter	Result
30-100 nM	Neurite Outgrowth	Significantly Increased
300-1000 nM	Neurite Outgrowth	No Significant Effect
30-100 nM	Synapsin 1 Expression (Synapse Formation)	Significantly Increased
300-1000 nM	Synapsin 1 Expression (Synapse Formation)	No Significant Effect

Table 2: In Vivo Effects of (S)-PF-04449613 on Dendritic Spine Dynamics in Mouse Motor Cortex [2]

Treatment	Parameter	Result vs. Vehicle
10 mg/kg (1 day)	Spine Formation Rate	↑ 70%
10 mg/kg (1 day)	Spine Elimination Rate	↑ 25%
10 mg/kg (7 days)	New Spine Survival Rate	↑ ~50%

Table 3: In Vivo Effects of PDE9 Inhibitors on cGMP Levels [4]

Compound	Dose (s.c.)	Time Point	Fold Increase in CSF cGMP (vs. Vehicle)
(S)-PF-04449613	1 mg/kg	1 hour	~2.5-fold
(S)-PF-04449613	10 mg/kg	1 hour	~4-fold
PF-04447943	1 mg/kg	1 hour	~2-fold
PF-04447943	10 mg/kg	1 hour	~3.5-fold

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to assess the effects of (S)-PF-04449613 in primary neuron cultures.

Protocol 1: Primary Hippocampal Neuron Culture

This protocol describes the preparation of primary hippocampal neuron cultures from embryonic day 18 (E18) rat pups, a common model for studying neuronal development and function.

Materials:

• E18 timed-pregnant Sprague-Dawley rat

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• 0.25% Trypsin-EDTA

• Fetal Bovine Serum (FBS)

• Neurobasal medium supplemented with B27, GlutaMAX, and Penicillin-Streptomycin

• Poly-D-lysine and Laminin-coated culture plates or coverslips

• Dissection tools (sterile)

• Centrifuge

• Incubator (37°C, 5% CO2)

Procedure:

• Euthanize the pregnant rat according to approved animal welfare protocols.

• Dissect the E18 embryos and isolate the hippocampi in ice-cold HBSS.

• Mince the hippocampal tissue and incubate in 0.25% Trypsin-EDTA at 37°C for 15 minutes.

• Neutralize trypsin with FBS-containing medium.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in Neurobasal medium.

• Determine cell viability and density using a hemocytometer and trypan blue exclusion.

• Plate the neurons at a desired density (e.g., 2 x 10^5 cells/cm²) on poly-D-lysine/laminin-coated surfaces.

• Incubate the cultures at 37°C in a humidified 5% CO2 atmosphere.

• After 24 hours, replace half of the medium with fresh, pre-warmed Neurobasal medium. Continue with half-medium changes every 3-4 days.

Protocol 2: Assessment of Neurite Outgrowth

This protocol outlines a method to quantify changes in neurite outgrowth in response to (S)-PF-04449613 treatment.

Materials:

• Primary neuron cultures (e.g., hippocampal or cortical)

• (S)-PF-04449613 stock solution (in DMSO)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibody (e.g., anti-β-III tubulin)

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• Fluorescence microscope with image analysis software

Procedure:

• Culture primary neurons for 2-3 days in vitro (DIV).

• Prepare serial dilutions of (S)-PF-04449613 in culture medium. A suggested concentration range based on related compounds is 10 nM to 1 µM.[1] Include a vehicle control (DMSO).

• Replace the culture medium with the treatment-containing medium.

• Incubate for 48-72 hours.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

• Block non-specific antibody binding with 5% goat serum for 1 hour.

• Incubate with the primary antibody against β-III tubulin overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour at room temperature.

• Acquire images using a fluorescence microscope.

• Quantify neurite length and branching using image analysis software (e.g., ImageJ with NeuronJ plugin).

Protocol 3: Dendritic Spine Analysis

This protocol describes the analysis of dendritic spine density and morphology following treatment with (S)-PF-04449613.

Materials:

• Mature primary neuron cultures (e.g., DIV 14-21)

• (S)-PF-04449613

• Method for visualizing dendritic spines (e.g., transfection with a fluorescent protein like GFP, or staining with DiI)

• High-resolution confocal microscope

Procedure:

• Treat mature primary neuron cultures with (S)-PF-04449613 at desired concentrations for a specified duration (e.g., 24-72 hours).

• Fix and stain the neurons to visualize dendritic spines.

• Acquire high-resolution z-stack images of dendritic segments using a confocal microscope.

• Analyze the images to quantify spine density (number of spines per unit length of dendrite) and morphology (e.g., classifying spines as thin, stubby, or mushroom-shaped).

Protocol 4: Intracellular cGMP Measurement

This protocol details the quantification of intracellular cGMP levels in primary neurons after treatment with (S)-PF-04449613 using an ELISA-based assay.

Materials:

• Primary neuron cultures

• (S)-PF-04449613

• Cell lysis buffer

• cGMP ELISA kit

Procedure:

• Treat primary neuron cultures with (S)-PF-04449613 for a short duration (e.g., 30-60 minutes).

• Lyse the cells according to the cGMP ELISA kit manufacturer's instructions.

• Perform the cGMP ELISA following the kit's protocol.

• Measure the absorbance and calculate the cGMP concentration based on a standard curve.

Experimental Workflow Visualization

Caption: General experimental workflow for studying (S)-PF-04449613.

Concluding Remarks

(S)-PF-04449613 is a powerful tool for investigating the role of the cGMP signaling pathway in neuronal function. The protocols and data presented here provide a solid foundation for researchers to design and execute experiments aimed at elucidating the effects of this compound on primary neuron cultures. Careful optimization of experimental conditions, including cell density, compound concentration, and incubation time, is recommended to achieve robust and reproducible results.

References

• 1. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943 (6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one) enhances synaptic plasticity and cognitive function in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of PDE9 in Cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-PF-04449613 in Rodent Behavioral Tests

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of (S)-PF-04449613, a potent and selective phosphodiesterase 9 (PDE9) inhibitor, in a variety of rodent behavioral tests. The protocols outlined below are intended to serve as a comprehensive guide for investigating the effects of this compound on motor coordination, learning, anxiety, and depression-like behaviors in laboratory animals.

Introduction

(S)-PF-04449613 is a brain-penetrant inhibitor of PDE9, an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP).[1] By inhibiting PDE9, (S)-PF-04449613 elevates cGMP levels in the brain, which is known to play a crucial role in synaptic plasticity, learning, and memory.[2][3] Preclinical studies have demonstrated its potential in enhancing cognitive function and promoting neuronal plasticity, making it a compound of interest for neurological and psychiatric research.[2][3]

Mechanism of Action: cGMP Signaling Pathway

(S)-PF-04449613's primary mechanism of action is the inhibition of PDE9, leading to an accumulation of cGMP. This enhanced cGMP signaling can modulate various downstream targets, including protein kinase G (PKG), which in turn can influence synaptic function and gene expression through the CREB (cAMP response element-binding protein) and BDNF (brain-derived neurotrophic factor) pathways.

Caption: Signaling Pathway of (S)-PF-04449613.

Data Presentation: Summary of Quantitative Data

The following table summarizes the key quantitative parameters for the application of (S)-PF-04449613 in the rotarod test, a common behavioral assay for motor coordination and learning.

Behavioral Test	Animal Model	Compound	Dosage	Administration Route	Key Findings	Reference
Rotarod Test	Mouse	(S)-PF-04449613	10 mg/kg	Subcutaneous	Improved motor skill learning and performance. Increased formation and survival of new dendritic spines after training.	[3][4]

Experimental Protocols

Below are detailed protocols for key rodent behavioral tests. While a specific protocol for (S)-PF-04449613 is available for the rotarod test, the other protocols are standardized procedures that can be adapted for testing this compound.

Rotarod Test for Motor Coordination and Learning

This test assesses motor coordination, balance, and motor learning in rodents.

Experimental Workflow:

References

• 1. A novel PDE9 inhibitor WYQ‐C36D ameliorates corticosterone‐induced neurotoxicity and depression‐like behaviors by cGMP‐CREB‐related signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elevated plus maze protocol [protocols.io]
• 3. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 4. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring cGMP Levels Following (S)-PF-04449613 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for measuring cyclic guanosine (B1672433) monophosphate (cGMP) levels in biological samples after treatment with (S)-PF-04449613, a potent and selective inhibitor of phosphodiesterase 9A (PDE9A). The protocols outlined below are intended for researchers, scientists, and drug development professionals investigating the pharmacodynamic effects and mechanism of action of PDE9A inhibitors.

(S)-PF-04449613 has been identified as a selective inhibitor of PDE9A, an enzyme that specifically hydrolyzes cGMP.[1][2][3][4] By inhibiting PDE9A, (S)-PF-04449613 leads to an accumulation of intracellular cGMP, which in turn modulates various physiological processes.[1] Notably, PDE9A primarily regulates cGMP generated by the natriuretic peptide (NP) signaling pathway, in contrast to PDE5, which mainly targets cGMP from the nitric oxide (NO) pathway.[5][6][7][8] This makes measuring cGMP levels a direct indicator of (S)-PF-04449613's biological activity.

Signaling Pathway of (S)-PF-04449613 Action

The diagram below illustrates the signaling cascade initiated by natriuretic peptides and the role of PDE9A. (S)-PF-04449613 inhibits PDE9A, leading to an increase in cGMP levels and subsequent activation of protein kinase G (PKG), which mediates downstream cellular effects.

Caption: Natriuretic Peptide-cGMP signaling pathway and the inhibitory action of (S)-PF-04449613 on PDE9A.

Data Presentation: cGMP Level Modulation by PDE9A Inhibition

The following table summarizes quantitative data from preclinical studies, demonstrating the effect of PDE9A inhibition on cGMP levels.

Model System	Treatment	Stimulus	cGMP Change	Reference
Neonatal Rat Cardiomyocytes	PF-9613 (PDE9A inhibitor)	ANP	Significant increase vs. ANP alone	[5]
Adult Rat Myocytes	PF-9613 (PDE9A inhibitor)	ANP	Augmented cGMP levels	[5]
Mouse Brain	(S)-PF-04449613 (1-32 mg/kg, s.c.)	-	Dose-dependent increase in cerebral cGMP	[2]
Isolated Cardiomyocytes	PF-04449613 (acute)	NP	Potentiated NP-induced cGMP accumulation	[6]
Mice with Pressure Overload	Genetic deletion of PDE9A	-	Higher cGMP levels vs. wild-type	[6]

Experimental Protocols

Accurate measurement of cGMP is crucial for evaluating the efficacy of (S)-PF-04449613. Competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a commonly used, high-throughput method for cGMP quantification.[8] The following protocols are generalized and should be optimized for specific experimental conditions. Always refer to the manufacturer's instructions for the specific cGMP assay kit being used.

Experimental Workflow Overview

Caption: General experimental workflow for measuring cGMP levels after (S)-PF-04449613 treatment.

Protocol 1: cGMP Measurement in Cultured Cells

This protocol is designed for adherent cell lines and can be adapted for suspension cells.

Materials:

• Cell culture plates (e.g., 12-well or 24-well)

• Adherent cells of interest (e.g., cardiomyocytes, fibroblasts)

• Cell culture medium

• (S)-PF-04449613 (dissolved in a suitable vehicle, e.g., DMSO)

• Natriuretic peptide (e.g., ANP), if stimulating the pathway

• Vehicle control (e.g., DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• 0.1 M Hydrochloric acid (HCl) for cell lysis and to inhibit phosphodiesterase activity[8][9]

• Cell scraper

• Microcentrifuge tubes

• Competitive cGMP ELISA kit

Procedure:

• Cell Seeding: Plate cells in multi-well plates and culture until they reach the desired confluency (typically 80-90%).

• Pre-incubation (Optional): If using a phosphodiesterase inhibitor other than the one being tested is necessary, pre-incubate cells with a broad-spectrum inhibitor like IBMX to establish a baseline of inhibited cGMP degradation.[10]

• Treatment:

  • Aspirate the cell culture medium.

  • Wash cells once with serum-free medium or PBS.

  • Add fresh medium containing the desired concentrations of (S)-PF-04449613 or vehicle control. For pathway stimulation, add the natriuretic peptide (e.g., ANP) with the inhibitor.[5]

  • Incubate for the desired time course (e.g., 10-30 minutes).

• Cell Lysis:

  • Quickly aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add an appropriate volume of 0.1 M HCl to each well (e.g., 200-500 µL for a 12-well plate) to lyse the cells and stop enzymatic activity.[8]

  • Incubate on ice for 10-15 minutes.

• Sample Collection:

  • Scrape the cells from the well surface using a cell scraper.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Sample Processing:

  • Centrifuge the lysate at >10,000 x g for 10-15 minutes at 4°C to pellet cell debris.[8]

  • Carefully collect the supernatant, which contains the cGMP. The sample can be assayed immediately or stored at -80°C.

• cGMP Quantification:

  • Perform the cGMP measurement using a competitive ELISA kit according to the manufacturer's protocol.[8][11] This typically involves:

    • Preparing a standard curve using the provided cGMP standards.

    • Adding standards and samples to the antibody-coated microplate.

    • Adding a fixed amount of HRP-linked cGMP.

    • Incubating to allow competition between sample cGMP and HRP-cGMP for antibody binding.

    • Washing the plate to remove unbound reagents.

    • Adding a substrate to develop a colorimetric signal.

    • Stopping the reaction and measuring absorbance. The signal intensity is inversely proportional to the cGMP concentration in the sample.[11]

• Data Analysis: Calculate the cGMP concentration in your samples by comparing their absorbance values to the standard curve. Normalize cGMP levels to protein concentration if desired.

Protocol 2: cGMP Measurement in Tissue Samples

This protocol provides a general framework for processing tissue samples.

Materials:

• Tissue of interest

• (S)-PF-04449613 (for in vivo studies)

• Liquid nitrogen

• Pre-chilled 0.1 M Hydrochloric acid (HCl)

• Tissue homogenizer (e.g., Dounce or mechanical)

• Microcentrifuge tubes

• Competitive cGMP ELISA kit

Procedure:

• Tissue Collection:

  • Following in vivo treatment with (S)-PF-04449613, euthanize the animal according to approved protocols.

  • Rapidly excise the tissue of interest and immediately freeze it in liquid nitrogen to stop metabolic activity. Store at -80°C until processing.

• Sample Preparation:

  • Weigh the frozen tissue.

  • Add an appropriate volume of ice-cold 0.1 M HCl (e.g., 5-10 volumes of the tissue weight).

• Homogenization:

  • Homogenize the tissue on ice using a suitable homogenizer until no visible tissue clumps remain.[8]

• Sample Processing:

  • Transfer the homogenate to a microcentrifuge tube.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10-15 minutes at 4°C.[8]

  • Collect the supernatant for the cGMP assay.

• cGMP Quantification:

  • Follow steps 7 and 8 from Protocol 1 to measure and analyze the cGMP concentration in the tissue extract. Results are typically expressed as pmol of cGMP per mg of tissue.

Disclaimer: These protocols provide a general guide. Researchers must optimize conditions, including drug concentrations, incubation times, and sample processing steps, for their specific experimental setup. All work should be conducted in accordance with institutional and national guidelines.

References

• 1. What are PDE9A inhibitors and how do they work? [synapse.patsnap.com]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PF-04449613 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 5. Phosphodiesterase 9A Controls Nitric-oxide Independent cGMP and Hypertrophic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Phosphodiesterase 9A controls nitric-oxide-independent cGMP and hypertrophic heart disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Stable Fluorescence Assay for Measuring Cyclic GMP | Molecular Devices [moleculardevices.com]
• 11. Cyclic GMP Assay Kit | Cell Signaling Technology [cellsignal.com]

(S)-PF-04449613: A Comprehensive Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of (S)-PF-04449613, a potent and selective inhibitor of phosphodiesterase 9A (PDE9A). The information compiled herein is intended to guide researchers in sourcing this compound and effectively incorporating it into their experimental workflows.

Supplier and Purchasing Information

(S)-PF-04449613 is available from several reputable suppliers of research chemicals. The following table summarizes purchasing information from various vendors to aid in procurement. It is important to note that prices and availability are subject to change and researchers should confirm the details with the respective suppliers.

Supplier	Catalog Number	Purity	Available Quantities	Price (USD)	CAS Number
MedchemExpress	HY-12788A	98.55%	5 mg, 10 mg, 25 mg, 50 mg, 100 mg	$105 (5mg), $185 (10mg)	1236858-52-8
MedKoo Biosciences	462312	>98%	5 mg, 10 mg	$500 (5mg), $915 (10mg)	1236858-52-8[1]
Tocris Bioscience	5915	≥98% (HPLC)	10 mg, 50 mg	Contact for pricing	1236858-52-8
R&D Systems	5915	≥98%	10 mg	Contact for pricing	1236858-52-8[2]

Note: (S)-PF-04449613 is the levorotatory isomer of PF-04449613. For research purposes, it is crucial to ensure the correct isomeric form is purchased. The compound is typically supplied as a solid powder and should be stored at -20°C for long-term stability. It is soluble in DMSO.

Application Notes

(S)-PF-04449613 is a highly selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP). By inhibiting PDE9A, (S)-PF-04449613 leads to an increase in intracellular cGMP levels. This mechanism of action makes it a valuable tool for investigating the role of the cGMP signaling pathway in various physiological and pathological processes.

The primary application of (S)-PF-04449613 is in neuroscience research, particularly in studies related to learning, memory, and synaptic plasticity.[3] It has been shown to promote dendritic spine formation and improve performance in motor learning tasks in mice.[3] Beyond neuroscience, this inhibitor is also utilized in cardiovascular research to explore the nitric oxide-independent regulation of cGMP and its implications in conditions like cardiac hypertrophy.[4]

Signaling Pathway

The canonical nitric oxide (NO)/cGMP signaling pathway is a crucial regulator of numerous cellular functions. The pathway is initiated by the production of NO, which then activates soluble guanylate cyclase (sGC). Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cGMP. The intracellular concentration of cGMP is tightly regulated by phosphodiesterases (PDEs), which degrade cGMP to GMP. PDE9A is a key enzyme in this process, exhibiting high affinity and selectivity for cGMP. (S)-PF-04449613 acts by specifically inhibiting PDE9A, thereby preventing the breakdown of cGMP and amplifying the downstream signaling cascade. Elevated cGMP levels lead to the activation of protein kinase G (PKG), which in turn phosphorylates various downstream targets, resulting in diverse physiological responses.

Caption: The cGMP signaling pathway and the inhibitory action of (S)-PF-04449613 on PDE9A.

Experimental Protocols

The following are detailed protocols for key experiments involving (S)-PF-04449613, based on published research.

In Vitro PDE9A Inhibition Assay

This protocol is designed to determine the inhibitory potency of (S)-PF-04449613 against PDE9A in a biochemical assay.

Materials:

• Recombinant human PDE9A enzyme

• (S)-PF-04449613

• cGMP (substrate)

• Assay buffer (e.g., Tris-HCl based buffer with MgCl2)

• Detection reagents (e.g., a commercially available PDE assay kit)

• 96-well microplates

Procedure:

• Prepare a serial dilution of (S)-PF-04449613 in the assay buffer. A typical concentration range would be from 1 nM to 10 µM.

• In a 96-well plate, add the diluted (S)-PF-04449613 solutions. Include wells with vehicle (DMSO) as a negative control and wells without enzyme as a background control.

• Add the recombinant PDE9A enzyme to all wells except the background control.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding cGMP to all wells. The final concentration of cGMP should be close to its Km value for PDE9A.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction according to the instructions of the detection kit.

• Measure the amount of remaining cGMP or the product formed (GMP) using a suitable plate reader.

• Calculate the percentage of inhibition for each concentration of (S)-PF-04449613 and determine the IC50 value by fitting the data to a dose-response curve. A study demonstrated that 5µM of PF-04449613 inhibited 70% of PDE9A activity.[4]

Cell-Based cGMP Assay

This protocol describes how to measure the effect of (S)-PF-04449613 on intracellular cGMP levels in cultured cells.

Materials:

• A suitable cell line expressing PDE9A (e.g., primary cardiomyocytes, neuronal cell lines)

• (S)-PF-04449613

• A cGMP-stimulating agent (e.g., a nitric oxide donor like sodium nitroprusside (SNP) or a natriuretic peptide)

• Cell culture medium and supplements

• Cell lysis buffer

• A commercial cGMP enzyme immunoassay (EIA) kit

• Multi-well cell culture plates

Procedure:

• Seed the cells in multi-well plates and allow them to adhere and grow to a desired confluency.

• Pre-treat the cells with various concentrations of (S)-PF-04449613 (e.g., 0.1 µM to 10 µM) for a specific duration (e.g., 30 minutes). Include a vehicle control (DMSO).

• Stimulate the cells with a cGMP-inducing agent for a short period (e.g., 5-10 minutes).

• Aspirate the medium and lyse the cells using the provided lysis buffer.

• Collect the cell lysates and perform a cGMP EIA according to the manufacturer's instructions.

• Measure the absorbance using a microplate reader.

• Calculate the concentration of cGMP in each sample based on a standard curve.

• Analyze the data to determine the effect of (S)-PF-04449613 on basal and stimulated cGMP levels.

In Vivo Mouse Rotarod Test

This protocol outlines the procedure for assessing motor coordination and learning in mice treated with (S)-PF-04449613 using an accelerating rotarod.

Materials:

• (S)-PF-04449613

• Vehicle solution (e.g., 5% DMSO, 5% Cremophor, 90% saline for injection)[3]

• Accelerating rotarod apparatus for mice

• Male C57BL/6 mice (or other appropriate strain)

Procedure:

• Habituation: Acclimate the mice to the testing room for at least 30 minutes before the experiment.

• Drug Administration: Administer (S)-PF-04449613 or vehicle to the mice via an appropriate route (e.g., subcutaneous injection). A commonly used dose is 10 mg/kg.[3]

• Testing Protocol:

  • Place a mouse on the stationary rod of the rotarod apparatus.

  • Start the rotation, which gradually accelerates from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • Record the latency to fall from the rod for each mouse. A trial can be ended if the mouse falls or remains on the rod for the maximum duration.

  • Perform multiple trials per day (e.g., 3-5 trials) with an inter-trial interval (e.g., 15-30 minutes).

  • Repeat the testing over several consecutive days to assess motor learning.

• Data Analysis:

  • Compare the latency to fall between the (S)-PF-04449613-treated group and the vehicle-treated group for each trial and each day.

  • Statistical analysis (e.g., two-way ANOVA with repeated measures) can be used to determine the significance of the treatment effect on motor performance and learning. One study found that treatment with 10 mg/kg of PF-04449613 for one to seven days improved rotarod performance in mice.[3]

Caption: A generalized workflow for in vitro, cell-based, and in vivo experiments using (S)-PF-04449613.

References

• 1. medkoo.com [medkoo.com]
• 2. rndsystems.com [rndsystems.com]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphodiesterase 9A Controls Nitric-oxide Independent cGMP and Hypertrophic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(S)-PF-04449613 solubility issues in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-PF-04449613, with a focus on addressing its solubility challenges in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of (S)-PF-04449613?

A1: (S)-PF-04449613 is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4][5] Several suppliers indicate a maximum concentration of 100 mM in DMSO.[1][2][3][4] Information regarding its solubility in aqueous buffers is limited, suggesting that it is poorly soluble in aqueous solutions. An in vivo formulation has been reported as a mixture of 5% DMSO, 5% Cremophor, and 90% injection saline, which is a common strategy for administering hydrophobic compounds.[6]

Q2: Why does my (S)-PF-04449613 precipitate when I dilute my DMSO stock solution into an aqueous buffer like PBS or Tris?

A2: This is a common issue for compounds with low aqueous solubility. When a concentrated DMSO stock is diluted into an aqueous buffer, the compound may crash out of solution because the final concentration of DMSO is too low to maintain its solubility.

Q3: What is the recommended solvent for preparing a stock solution of (S)-PF-04449613?

A3: Based on available data, DMSO is the recommended solvent for preparing a high-concentration stock solution of (S)-PF-04449613.[1][2][3][4][5]

Q4: How should I store the (S)-PF-04449613 stock solution?

A4: Stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability.[1][3] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Issue 1: Precipitation of (S)-PF-04449613 upon dilution in aqueous buffer.

Symptoms:

• The solution becomes cloudy or hazy after adding the DMSO stock to the aqueous buffer.

• Visible particles or crystals form in the solution over time.

• Inconsistent results in bioassays.

Troubleshooting Workflow:

References

• 1. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 2. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medkoo.com [medkoo.com]
• 6. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]

(S)-PF-04449613 off-target effects and mitigation

Technical Support Center: (S)-PF-04449613

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the off-target effects of the potent PDE9 inhibitor, (S)-PF-04449613, and offers guidance on mitigating these effects in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04449613 and what is its primary mechanism of action?

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A).[1][2] PDE9A is a high-affinity, cGMP-specific enzyme that hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP).[2] By inhibiting PDE9A, (S)-PF-04449613 prevents the breakdown of cGMP, leading to its accumulation in cells. This elevation of cGMP levels modulates downstream signaling pathways, making it a valuable tool for studying cGMP-mediated processes in various physiological systems, including the central nervous system and cardiovascular system.[1][2][3] The compound is also known to be brain penetrant.[1]

Caption: On-target signaling pathway of (S)-PF-04449613.

Q2: What are the known off-targets of (S)-PF-04449613?

While (S)-PF-04449613 is highly selective for PDE9A, it has been shown to interact with a few other non-PDE targets. The most significant off-targets identified include the dopamine (B1211576) transporter, sodium channel binding site 2, cytochrome P450 2C19, and the μ-opioid receptor.[1]

Q3: How selective is (S)-PF-04449613 for PDE9A over its off-targets?

(S)-PF-04449613 exhibits over 1000-fold selectivity for PDE9A against a wide panel of 79 other non-PDE targets.[1] However, for the specific off-targets mentioned above, the selectivity is lower. The table below summarizes the quantitative inhibitory activity for the primary target and known off-targets.

Target	Activity Type	Value	Selectivity vs. PDE9A (fold)
PDE9A	IC₅₀	22 nM	-
Dopamine Transporter	Kᵢ	110 nM	~5x
Sodium Channel Site 2	Kᵢ	470 nM	~21x
Cytochrome P450 2C19	IC₅₀	1600 nM	~73x
μ-Opioid Receptor	Kᵢ	3500 nM	~159x
Data sourced from Tocris Bioscience.[1]

Troubleshooting Guide

Problem: I'm observing an unexpected or inconsistent phenotype in my experiment. How can I determine if it's due to an off-target effect of (S)-PF-04449613?

Solution: A systematic approach is crucial to dissect on-target versus off-target effects. Follow the workflow below to investigate your observations.

Caption: Troubleshooting workflow for experimental results.

Problem: How can I proactively minimize the risk of off-target effects in my experimental design?

Solution:

• Use the Lowest Effective Concentration: Determine the minimal concentration of (S)-PF-04449613 that produces the desired on-target effect (e.g., a significant increase in cGMP) and use this concentration for your experiments. Higher concentrations are more likely to engage off-targets.

• Include Proper Controls: Always compare results to a vehicle-only control (e.g., DMSO). As suggested in the troubleshooting guide, using a structurally unrelated PDE9 inhibitor can help confirm that the observed effects are due to PDE9 inhibition and not a specific chemical scaffold.

• Counter-Screening: If your experimental system is known to be sensitive to the modulation of known off-targets (e.g., dopaminergic signaling), consider performing counter-assays to directly measure the effect of (S)-PF-04449613 on those specific pathways at your working concentration.

Experimental Protocols

Protocol: In Vitro Kinase Profiling to Assess Inhibitor Selectivity

This protocol describes a general method for assessing the selectivity of a compound like (S)-PF-04449613 against a broad panel of kinases, a common approach for identifying potential off-target interactions in drug discovery.[4][5] This is a representative radiometric assay protocol.

Caption: Generalized workflow for a radiometric kinase profiling assay.

Materials:

• Purified recombinant kinases (large panel)

• Specific peptide or protein substrates for each kinase

• (S)-PF-04449613 stock solution (e.g., 10 mM in DMSO)

• Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• [γ-³³P]ATP (radiolabeled)

• Unlabeled ATP solution

• 384-well microplates

• Phosphocellulose filter plates

• Stop solution (e.g., phosphoric acid)

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of (S)-PF-04449613 in DMSO. A common approach is a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM).[4]

• Plate Setup: To the wells of a microplate, add the kinase reaction buffer.

• Add Kinase: Add the specific purified kinase to each well.

• Add Inhibitor: Add the serially diluted (S)-PF-04449613 or DMSO (for vehicle control wells) to the plate.

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinases.[4]

• Initiate Reaction: Start the kinase reaction by adding a mixture of the specific substrate and [γ-³³P]ATP. The concentration of unlabeled ATP should be near the Michaelis constant (Km) for each kinase to ensure an accurate IC₅₀ determination.[4]

• Stop Reaction: After a set incubation period (e.g., 60 minutes), stop the reaction by adding a stop solution.[4]

• Capture Substrate: Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate will bind to the filter material.[4]

• Wash: Wash the filter plate multiple times with wash buffer to remove any unincorporated [γ-³³P]ATP.[4]

• Detection: Dry the plate, add a scintillation cocktail to each well, and measure the incorporated radioactivity using a scintillation counter.[4]

• Data Analysis: Calculate the percentage of kinase activity inhibition for each concentration of the inhibitor relative to the DMSO control. Determine the IC₅₀ value for each kinase by fitting the data to a dose-response curve.

References

• 1. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Techniques in kinase profiling - Medicines Discovery Catapult [md.catapult.org.uk]

potential toxicity of (S)-PF-04449613 in cell culture

This technical support center provides essential information, troubleshooting guides, and frequently asked questions (FAQs) for researchers utilizing (S)-PF-04449613 in cell culture experiments. The focus is to help identify and address potential cytotoxicity and ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-PF-04449613?

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A).[1][2][3] PDE9A is an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP), a crucial intracellular second messenger.[4][5] By inhibiting PDE9A, (S)-PF-04449613 leads to an accumulation of cGMP in cells, which can modulate various downstream signaling pathways, including those involved in synaptic plasticity and cellular proliferation.[4][5]

Q2: Is there published data on the general cytotoxicity of (S)-PF-04449613 in cell culture?

Currently, there is a lack of publicly available, peer-reviewed studies specifically detailing the cytotoxicity (e.g., IC50 for toxicity, CC50) of (S)-PF-04449613 across various cell lines. Most research has focused on its efficacy and in vivo effects, such as improving motor learning and memory in animal models.[3][4][6] Therefore, it is crucial for researchers to determine the cytotoxic profile of this compound in their specific cell culture system.

Q3: What are the known off-target effects of (S)-PF-04449613?

(S)-PF-04449613 is highly selective for PDE9A. However, at higher concentrations, it can interact with other targets.[1] It is over 1000-fold selective for PDE9A against most other targets, but some notable exceptions include the dopamine (B1211576) transporter (DAT), sodium channel binding site 2, the μ-opioid receptor, and cytochrome P450 2C19.[1] These off-target interactions are more likely to occur at higher concentrations and could contribute to unexpected cellular responses or toxicity.[5][7]

Q4: How can the solvent used to dissolve (S)-PF-04449613 affect my cell culture experiments?

(S)-PF-04449613 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO).[1][3] High concentrations of DMSO can be toxic to cells. It is recommended to keep the final concentration of DMSO in the cell culture medium below 0.1% to minimize solvent-induced cytotoxicity.[8] Always include a vehicle control (cells treated with the same concentration of DMSO as the highest dose of the compound) in your experiments to differentiate between compound-specific effects and solvent-induced toxicity.[8]

Troubleshooting Guide

This guide addresses common issues that may arise when using (S)-PF-04449613 in cell culture.

Issue 1: I am observing high levels of cell death after treating my cultures with (S)-PF-04449613.

• Possible Cause 1: Inhibitor concentration is too high.

  • Solution: The effects of small molecule inhibitors are dose-dependent.[5] High concentrations can lead to off-target effects or overwhelm cellular pathways, resulting in toxicity.[5] It is essential to perform a dose-response curve to determine the optimal concentration for your specific cell line. Start with a broad range of concentrations to identify a window that provides the desired biological effect without causing significant cell death. A standard MTT or similar cell viability assay is recommended for this purpose.[9]

• Possible Cause 2: The cell line is highly sensitive.

  • Solution: The cellular response to PDE9A inhibition can be highly cell-type specific.[5] This variability can be due to differences in the expression levels of PDE9A, the activity of downstream cGMP signaling pathways, and the overall genetic background of the cells.[5] If your cell line is particularly sensitive, consider using a lower concentration range or reducing the treatment duration.

• Possible Cause 3: Solvent toxicity.

  • Solution: As mentioned in the FAQs, ensure the final DMSO concentration is minimal (ideally ≤ 0.1%).[8] Always run a vehicle-only control to assess the impact of the solvent on cell viability.[8]

Issue 2: My experimental results are inconsistent or not reproducible.

• Possible Cause 1: Inconsistent cell culture conditions.

  • Solution: Standardize all cell culture parameters. This includes using cells within a consistent passage number range, standardizing cell density at the time of treatment, and using the same media formulation and serum concentration for all experiments.[8]

• Possible Cause 2: Compound instability.

  • Solution: (S)-PF-04449613 may degrade in culture media over extended periods. For long-term experiments (>24 hours), consider refreshing the media with a new preparation of the inhibitor. Always prepare fresh stock solutions regularly and store them as recommended by the manufacturer, avoiding repeated freeze-thaw cycles.[2][8]

• Possible Cause 3: Variable cell confluency.

  • Solution: The confluency of the cell culture at the time of treatment can affect the experimental outcome. Standardize the seeding density to ensure a consistent level of confluency for all experiments.[8]

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of (S)-PF-04449613 for its primary target and key off-targets. This data is crucial for designing experiments and interpreting results.

Target	Parameter	Value	Reference
Primary Target
PDE9A	IC50	22 nM	[1][2][3]
Selected Off-Targets
Dopamine Transporter (DAT)	Ki	110 nM	[1]
Sodium Channel Site 2	Ki	470 nM	[1]
Cytochrome P450 2C19	IC50	1600 nM	[1]
μ-Opioid Receptor	Ki	3500 nM	[1]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of (S)-PF-04449613 in culture medium. Include a vehicle control (medium with DMSO) and a positive control for cell death.

• Cell Treatment: Replace the old medium with the prepared compound dilutions and controls. Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium, a marker of compromised cell membrane integrity.[10]

• Follow Steps 1-3 from the MTT Assay protocol.

• Sample Collection: After the incubation period, carefully collect a sample of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate containing the LDH assay reaction mixture, according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light, for the recommended time.

• Stop Reaction: Add the stop solution provided with the kit.

• Absorbance Reading: Measure the absorbance at the specified wavelength (usually around 490 nm).

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (fully lysed cells).

Protocol 3: Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[11][12]

• Induce Apoptosis: Treat cells with (S)-PF-04449613 for the desired time. Include untreated and positive controls.

• Cell Harvesting: Harvest the cells, including any floating cells in the supernatant, and wash them with cold PBS.

• Cell Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[5]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[5]

• Incubation: Gently mix and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Visualizations

References

• 1. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Comparative analysis of eight cytotoxicity assays evaluated within the ACuteTox Project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Bioluminescent Cytotoxicity Assay for Assessment of Membrane Integrity Using a Proteolytic Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Induction of apoptosis by phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Induction of Apoptosis in Human Pancreatic Cancer Stem Cells by the Endoplasmic Reticulum-Targeted Alkylphospholipid Analog Edelfosine and Potentiation by Autophagy Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-PF-04449613 Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the stability of the PDE9A inhibitor (S)-PF-04449613 in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvent and storage conditions for (S)-PF-04449613 stock solutions?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent, with solubility up to 100 mM.[1] Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. Under these conditions, the solution can be stable for up to one month at -20°C and for longer durations at -80°C.

Q2: My (S)-PF-04449613 is precipitating after dilution into my aqueous experimental buffer. What can I do?

A2: Precipitation upon dilution into aqueous buffers is a common issue for poorly water-soluble compounds like (S)-PF-04449613. Here are several troubleshooting steps:

• Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible in your final working solution, ideally below 0.5%, to avoid off-target effects. However, a slightly higher concentration may be necessary to maintain solubility. Always include a vehicle control in your experiments.

• Use a Formulation: For in vivo studies, a formulation of 5% DMSO, 5% Cremophor, and 90% saline has been successfully used.[2][3] This combination of a co-solvent and a surfactant can help maintain the compound's solubility in an aqueous environment.

• pH Adjustment: The solubility of pyrazolopyrimidinone (B8486647) derivatives can be pH-dependent. Experiment with slight adjustments to the pH of your buffer to see if it improves solubility.

• Sonication: Gentle sonication can help to redissolve small amounts of precipitate, but be cautious as it can also degrade some compounds.

Q3: I am observing a decrease in the activity of (S)-PF-04449613 in my cell culture media over time. What could be the cause?

A3: The decrease in activity could be due to the degradation of (S)-PF-04449613 in the cell culture medium at 37°C. The composition of the media, including proteins and other components, can affect the stability of small molecules. It is recommended to prepare fresh working solutions of (S)-PF-04449613 in your cell culture medium immediately before each experiment and to minimize the exposure of the compound to the medium before adding it to the cells.

Q4: How can I assess the stability of (S)-PF-04449613 in my specific experimental conditions?

A4: To determine the stability of (S)-PF-04449613 in your specific buffer or cell culture medium, you can perform a time-course experiment. Incubate the compound in your solution under your experimental conditions (e.g., temperature, light) and collect samples at different time points (e.g., 0, 2, 4, 8, 24 hours). Analyze the concentration of the parent compound at each time point using a stability-indicating analytical method like High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide provides a systematic approach to addressing common stability and solubility issues with (S)-PF-04449613.

Issue 1: Precipitation Observed in Solution

Possible Cause	Suggested Solution
Poor aqueous solubility exceeded.	Lower the final concentration of (S)-PF-04449613.
Insufficient organic co-solvent.	Optimize the final DMSO concentration (while considering cellular toxicity).
pH of the buffer is not optimal for solubility.	Test a range of physiologically relevant pH values for your buffer.
Compound has crashed out of solution over time.	Prepare fresh dilutions immediately before use. Avoid storing diluted aqueous solutions.

Issue 2: Inconsistent or Poor Biological Activity

Possible Cause	Suggested Solution
Degradation of the compound in the experimental medium.	Prepare fresh working solutions for each experiment. Minimize incubation time where possible.
Adsorption to plasticware.	Use low-protein-binding plates and pipette tips.
Incorrect stock solution concentration due to improper storage.	Aliquot stock solutions and avoid repeated freeze-thaw cycles. Store at -80°C for long-term storage.
Photodegradation.	Protect solutions from light, especially during long incubations.

Experimental Protocols

Protocol 1: Preparation of a Stable Formulation for In Vivo Studies

This protocol is based on a formulation reported for the successful in vivo administration of (S)-PF-04449613.[2][3]

Materials:

• (S)-PF-04449613 powder

• Dimethyl Sulfoxide (DMSO), sterile-filtered

• Cremophor® EL (or a similar non-ionic surfactant), sterile-filtered

• Saline (0.9% NaCl), sterile

Procedure:

• Prepare a concentrated stock solution: Dissolve the required amount of (S)-PF-04449613 in DMSO to create a high-concentration stock solution (e.g., 100 mg/mL).

• Prepare the vehicle: In a sterile tube, mix Cremophor® EL and DMSO in a 1:1 ratio. For example, to prepare 100 µL of vehicle, mix 50 µL of Cremophor® EL and 50 µL of DMSO.

• Formulate the final solution: a. Add the required volume of the (S)-PF-04449613 stock solution to the Cremophor®/DMSO mixture. b. Vortex the mixture gently until the solution is clear. c. Slowly add the sterile saline to the mixture while vortexing to achieve the final desired concentration and a final vehicle composition of 5% DMSO, 5% Cremophor®, and 90% saline.

• Administer immediately: It is recommended to use the freshly prepared formulation as soon as possible.

Protocol 2: General Method for Assessing Solution Stability by HPLC

This protocol provides a general framework for evaluating the stability of (S)-PF-04449613 in a specific solution.

Materials:

• (S)-PF-04449613

• Your experimental buffer or cell culture medium

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid or other appropriate mobile phase modifier

Procedure:

• Prepare the test solution: Prepare a solution of (S)-PF-04449613 in your experimental buffer or medium at the desired concentration.

• Incubate under experimental conditions: Place the solution under the conditions you want to test (e.g., 37°C in a cell culture incubator, room temperature on the benchtop, protected from light, or exposed to light).

• Collect time-point samples: At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Quench the reaction (if necessary): If degradation is rapid, it may be necessary to stop it by adding an equal volume of cold acetonitrile to the sample. This will precipitate proteins from cell culture media, which should be removed by centrifugation.

• HPLC analysis: a. Inject the samples onto the HPLC system. b. Use a suitable mobile phase gradient (e.g., a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate (S)-PF-04449613 from any potential degradants. c. Monitor the elution of the compound using a UV detector at a wavelength where (S)-PF-04449613 has strong absorbance.

• Data analysis: a. Determine the peak area of the (S)-PF-04449613 peak at each time point. b. Calculate the percentage of the compound remaining at each time point relative to the initial time point (t=0). c. Plot the percentage remaining versus time to determine the stability profile.

Visualizations

Caption: Troubleshooting workflow for (S)-PF-04449613 stability issues.

Caption: Components of a stable formulation for (S)-PF-04449613.

Caption: Simplified signaling pathway of a PDE9A inhibitor.

References

• 1. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a precipitation-resistant solution formulation to increase in vivo exposure of a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent results with (S)-PF-04449613

Welcome to the technical support center for (S)-PF-04449613. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot inconsistent results and provide guidance on the effective use of this potent and selective PDE9A inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during experiments with (S)-PF-04449613 in a question-and-answer format.

Question 1: I am not observing the expected increase in cGMP levels after treating my cells or tissues with (S)-PF-04449613. What could be the issue?

Answer:

Several factors could contribute to a lack of a measurable cGMP response. Follow this troubleshooting workflow to identify the potential cause:

Caption: Troubleshooting workflow for lack of cGMP response.

Detailed Considerations:

• Compound Integrity: (S)-PF-04449613 is soluble up to 100 mM in DMSO. Ensure your stock solution is fully dissolved and has been stored correctly at -20°C. Visually inspect for any precipitation before use.

• cGMP Assay Validation: The accurate measurement of cGMP is critical. Use a validated cGMP assay kit and follow the manufacturer's instructions carefully. Key steps include immediate inactivation of phosphodiesterases during sample collection (e.g., by using 0.1 M HCl for cell lysis) and keeping samples on ice.[1]

• PDE9A Expression: (S)-PF-04449613 inhibits PDE9A. If your experimental system has low or no PDE9A expression, you will not see a significant cGMP increase. Confirm PDE9A expression via Western Blot or qPCR. PDE9A is highly expressed in the brain (striatum, hippocampus), kidney, and heart.[2][3]

Question 2: I am seeing high variability in my results between experiments. How can I improve reproducibility?

Answer:

Inconsistent results often stem from subtle variations in experimental procedures. Here’s a guide to improving reproducibility:

Caption: Logic for improving experimental reproducibility.

Detailed Considerations:

• Vehicle Effects: DMSO is the recommended solvent for (S)-PF-04449613. However, even at low concentrations, DMSO can affect cell viability and proliferation.[4][5] It is crucial to maintain a consistent final DMSO concentration across all treatments and controls, ideally below 0.5%.[5]

• In Vivo Formulation: For animal studies, a common vehicle is 5% DMSO, 5% Cremophor, and 90% saline.[6] Be aware that Cremophor EL can have its own biological effects, including complement activation and altering the pharmacokinetics of other compounds.[7][8] Always include a vehicle-only control group.

Question 3: My results suggest off-target effects. How can I confirm this and what are the known off-targets of (S)-PF-04449613?

Answer:

While (S)-PF-04449613 is highly selective for PDE9A, off-target effects can occur, especially at higher concentrations.

Selectivity Profile:

(S)-PF-04449613 shows over 1000-fold selectivity for PDE9A against most other targets.[2] However, some interactions have been noted:

Target	IC50 / Ki
PDE9A (On-Target)	IC50 = 22 nM
Dopamine Transporter	Ki = 110 nM
Sodium Channel (Site 2)	Ki = 470 nM
Cytochrome P450 2C19	IC50 = 1600 nM
μ-Opioid Receptor	Ki = 3500 nM

Data sourced from Tocris Bioscience.[2]

Troubleshooting Off-Target Effects:

Caption: Workflow for investigating potential off-target effects.

If the unexpected effect persists even at low nanomolar concentrations and is replicated by other PDE9A-specific interventions, it is more likely to be a true on-target effect.

Signaling Pathway

(S)-PF-04449613 inhibits PDE9A, an enzyme that specifically hydrolyzes cGMP. This leads to an accumulation of intracellular cGMP, which in turn activates downstream effectors like Protein Kinase G (PKG). In neuronal contexts, this pathway is often linked to nitric oxide (NO) signaling and can influence calcium homeostasis and synaptic plasticity.[9][10]

Caption: (S)-PF-04449613 mechanism of action in the cGMP pathway.

Key Experimental Protocols

1. Protocol for cGMP Quantification in Cell Culture

This protocol is adapted from established methods for measuring cGMP levels following PDE inhibitor treatment.[1]

• Cell Culture: Plate and grow cells to the desired confluency.

• Treatment: Aspirate the medium and replace it with fresh medium containing (S)-PF-04449613 at the desired concentration or vehicle control (ensure final DMSO concentration is consistent and <0.5%). Incubate for the desired time (e.g., 30-60 minutes).

• Lysis: Aspirate the medium and wash cells once with ice-cold PBS. Immediately add 1 mL of 0.1 M HCl per 10 cm dish to lyse the cells and inactivate phosphodiesterases.[1]

• Sample Collection: Incubate at room temperature for 10-20 minutes. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Clarification: Centrifuge at >600 x g for 10 minutes at 4°C to pellet cellular debris.[1]

• Assay: Collect the supernatant. The cGMP concentration can now be measured using a commercially available cGMP ELISA kit. Follow the manufacturer's instructions, including any necessary acylation steps to improve sensitivity.

2. Protocol for Calcium Imaging in Live Cells

This protocol provides a general guideline for measuring changes in intracellular calcium using fluorescent indicators like Fluo-4 or Fura-2.[11][12]

• Cell Plating: Plate cells on glass-bottom dishes suitable for microscopy.

• Dye Loading:

  • Prepare a loading solution of your chosen calcium indicator (e.g., 5 µM Fluo-4 AM or Fura-2 AM) in an appropriate buffer (e.g., HBSS).[11] Pluronic acid can be included to aid dye loading.[12]

  • Remove the culture medium, wash with buffer, and add the dye loading solution.

  • Incubate for 30-40 minutes at room temperature or 37°C, protected from light.[11]

• Wash: Remove the loading solution and wash the cells 2-3 times with fresh buffer to remove extracellular dye. Incubate for a further 30 minutes to allow for complete de-esterification of the AM ester.

• Imaging:

  • Mount the dish on an inverted microscope equipped for fluorescence imaging.

  • Establish a baseline fluorescence reading for a few minutes.

  • Add (S)-PF-04449613 (or vehicle) and record the change in fluorescence intensity over time.

  • For Fluo-4: Excite at ~488 nm and measure emission at ~520 nm.[11]

  • For Fura-2 (ratiometric): Sequentially excite at 340 nm and 380 nm and measure the emission at ~515 nm. The ratio of the emissions (340/380) is proportional to the intracellular calcium concentration.[11]

• Positive Control: At the end of the experiment, you can add a calcium ionophore like ionomycin (B1663694) to determine the maximum fluorescence signal.[13]

References

• 1. benchchem.com [benchchem.com]
• 2. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of the effects of dimethylsulphoxide on morphology, cellular viability, mRNA, and protein expression of stem cells culture in growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 6. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Cremophor EL on the pharmacokinetics, antitumor activity and toxicity of doxorubicin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Calcium Imaging in mDA neurons [protocols.io]
• 12. Calcium Imaging in T Lymphocytes: a Protocol for Use with Genetically Encoded or Chemical Ca2+ Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. assets.fishersci.com [assets.fishersci.com]

minimizing variability in animal studies with (S)-PF-04449613

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to minimize variability in animal studies involving the selective phosphodiesterase 9 (PDE9) inhibitor, (S)-PF-04449613.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04449613 and what is its primary mechanism of action?

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9). PDE9 is an enzyme that primarily hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP), an important intracellular second messenger.[1][2] By inhibiting PDE9, (S)-PF-04449613 increases the intracellular levels of cGMP, which can modulate various physiological processes, including synaptic plasticity and neuronal function.[1]

Q2: What are the known effects of (S)-PF-04449613 in preclinical animal models?

In rodent models, (S)-PF-04449613 has been shown to:

• Increase synaptic calcium activity.[1]

• Promote dendritic spine formation and survival, which is associated with improved performance in motor learning tasks.[1][2]

• Exhibit positive inotropic effects on the heart in rats by enhancing sarcoplasmic reticulum Ca2+-ATPase-2a (SERCA2a) activity.[3]

• Reduce body fat and improve cardiometabolic syndrome symptoms in mice with diet-induced obesity.

Q3: What is a recommended vehicle for dissolving (S)-PF-04449613 for in vivo studies?

A commonly used vehicle for (S)-PF-04449613 is a mixture of 5% DMSO, 5% Cremophor, and 90% injection saline.[1]

Q4: What are some potential off-target effects of (S)-PF-04449613?

While highly selective for PDE9A, (S)-PF-04449613 has shown some activity at higher concentrations against cytochrome P450 2C19, the dopamine (B1211576) transporter, the μ-opioid receptor, and sodium channel binding site 2. Researchers should be aware of these potential off-target effects, especially at higher doses.

Troubleshooting Guide: Minimizing Variability

Inconsistent results in animal studies can arise from various factors. This guide provides troubleshooting for common issues encountered when working with (S)-PF-04449613.

Problem: High variability in behavioral outcomes between animals.

Potential Cause	Troubleshooting Steps
Inconsistent Drug Preparation	Ensure the compound is fully dissolved in the vehicle. Prepare fresh dilutions for each experiment to avoid precipitation over time.[4] Use a consistent, low concentration of organic solvents like DMSO across all experimental groups.[4]
Variable Drug Administration	Standardize the administration route and technique. For oral gavage, ensure proper placement to avoid accidental administration into the lungs. For intraperitoneal injections, vary the injection site to minimize irritation.
Biological Variation	Use animals of the same age, sex, and genetic background. Acclimate animals to the housing and experimental conditions before starting the study. Consider the time of day for dosing and behavioral testing, as circadian rhythms can influence outcomes.
Environmental Stressors	Minimize noise, vibrations, and other stressors in the animal facility. Handle animals consistently and gently to reduce stress-induced physiological changes.

Problem: Lack of expected efficacy or inconsistent physiological response.

Potential Cause	Troubleshooting Steps
Poor Solubility/Precipitation	If precipitation is suspected, consider lowering the final concentration of the inhibitor.[4] Visually inspect solutions for any precipitate before administration.
Inadequate Dose	The dose of (S)-PF-04449613 can influence its effects. A dose of 10 mg/kg has been shown to be effective in mice for influencing synaptic plasticity.[1] However, optimal dosage may vary depending on the animal model and the specific endpoint being measured. A dose-response study may be necessary.
Metabolism and Clearance	Consider the pharmacokinetic profile of the compound in the chosen species. The timing of administration relative to the experimental endpoint is crucial.
Interaction with Other Pathways	The cGMP signaling pathway is complex and can interact with other signaling cascades.[5] Consider potential confounding factors in your experimental model that might influence cGMP levels or the downstream effectors of cGMP.

Data Presentation

Table 1: In Vivo Efficacy of (S)-PF-04449613 in Rodent Models

Animal Model	Dose	Route of Administration	Key Findings	Reference
Mice (motor learning)	10 mg/kg	Not specified	Increased dendritic spine formation and survival; improved rotarod performance.	[1]
Rats (cardiac function)	5.5 mg/kg	Intraperitoneal (ip)	Increased stroke work, cardiac output, and ejection fraction.	[3]

Table 2: Selectivity Profile of (S)-PF-04449613

Target	IC50 / Ki	Reference
PDE9	IC50 = 22 nM
Cytochrome P450 2C19	IC50 = 1600 nM
Dopamine Transporter	Ki = 110 nM
μ-opioid receptor	Ki = 3500 nM
Sodium channel binding site 2	Ki = 470 nM

Experimental Protocols

Protocol 1: Rotarod Motor Training in Mice

This protocol is adapted from studies investigating the effect of (S)-PF-04449613 on motor learning.[1]

• Animal Model: Adult male C57BL/6 mice.

• Apparatus: Accelerating rotarod.

• Acclimation: Handle mice for several days before the start of the experiment. Acclimate them to the rotarod apparatus by placing them on the stationary rod for a few minutes each day.

• Training Paradigm:

  • On day 0, acquire baseline image stacks of dendritic segments via two-photon microscopy in the morning.

  • In the afternoon, train mice on the accelerating rotarod for 20 trials.

  • Immediately after training, administer (S)-PF-04449613 (10 mg/kg) or vehicle.

• Post-Training Administration and Imaging:

  • On subsequent days (e.g., day 1 and 7), administer the compound or vehicle twice a day (e.g., 9:00 a.m. and 6:00 p.m.).

  • Obtain image stacks after rotarod training/testing in the afternoon on days 1 and 7.

• Data Analysis: Analyze the latency to fall from the rotarod as a measure of motor performance. Quantify dendritic spine formation and elimination from the acquired images.

Protocol 2: Assessment of Cardiac Function in Rats

This protocol is based on a study evaluating the inotropic effects of (S)-PF-04449613.[3]

• Animal Model: Healthy adult male Sprague-Dawley rats.

• Drug Preparation: Dissolve (S)-PF-04449613 in a suitable vehicle.

• In Vivo Hemodynamic Measurements:

  • Anesthetize the rats.

  • Perform a pressure-volume (P-V) loop analysis to assess left ventricular pressure-volume relationships, aortic pressures, and peripheral vessel resistance.

  • Administer (S)-PF-04449613 (5.5 mg/kg, ip) and record hemodynamic parameters.

• Isolated Heart Perfusion (Langendorff):

  • Isolate rat hearts and perfuse them using the Langendorff method.

  • Perfuse the hearts with increasing concentrations of (S)-PF-04449613 (e.g., 0.001 to 1 µmol/L).

  • Measure left ventricular developed pressure (LVDP) to assess contractility.

• Cardiomyocyte Calcium Transients:

  • Isolate ventricular myocytes.

  • Load the cells with a calcium indicator dye (e.g., Fluo-4 AM).

  • Measure sarcoplasmic reticulum (SR) Ca2+ transients induced by field stimulation and caffeine (B1668208) in the presence and absence of (S)-PF-04449613 (e.g., 5 µmol/L).

Mandatory Visualizations

Caption: Mechanism of action of (S)-PF-04449613 in the NO/cGMP signaling pathway.

Caption: General experimental workflow for in vivo studies with (S)-PF-04449613.

Caption: Troubleshooting logic for addressing high variability in animal studies.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Positive inotropic effect of phosphodiesterase type 9 inhibitor PF-04449613 in rats and its underlying mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pivotal effects of phosphodiesterase inhibitors on myocyte contractility and viability in normal and ischemic hearts - PMC [pmc.ncbi.nlm.nih.gov]

(S)-PF-04449613 Technical Support Center: Protocol Refinement for Enhanced Efficacy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to refine experimental protocols and enhance the efficacy of (S)-PF-04449613, a potent and selective PDE9 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-PF-04449613?

A1: (S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9). PDE9 is an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP). By inhibiting PDE9, (S)-PF-04449613 leads to an increase in intracellular cGMP levels. This elevation in cGMP modulates downstream signaling pathways, such as the NO/cGMP/PKG pathway, which is critically involved in synaptic plasticity, learning, and memory.[1] The compound has been shown to be brain-penetrant.

Q2: What is the recommended solvent and storage condition for (S)-PF-04449613?

A2: (S)-PF-04449613 is soluble in DMSO up to 100 mM.[2][3] For in vivo studies, a common vehicle is a mixture of 5% DMSO, 5% Cremophor, and 90% saline.[1] It is recommended to store the stock solution at -20°C for up to one month or at -80°C for up to six months.[4]

Q3: Are there any known off-target effects for (S)-PF-04449613?

A3: While (S)-PF-04449613 is highly selective for PDE9A, some off-target activity has been observed at higher concentrations. These include interactions with cytochrome P450 2C19, the dopamine (B1211576) transporter, the μ-opioid receptor, and sodium channel binding site 2. Researchers should be mindful of these potential off-target effects when designing experiments and interpreting results, especially at higher doses.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Efficacy or Lack of Response	Improper Dosing: The concentration of (S)-PF-04449613 may be too low.	In mice, doses of 3.2 mg/kg and 10 mg/kg administered intraperitoneally have been shown to be effective.[1] A dose-response study is recommended to determine the optimal concentration for your specific model and experimental conditions.
Poor Solubility/Precipitation: The compound may not be fully dissolved in the vehicle.	Ensure the compound is completely dissolved in DMSO before preparing the final vehicle solution. Ultrasonic agitation may be necessary.[3][4] Prepare fresh solutions for each experiment to avoid potential degradation or precipitation over time.
Suboptimal Administration Route: The chosen route of administration may not provide adequate bioavailability.	Intraperitoneal (i.p.) injection has been successfully used in mouse studies.[1] Depending on the experimental goal, other routes such as oral gavage or intravenous injection might be considered, but may require formulation adjustments.
Inconsistent Results	Variability in Animal Model: Differences in age, sex, or genetic background of the animals can influence the response.	Standardize the animal model by using animals of the same age, sex, and genetic strain. Ensure proper randomization and blinding during experiments.
Timing of Administration: The timing of drug administration relative to the experimental paradigm can be critical.	In a motor learning study, (S)-PF-04449613 was administered immediately after training and then twice daily.[1] The optimal timing should be determined based on the specific biological question being addressed.
Unexpected Phenotypes or Side Effects	Off-Target Effects: At higher concentrations, (S)-PF-04449613 may interact with other targets.	Consider using a lower dose of (S)-PF-04449613. If the unexpected phenotype persists, it may be necessary to use additional control experiments, such as including a structurally distinct PDE9 inhibitor, to confirm that the observed effect is due to PDE9 inhibition.
Vehicle Effects: The vehicle itself may be causing an effect.	Always include a vehicle-only control group in your experimental design to account for any effects of the solvent.

Experimental Protocols

In Vivo Dosing Protocol for Motor Learning Studies in Mice

This protocol is adapted from a study investigating the effect of (S)-PF-04449613 on motor learning-induced dendritic spine plasticity.[1]

1. Preparation of Dosing Solution:

• Dissolve (S)-PF-04449613 in 100% DMSO to create a stock solution.

• For a final dosing vehicle of 5% DMSO, 5% Cremophor, and 90% injection saline, first mix the required volume of the DMSO stock with an equal volume of Cremophor.

• Add the DMSO/Cremophor mixture to the injection saline to achieve the final desired concentration of (S)-PF-04449613. For example, to prepare a 10 mg/kg dosing solution for a 25g mouse, the final volume for injection is typically 100-200 µL.

2. Dosing Regimen:

• Training Day (Day 0): Administer (S)-PF-04449613 (e.g., 10 mg/kg) or vehicle intraperitoneally immediately after the motor training session.

• Subsequent Days (Day 1-7): Administer (S)-PF-04449613 or vehicle twice daily (e.g., at 9:00 a.m. and 6:00 p.m.).

3. Outcome Measures:

• Behavioral performance on the motor learning task (e.g., rotarod).

• In vivo two-photon microscopy to assess dendritic spine dynamics.

Visualizations

Signaling Pathway of (S)-PF-04449613

Caption: Mechanism of action of (S)-PF-04449613 in enhancing synaptic plasticity.

Experimental Workflow for In Vivo Studies

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

addressing poor bioavailability of (S)-PF-04449613

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-PF-04449613. The information is designed to address common challenges, particularly those related to the compound's potential for poor bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04449613 and what is its primary mechanism of action?

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A).[1] PDE9A is an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP), a key intracellular second messenger. By inhibiting PDE9A, (S)-PF-04449613 increases the levels of cGMP in target tissues. This elevation in cGMP can modulate various physiological processes, including synaptic plasticity, which is crucial for learning and memory, and it has shown potential in improving symptoms of cardiometabolic syndrome.[1][2]

Q2: I am observing lower than expected in vivo efficacy with (S)-PF-04449613. Could this be related to poor bioavailability?

Lower than expected in vivo efficacy can stem from various factors, and poor oral bioavailability is a significant possibility for many research compounds. Poor bioavailability means that a low fraction of the administered dose reaches the systemic circulation to exert its pharmacological effect. For compounds like (S)-PF-04449613, this could be due to poor aqueous solubility or other factors affecting its absorption in the gastrointestinal tract. It is crucial to assess the compound's physicochemical properties and consider formulation strategies to enhance its absorption.[3][4][5]

Q3: What are some initial steps I can take to troubleshoot potential poor bioavailability of (S)-PF-04449613 in my experiments?

If you suspect poor bioavailability is affecting your results, consider the following troubleshooting steps:

• Solubility Assessment: Determine the solubility of (S)-PF-04449613 in aqueous buffers at different pH values relevant to the gastrointestinal tract.

• Particle Size Analysis: The particle size of the compound can significantly impact its dissolution rate. Smaller particle sizes generally lead to faster dissolution.[6]

• Formulation Vehicle Evaluation: The choice of vehicle for administration is critical. For preclinical studies, using a vehicle that can enhance solubility, such as a solution containing co-solvents or a lipid-based formulation, may improve absorption.[3][7]

• Route of Administration Comparison: If feasible, compare the effects of oral administration with an alternative route, such as intravenous (IV) or intraperitoneal (IP) injection, to get a baseline for maximum potential efficacy.

Troubleshooting Guides

Issue: Inconsistent or low oral absorption of (S)-PF-04449613 in animal models.

Possible Cause: Poor aqueous solubility and/or slow dissolution rate in the gastrointestinal tract.

Solutions:

• Particle Size Reduction: Decreasing the particle size of the active pharmaceutical ingredient (API) increases the surface area available for dissolution.[3][6]

  • Micronization: This technique reduces particle size to the micron range.

  • Nanonization: Creating a nanosuspension can further enhance the dissolution rate by reducing particle size to the nanometer range.[4]

• Formulation Strategies:

  • Co-solvents and Surfactants: Incorporating pharmaceutically acceptable co-solvents (e.g., PEG 400, propylene (B89431) glycol) and surfactants can improve the solubility of the compound in the formulation.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the absorption of lipophilic drugs by forming a microemulsion in the gastrointestinal fluid, which enhances solubilization and absorption.[3][7]

  • Solid Dispersions: Dispersing (S)-PF-04449613 in a water-soluble polymer matrix can enhance its dissolution rate.[3][8]

  • Cyclodextrin (B1172386) Complexation: Cyclodextrins can form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.[3][9][10]

Data Presentation: Comparison of Formulation Strategies for Poorly Soluble Drugs

Formulation Strategy	Mechanism of Bioavailability Enhancement	Key Advantages	Potential Challenges
Micronization/Nanonization	Increases surface area for faster dissolution.[3]	Applicable to a wide range of compounds.	Can be energy-intensive; potential for particle aggregation.[8]
Solid Dispersions	The drug is dispersed in a hydrophilic carrier, improving wettability and dissolution.[3]	Significant improvement in dissolution rate.	Physical instability (recrystallization) can be a concern.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a lipid vehicle, and upon contact with GI fluids, forms a micro/nanoemulsion, enhancing solubilization and absorption.[3][7]	Can improve lymphatic uptake, bypassing first-pass metabolism.	Potential for drug precipitation upon dilution; excipient compatibility.
Cyclodextrin Complexation	The drug molecule is encapsulated within the cyclodextrin cavity, increasing its apparent solubility.[9][10]	Can also improve drug stability.	The amount of drug that can be complexed is limited.

Experimental Protocols

Protocol 1: Preparation of a Nanosuspension by Wet Media Milling

This protocol provides a general method for preparing a nanosuspension, which can be adapted for (S)-PF-04449613 to improve its dissolution rate and bioavailability.

Materials:

• (S)-PF-04449613

• Stabilizer solution (e.g., hydroxypropyl methylcellulose (B11928114) (HPMC), polyvinylpyrrolidone (B124986) (PVP), or a surfactant like Poloxamer 188)

• Purified water

• Milling media (e.g., yttria-stabilized zirconium oxide beads)

• High-energy media mill

Procedure:

• Prepare a stabilizer solution by dissolving the chosen stabilizer in purified water.

• Disperse a pre-weighed amount of (S)-PF-04449613 in the stabilizer solution to form a pre-suspension.

• Add the milling media to the milling chamber of the high-energy media mill.

• Transfer the pre-suspension into the milling chamber.

• Mill the suspension at a controlled temperature and for a specified duration. The milling time will need to be optimized to achieve the desired particle size.

• Periodically withdraw samples to measure the particle size distribution using a technique like laser diffraction or dynamic light scattering.

• Once the desired particle size is achieved, separate the nanosuspension from the milling media.

• The resulting nanosuspension can be used directly for in vivo studies or further processed (e.g., lyophilized into a solid powder).

Visualizations

Signaling Pathway of (S)-PF-04449613

Caption: Mechanism of action of (S)-PF-04449613.

Experimental Workflow for Addressing Poor Bioavailability

Caption: Troubleshooting workflow for poor bioavailability.

References

• 1. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 2. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications | MDPI [mdpi.com]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Managing Potential Side Effects in Animal Models

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing potential side effects in animal models. The information is presented through troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during in vivo experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Animal Welfare and Monitoring

Q1: What are the general signs of distress or toxicity in rodents?

A1: It is crucial to conduct daily observations of your animals. Key indicators of potential adverse effects include:

• Changes in Appearance: Ruffled fur, hunched posture, piloerection, and changes in skin or eye color.

• Behavioral Changes: Lethargy, hyperactivity, repetitive circling, social isolation, or changes in grooming habits.[1]

• Physiological Changes: Significant weight loss (>15-20% of baseline), dehydration (assessed by skin tenting), changes in respiration (labored or rapid breathing), or altered body temperature.

• Changes in Food and Water Intake: A noticeable decrease in consumption is a common sign of illness.

• Gastrointestinal Issues: Diarrhea or constipation.

Q2: How can I differentiate between compound-related toxicity and stress from experimental procedures?

A2: Differentiating between toxicity and stress can be challenging as they often present with overlapping clinical signs.[1] Consider the following:

• Timing of Onset: Stress-related signs often appear shortly after a procedure (e.g., handling, injection) and may subside, while compound-related toxicity may have a delayed onset and persist or worsen over time.

• Control Groups: A well-designed study with appropriate vehicle control groups is essential. If the signs are present only in the compound-treated groups, it is more likely to be a direct effect of the test article.

• Specific vs. General Signs: Compound toxicity may induce specific signs related to its mechanism of action (e.g., neurotoxicity leading to ataxia), whereas stress often leads to more general signs like weight loss and altered activity.[2]

• Physiological Markers: Blood analysis can help differentiate. For example, elevated corticosterone (B1669441) levels may indicate stress, while specific organ toxicity markers (e.g., ALT, AST for liver) would point to compound-related effects.[2]

Injection Site Reactions

Q3: We are observing redness and swelling at the subcutaneous injection site. What should we do?

A3: Injection site reactions are common and can be caused by the substance itself, the vehicle, or the injection technique.[3]

Troubleshooting and Management:

• Assess Severity: Score the injection site daily for erythema (redness) and edema (swelling) using a simple 0-3 scale (0=none, 1=slight, 2=moderate, 3=severe).[3]

• Refine Technique: Ensure you are using a new, sterile needle of an appropriate gauge for each animal. Inject the substance slowly and at body temperature to minimize irritation. Vary the injection site for repeated dosing.[4][5]

• Evaluate Formulation: Check the pH and osmolality of your formulation. Vehicles that are not close to physiological pH (7.2-7.4) or are hypertonic/hypotonic can cause irritation.[3]

• Reduce Volume: Ensure you are not exceeding the recommended injection volume for the site. For mice, the subcutaneous volume should generally not exceed 10 ml/kg. Consider splitting larger doses into multiple sites.[3]

• Supportive Care: If you observe chewing or scratching at the site, it may indicate pain. Consult with a veterinarian about providing analgesia. Topical antibiotics can be applied if there are signs of infection.[4]

Unexpected Mortality

Q4: We have experienced unexpected deaths in our treatment group. What is the appropriate course of action?

A4: Unexpected mortality is a serious issue that requires immediate attention to ensure animal welfare and data integrity.

Immediate Actions:

• Report: Immediately notify the Institutional Animal Care and Use Committee (IACUC) and the attending veterinarian.[6]

• Necropsy: If possible, perform a gross necropsy on the deceased animals to identify potential causes of death. Collect tissues for histopathological analysis.

• Review Records: Thoroughly review all experimental records, including dosing, animal health observations, and any procedural notes.

Investigative Workflow:

Caption: Decision tree for managing unexpected mortality.

Gastrointestinal Side Effects

Q5: Our animals are experiencing diarrhea after treatment. How can we manage this?

A5: Diarrhea is a common side effect of many compounds. Close monitoring is essential to prevent dehydration and weight loss.

Management Plan:

• Assess Severity: Use a fecal scoring system to objectively quantify the severity.

  • Score 0: Normal, well-formed pellets.

  • Score 1: Soft, formed pellets.

  • Score 2: Pasty stool that does not hold its form.

  • Score 3: Watery, liquid stool.

• Supportive Care: Ensure easy access to a water source. Provide hydration support with subcutaneous fluids (e.g., sterile saline) if dehydration is observed. A hydrogel or wet mash can also be offered.

• Dose Modification: If diarrhea is severe (Score 3) or associated with significant weight loss, consider reducing the dose of the test compound.

Data Presentation: Quantitative Side Effect Profiles

The following tables provide examples of dose-dependent side effects for common research compounds in rodent models.

Table 1: Dose-Dependent Cardiotoxicity of Doxorubicin in B6C3F1 Mice [7][8]

Total Cumulative Dose (mg/kg)	Observation Period	Key Findings
6 - 9	24 weeks post-dose	No significant cardiac injury observed.
12	24 weeks post-dose	Evidence of myocardial injury (e.g., elevated cardiac troponin T).
24	24 weeks post-dose	Significant increase in the severity of cardiac lesions.
30 and higher	24 weeks post-dose	Significant decline in heart rate, indicating cardiac dysfunction.

Table 2: Dose-Dependent Skeletal Effects of Imatinib in Growing Rats [9][10]

Imatinib Exposure	Observation Period	Femoral Growth Reduction	Tibial Growth Reduction
1 mM (continuous)	10 weeks	~8%	~8%
2 mM (intermittent)	10 weeks	~8%	~8%
2 mM (continuous)	10 weeks	~24%	~12%

Experimental Protocols

Protocol 1: Rotarod Test for Motor Coordination

This test is used to assess motor coordination and balance.

Equipment:

• Rotarod apparatus with a rotating rod.

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes before the test.

• Training (Optional but Recommended): Place the mice on the rod at a constant low speed (e.g., 4 RPM) for 1-2 minutes for 2-3 days prior to testing.

• Testing: a. Place the mouse on the rotating rod. b. Start the acceleration protocol (e.g., from 4 to 40 RPM over 5 minutes). c. Record the latency (time) to fall from the rod. d. If a mouse clings to the rod and completes a full passive rotation, this should be recorded as the end of the trial. e. Perform 2-3 trials per animal with an inter-trial interval of at least 15 minutes.

• Data Analysis: Compare the average latency to fall between different treatment groups.

Protocol 2: Beam Walking Test for Fine Motor Skills

This test assesses fine motor coordination and balance.

Equipment:

• Elevated narrow beam (e.g., 1 cm wide, 100 cm long) with a "goal box" or safe platform at one end.

Procedure:

• Acclimation and Training: Allow the animals to acclimate to the testing room. Train the animals for 2-3 days by allowing them to traverse a wider beam to the goal box.

• Testing: a. Place the animal at the start of the narrow beam. b. Encourage the animal to walk across to the goal box. c. Record the time taken to traverse the beam and the number of foot slips (when a paw slips off the top of the beam). d. A trial is complete when the animal reaches the goal box. A maximum time (e.g., 60 seconds) should be set.

• Data Analysis: Compare the traversal time and the number of foot slips between different treatment groups.

Protocol 3: Assessment of Hematological Toxicity

This protocol outlines the collection and analysis of blood samples to assess hematological parameters.

Procedure:

• Blood Collection: a. Collect blood samples at predetermined time points (e.g., baseline, and at various times post-dose). b. Common collection sites in rodents include the saphenous vein, submandibular vein, or terminal cardiac puncture under anesthesia. c. Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).[11]

• Hematological Analysis: a. Use an automated hematology analyzer to measure the following parameters:

  • Red Blood Cell (RBC) count: Number of red blood cells.
  • Hemoglobin (HGB): Amount of oxygen-carrying protein in red blood cells.
  • Hematocrit (HCT): Percentage of blood volume occupied by red blood cells.
  • White Blood Cell (WBC) count: Total number of white blood cells.
  • Platelet (PLT) count: Number of platelets.
  • Differential WBC count: Percentages of different types of white blood cells (neutrophils, lymphocytes, monocytes, etc.).[12]

• Data Analysis: Compare the hematological parameters between treated and control groups to identify any significant changes that may indicate myelosuppression, anemia, or other hematological toxicities.

Visualizations

Signaling Pathway: Drug-Induced Liver Injury

References

• 1. Stress and Distress: Definitions - Recognition and Alleviation of Distress in Laboratory Animals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. toxpath.org [toxpath.org]
• 3. benchchem.com [benchchem.com]
• 4. animalcare.ubc.ca [animalcare.ubc.ca]
• 5. researchanimaltraining.com [researchanimaltraining.com]
• 6. Reporting Unexpected or Unusual Morbidity and Mortality | Office of the Vice President for Research [ovpr.uchc.edu]
• 7. researchgate.net [researchgate.net]
• 8. Doxorubicin-Induced Cardiotoxicity in Collaborative Cross (CC) Mice Recapitulates Individual Cardiotoxicity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of Long-Term Exposure to the Tyrosine Kinase Inhibitor Imatinib on the Skeleton of Growing Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinase Inhibitors: Adverse Effects Related to the Endocrine System - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biochemical, hematological and histopathological evaluation of the toxicity potential of the leaf extract of Stachytarpheta cayennensis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Histological and toxicological evaluation, in rat, of a P-glycoprotein inducer and activator: 1-(propan-2-ylamino)-4-propoxy-9H-thioxanthen-9-one (TX5) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Illuminating the Selectivity of (S)-PF-04449613 for PDE9A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the selectivity of (S)-PF-04449613 for phosphodiesterase 9A (PDE9A). Through a detailed comparison with other notable PDE9A inhibitors, supported by experimental data and protocols, this document serves as a critical resource for researchers engaged in drug discovery and development.

Unveiling the Potency and Selectivity of (S)-PF-04449613

(S)-PF-04449613 is a potent inhibitor of PDE9A with a reported half-maximal inhibitory concentration (IC50) of 22 nM[1][2]. Its efficacy is underscored by its high degree of selectivity. Studies have demonstrated that (S)-PF-04449613 exhibits over 1000-fold selectivity for PDE9A when compared to a panel of 79 other non-PDE targets[1]. This high selectivity is a crucial attribute, minimizing the potential for off-target effects and enhancing its therapeutic window.

To provide a clearer perspective on its performance, the following tables present a comparative analysis of (S)-PF-04449613 against other well-characterized PDE9A inhibitors, PF-04447943 and BAY 73-6691.

Table 1: In Vitro Inhibitory Potency (IC50) of PDE9A Inhibitors

Compound	PDE9A IC50 (nM)
(S)-PF-04449613	22 [1][2]
PF-04447943	12
BAY 73-6691	55

Table 2: Selectivity Profile of PDE9A Inhibitors Against Other PDE Families (IC50 in nM)

PDE Family	(S)-PF-04449613	PF-04447943	BAY 73-6691
PDE1B	>10,000	8,600	~1,375 (25-fold selective)
PDE2A	>10,000	99,000	>1,375
PDE3A	>10,000	50,000	>1,375
PDE4D	>10,000	29,000	>1,375
PDE5A	>10,000	14,900	>1,375
PDE6C	>10,000	5,300	>1,375
PDE7A	>10,000	75,000	>1,375
PDE8A	>10,000	50,000	~13,750 (250-fold selective)
PDE10A	>10,000	51,200	>1,375
PDE11A	>10,000	80,000	>1,375

(Data for PF-04447943 derived from Ki values where specified in the source. Fold selectivity for BAY 73-6691 is based on its PDE9A IC50 of 55 nM where direct IC50 values were not available.)

The PDE9A Signaling Pathway: A Distinct Regulatory Mechanism

PDE9A plays a crucial role in regulating intracellular levels of cyclic guanosine (B1672433) monophosphate (cGMP). Unlike other PDEs, such as PDE5, which primarily metabolize cGMP produced via the nitric oxide (NO)-soluble guanylyl cyclase (sGC) pathway, PDE9A demonstrates a preference for cGMP generated through the natriuretic peptide (NP)-particulate guanylyl cyclase (pGC) signaling cascade. This distinction makes PDE9A a unique therapeutic target.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of (S)-PF-04449613 and Other PDE9 Inhibitors for Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

The inhibition of phosphodiesterase 9 (PDE9), an enzyme that specifically hydrolyzes cyclic guanosine (B1672433) monophosphate (cGMP), has emerged as a promising therapeutic strategy for cognitive enhancement, particularly in the context of neurodegenerative disorders like Alzheimer's disease. By elevating intracellular cGMP levels, PDE9 inhibitors aim to potentiate downstream signaling pathways crucial for synaptic plasticity, learning, and memory. This guide provides a detailed comparison of the preclinical and clinical data for (S)-PF-04449613 and other notable PDE9 inhibitors.

Mechanism of Action: The cGMP Signaling Pathway

PDE9 inhibitors exert their effects by modulating the nitric oxide (NO)/cGMP signaling pathway. In the central nervous system, neuronal nitric oxide synthase (nNOS) produces NO, which activates soluble guanylyl cyclase (sGC) to synthesize cGMP. This second messenger, in turn, activates protein kinase G (PKG), which phosphorylates various downstream targets, including the cAMP response element-binding protein (CREB). Activated CREB promotes the transcription of genes essential for synaptic plasticity and long-term potentiation (LTP), a cellular mechanism underlying learning and memory. PDE9 specifically degrades cGMP, and its inhibition leads to elevated cGMP levels, thereby enhancing this signaling cascade.[1][2][3][4][5][6][7][8][9][10]

Diagram 1: PDE9 Inhibition and the cGMP Signaling Pathway in Neurons.

Quantitative Data Presentation

The following tables summarize the key quantitative data from preclinical and clinical studies of (S)-PF-04449613 and other prominent PDE9 inhibitors.

Table 1: Biochemical Potency and Selectivity of PDE9 Inhibitors

Compound	Target	IC50 / Ki (nM)	Selectivity	Assay Type	Reference
(S)-PF-04449613	Human PDE9A	22 (IC50)	>1000-fold vs. other PDEs and 79 other targets	Enzymatic Assay	[11]
PF-04447943	Human PDE9	2.8 (Ki)	Highly selective vs. PDEs 1-8, 10, 11	Enzymatic Assay	[7][12]
Rat PDE9	18 (Ki)	Enzymatic Assay	[7][12]
BI 409306	Human PDE9A	65 (IC50)	Potent and selective	In vitro assays	[13]
Rat PDE9A	168 (IC50)	In vitro assays	[13]
BAY 73-6691	Human PDE9	51 (IC50)	Potent and selective	Enzymatic Assay	[10]
Murine PDE9	100 (IC50)	Enzymatic Assay	[10]

Table 2: Preclinical Efficacy of PDE9 Inhibitors in Cognitive Models

Compound	Animal Model	Cognitive Task	Dose	Key Findings	Reference
(S)-PF-04449613	Mouse	Rotarod Motor Training	10 mg/kg	Increased dendritic spine formation and survival; improved performance.	[14][15]
PF-04447943	Rat	Novel Object Recognition (Scopolamine-induced deficit)	1-3 mg/kg p.o.	Significantly improved cognitive performance.	[7][12]
Mouse	Y-maze Spatial Recognition	1-3 mg/kg p.o.	Significantly improved cognitive performance.	[7][12]
Mouse	Social Recognition	1-3 mg/kg p.o.	Significantly improved cognitive performance.	[7][12]
Tg2576 (AD model)	Not specified	Not specified	Prevented decreases in dendritic spine density.	[16]
BI 409306	Rat	Episodic Memory Task	Not specified	Improved performance.	[17]
BAY 73-6691	Rat (very old)	Hippocampal Slice LTP	10 µM	Increased basal synaptic transmission and enhanced early LTP.	[2][18]
Rodents	Social Recognition Task	Not specified	Enhanced acquisition, consolidation, and retention of long-term memory.	[2][6][18][19][20]
Rodents	T-maze (MK-801-induced deficit)	Not specified	Attenuated short-term memory deficits.	[2][18]
Rodents	Passive Avoidance (Scopolamine-induced deficit)	Not specified	Attenuated retention deficit.	[2][18]

Table 3: Clinical Trial Outcomes of PDE9 Inhibitors in Alzheimer's Disease

Compound	Phase	Patient Population	Primary Outcome	Result	Reference
PF-04447943	Phase 2	Mild to moderate Alzheimer's Disease	ADAS-Cog	No significant difference compared to placebo.	[16][21]
BI 409306	Phase 2	Prodromal and mild Alzheimer's Disease	Neuropsychological Test Battery (NTB) total z-score	No significant improvement in cognition compared to placebo. Development for AD discontinued.	[17][22][23][24][25][26]

Experimental Protocols

Detailed methodologies for key experiments cited in the preclinical evaluation of PDE9 inhibitors are provided below.

Long-Term Potentiation (LTP) in Hippocampal Slices

Objective: To assess the effect of PDE9 inhibitors on synaptic plasticity.

Protocol:

• Slice Preparation: Hippocampal slices (typically 400 µm thick) are prepared from rats.

• Incubation: Slices are allowed to recover in artificial cerebrospinal fluid (aCSF) for at least 1 hour.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the CA1 region in response to stimulation of the Schaffer collaterals.

• Baseline Measurement: A stable baseline of fEPSPs is recorded for a minimum of 20 minutes.

• Drug Application: The PDE9 inhibitor (e.g., BAY 73-6691 at 10 µM) is bath-applied.

• LTP Induction: LTP is induced using a weak or strong tetanic stimulation protocol (e.g., a single train of 100 Hz for 1 second).[1][2]

• Post-Tetanic Recording: fEPSPs are recorded for at least 60 minutes following the tetanus to measure the degree of potentiation.

• Analysis: The magnitude of LTP is quantified as the percentage increase in the fEPSP slope relative to the pre-stimulation baseline.[1]

Diagram 2: Experimental Workflow for LTP Measurement.

Rodent Behavioral Models for Cognition

Objective: To assess recognition memory.

Protocol:

• Habituation: Rats are habituated to an open-field arena in the absence of objects.

• Training (T1): Each rat is placed in the arena with two identical objects and the time spent exploring each object is recorded for a set duration (e.g., 3-5 minutes).

• Inter-trial Interval: A delay is introduced (e.g., 1 hour or 24 hours). For studies inducing a deficit, a scopolamine (B1681570) injection may be administered before T1.

• Testing (T2): One of the familiar objects is replaced with a novel object. The rat is returned to the arena, and the time spent exploring the familiar and novel objects is recorded.

• Drug Administration: The PDE9 inhibitor or vehicle is administered before the training phase.

• Analysis: A discrimination index is calculated: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher index indicates better recognition memory.

Objective: To assess social memory.

Protocol:

• Habituation: The test mouse is habituated to the test cage.

• Training (T1): A juvenile mouse (stranger 1) is introduced into the cage, and the time the test mouse spends in social investigation (e.g., sniffing) is recorded for a set duration.

• Inter-trial Interval: A delay is introduced.

• Testing (T2): The familiar juvenile (stranger 1) and a new juvenile (stranger 2) are introduced. The time spent investigating each juvenile is recorded.

• Drug Administration: The PDE9 inhibitor or vehicle is administered before the training phase.

• Analysis: A discrimination ratio is calculated based on the time spent investigating the novel versus the familiar juvenile.

Discussion and Conclusion

Preclinical studies have consistently demonstrated the potential of PDE9 inhibitors, including (S)-PF-04449613, PF-04447943, BI 409306, and BAY 73-6691, to enhance cognitive function in various rodent models. These compounds have been shown to increase cGMP levels in the brain, facilitate synaptic plasticity (LTP), and improve performance in memory-related tasks.[7][12][13][14][27][28] (S)-PF-04449613 stands out for its high potency and selectivity.[11]

However, the translation of these promising preclinical findings to clinical efficacy in humans has been challenging. Phase 2 clinical trials of both PF-04447943 and BI 409306 in patients with mild to moderate Alzheimer's disease failed to demonstrate significant improvements in cognitive endpoints compared to placebo.[16][21][22][24][26] This discrepancy between preclinical and clinical results highlights the complexities of targeting cognitive dysfunction in neurodegenerative diseases.

Several factors may contribute to this translational gap, including the limitations of current animal models in fully recapitulating the pathology of Alzheimer's disease, differences in drug metabolism and blood-brain barrier penetration between rodents and humans, and the potential for off-target effects at therapeutic doses.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The function of the glutamate–nitric oxide–cGMP pathway in brain in vivo and learning ability decrease in parallel in mature compared with young rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cGMP signalling in the mammalian brain: role in synaptic plasticity and behaviour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclic GMP and Nitric Oxide Synthase in Aging and Alzheimer's Disease - ProQuest [proquest.com]
• 6. BAY 73-6691 - Wikipedia [en.wikipedia.org]
• 7. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943 (6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one) enhances synaptic plasticity and cognitive function in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Improved Long-Term Memory via Enhancing cGMP-PKG Signaling Requires cAMP-PKA Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What are PDE9A inhibitors and how do they work? [synapse.patsnap.com]
• 10. benchchem.com [benchchem.com]
• 11. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 12. researchgate.net [researchgate.net]
• 13. The Novel Phosphodiesterase 9A Inhibitor BI 409306 Increases Cyclic Guanosine Monophosphate Levels in the Brain, Promotes Synaptic Plasticity, and Enhances Memory Function in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A multicenter, double-blind, placebo-controlled trial of the PDE9A inhibitor, PF-04447943, in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. alzforum.org [alzforum.org]
• 18. The novel selective PDE9 inhibitor BAY 73-6691 improves learning and memory in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 20. Selective phosphodiesterase inhibitors: a promising target for cognition enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 21. tandfonline.com [tandfonline.com]
• 22. Phosphodiesterase Inhibitors for Alzheimer’s Disease: A Systematic Review of Clinical Trials and Epidemiology with a Mechanistic Rationale - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Boehringer Ingelheim refocuses PDE9 inhibition brain research on schizophrenia following results from Phase II Alzheimer's trials [prnewswire.com]
• 24. biopharmadive.com [biopharmadive.com]
• 25. Pardon Our Interruption [boehringer-ingelheim.com]
• 26. Evaluation of the efficacy, safety and tolerability of orally administered BI 409306, a novel phosphodiesterase type 9 inhibitor, in two randomised controlled phase II studies in patients with prodromal and mild Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Frontiers | Phosphodiesterase 9A in Brain Regulates cGMP Signaling Independent of Nitric-Oxide [frontiersin.org]
• 28. First‐in‐human study assessing safety, tolerability and pharmacokinetics of BI 409306, a selective phosphodiesterase 9A inhibitor, in healthy males - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of (S)-PF-04449613 and PDE5 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of the selective phosphodiesterase 9 (PDE9) inhibitor, (S)-PF-04449613, with the well-established class of phosphodiesterase 5 (PDE5) inhibitors. This comparison is based on their distinct mechanisms of action and available preclinical and clinical data. While both classes of drugs ultimately lead to an elevation of intracellular cyclic guanosine (B1672433) monophosphate (cGMP), they do so by modulating different signaling pathways, suggesting distinct therapeutic potentials.

Executive Summary

PDE5 inhibitors are the cornerstone of therapy for erectile dysfunction, with a well-documented clinical efficacy profile. Their mechanism of action involves the potentiation of nitric oxide (NO)-dependent cGMP signaling. In contrast, (S)-PF-04449613 is a preclinical investigational drug that targets the natriuretic peptide (NP)-sensitive cGMP pool. To date, no clinical trial data for (S)-PF-04449613 is publicly available. Preclinical studies suggest its potential in neurological and cardiovascular applications by modulating synaptic plasticity and cardiac function. A direct comparison of efficacy is therefore limited to their distinct biochemical pathways and preclinical findings in different therapeutic areas.

Mechanism of Action: Targeting Distinct cGMP Pools

The primary difference between (S)-PF-04449613 and PDE5 inhibitors lies in the specific cGMP pool they regulate.

• PDE5 Inhibitors: These drugs, including sildenafil, tadalafil, and vardenafil, selectively inhibit PDE5. PDE5 is the primary enzyme responsible for the degradation of cGMP produced in response to nitric oxide (NO). The NO-sGC-cGMP pathway is crucial for smooth muscle relaxation and vasodilation, particularly in the corpus cavernosum of the penis.[1][2]

• (S)-PF-04449613: This compound is a selective inhibitor of PDE9. PDE9 preferentially hydrolyzes cGMP that is generated through the activation of particulate guanylate cyclase (pGC) by natriuretic peptides (NPs), such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1] This pathway is prominent in tissues like the brain, kidney, and heart.

The distinct substrate preferences of PDE5 and PDE9 result in the modulation of separate intracellular cGMP signaling cascades, leading to different physiological effects.

Figure 1. Distinct signaling pathways targeted by PDE5 inhibitors and (S)-PF-04449613.

Efficacy Data: A Tale of Two Therapeutic Areas

(S)-PF-04449613: Preclinical Evidence in Neuroscience and Cardiology

The available efficacy data for (S)-PF-04449613 is exclusively from preclinical studies, primarily focusing on its effects on the central nervous system and the cardiovascular system.

Table 1: Preclinical Efficacy of (S)-PF-04449613

Therapeutic Area	Model	Key Findings	Reference
Neuroscience	Mouse model of motor learning	Increased dendritic spine formation and elimination under basal conditions. Enhanced formation and survival of new spines and improved performance after rotarod motor training.	[3]
Neuroscience	In vivo two-photon microscopy in mice	Increased calcium activity of dendrites and dendritic spines of layer V pyramidal neurons.	[3]
Cardiology	Rat model	Exerted a positive inotropic effect both in vivo and in vitro by enhancing sarcoplasmic reticulum Ca2+-ATPase-2a (SERCA2a) activity.	[4]
Cardiology	Rat model	Increased stroke work, cardiac output, stroke volume, and ejection fraction.	[4]

PDE5 Inhibitors: Established Clinical Efficacy in Erectile Dysfunction

The efficacy of PDE5 inhibitors in treating erectile dysfunction (ED) is well-established through numerous randomized controlled clinical trials and meta-analyses. The International Index of Erectile Function (IIEF) is a validated, multi-dimensional self-administered questionnaire used to assess erectile function and treatment outcomes.

Table 2: Clinical Efficacy of PDE5 Inhibitors in Erectile Dysfunction (Broad-Spectrum Populations)

PDE5 Inhibitor	Dosage	Mean Improvement in IIEF-Erectile Function Domain Score (vs. Placebo)	Reference
Sildenafil	100 mg	9.65 (95% CI: 8.50, 10.79)	[5]
Tadalafil	20-25 mg	8.52 (95% CI: 7.61, 9.42)	[5]
Vardenafil	20 mg	7.50 (95% CI: 6.50, 8.50)	[5]

Note: A higher IIEF score indicates better erectile function.

Experimental Protocols

In Vivo Two-Photon Calcium Imaging of Dendritic Spines

This technique was utilized to assess the effect of (S)-PF-04449613 on synaptic activity.

Objective: To measure calcium transients in dendrites and dendritic spines of layer V pyramidal neurons in the motor cortex of living mice.

Methodology:

• Animal Preparation: Anesthetized mice are subjected to a craniotomy to expose the brain region of interest. A cranial window is implanted for chronic imaging.

• Dye Loading: A fluorescent calcium indicator dye (e.g., a Fluo-4 derivative) is injected into the target brain region.

• Imaging: A two-photon microscope is used to excite the fluorescent dye and record changes in fluorescence intensity over time. These changes correlate with intracellular calcium concentrations, which are an indicator of neuronal activity.

• Data Analysis: The frequency, amplitude, and duration of calcium transients in individual dendritic spines and dendritic segments are quantified before and after the administration of (S)-PF-04449613 or vehicle.

Figure 2. Experimental workflow for in vivo two-photon calcium imaging.

Rotarod Motor Training in Mice

This behavioral test was used to evaluate the effect of (S)-PF-04449613 on motor learning and coordination.

Objective: To assess the ability of mice to learn and maintain balance on a rotating rod.

Methodology:

• Acclimation: Mice are habituated to the testing room and the rotarod apparatus.

• Training: Mice are placed on the rotarod, which rotates at a progressively increasing speed. The latency to fall from the rod is recorded.

• Drug Administration: (S)-PF-04449613 or a vehicle is administered to the mice, typically before or after the training sessions.

• Testing: The rotarod test is repeated over several days to assess both initial motor performance and the rate of learning (improvement in latency to fall).

Figure 3. Experimental workflow for the rotarod motor training test.

Assessment of Erectile Function in Clinical Trials (PDE5 Inhibitors)

Objective: To evaluate the efficacy of PDE5 inhibitors in treating erectile dysfunction.

Methodology:

• Patient Population: Men with a clinical diagnosis of erectile dysfunction are recruited.

• Study Design: Randomized, double-blind, placebo-controlled trials are the gold standard.

• Intervention: Participants receive a PDE5 inhibitor or a placebo over a defined treatment period.

• Outcome Measure: The primary outcome is typically the change from baseline in the Erectile Function domain score of the International Index of Erectile Function (IIEF) questionnaire.[5][6][7][8][9] The IIEF is a self-administered survey that assesses various aspects of sexual function.

Conclusion

The comparison between (S)-PF-04449613 and PDE5 inhibitors highlights the importance of targeting specific cGMP signaling pathways for different therapeutic applications. PDE5 inhibitors have a well-defined and clinically proven efficacy in the management of erectile dysfunction by potentiating the NO-sGC-cGMP pathway. In contrast, (S)-PF-04449613, a PDE9 inhibitor that modulates the NP-pGC-cGMP pathway, shows promise in preclinical models for neurological and cardiovascular conditions.

Due to the lack of clinical data for (S)-PF-04449613, a direct comparison of efficacy is not feasible at this time. Future clinical trials of (S)-PF-04449613 will be necessary to determine its therapeutic potential in humans and to allow for a more direct comparison with existing therapies like PDE5 inhibitors, should their therapeutic indications overlap. For now, they represent two distinct classes of cGMP-modulating agents with potentially complementary, rather than competing, therapeutic applications.

References

• 1. Rotarod-Test for Mice [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Positive inotropic effect of phosphodiesterase type 9 inhibitor PF-04449613 in rats and its underlying mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The international index of erectile function (IIEF): a multidimensional scale for assessment of erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. baus.org.uk [baus.org.uk]
• 7. reference.medscape.com [reference.medscape.com]
• 8. files.sld.cu [files.sld.cu]
• 9. browardurologycenter.com [browardurologycenter.com]

Comparative Cross-Reactivity Analysis of (S)-PF-04449613

(S)-PF-04449613 is a potent and highly selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP).[1][2] By inhibiting PDE9A, (S)-PF-04449613 elevates intracellular cGMP levels, which plays a crucial role in various physiological processes, including synaptic plasticity and cardiovascular function.[3][4][5] This guide provides a comparative analysis of the cross-reactivity profile of (S)-PF-04449613 against other potential biological targets, alongside a comparison with other known PDE9A inhibitors.

Selectivity Profile of (S)-PF-04449613

(S)-PF-04449613 demonstrates remarkable selectivity for PDE9A. In broad panel screening against 79 other non-PDE targets, it showed greater than 1000-fold selectivity for PDE9A.[1] However, some off-target interactions were identified at higher concentrations. The inhibitory constants (IC50 or Ki) for these interactions are summarized in the table below.

Target	(S)-PF-04449613	Comparator 1: BAY-7081	Comparator 2: PF-04447943	Comparator 3: 28s	Comparator 4: 3r
PDE9A (IC50)	22 nM [1]	Moderately active[6]	8 nM[7]	21 nM[8][9]	0.6 nM[8]
Cytochrome P450 2C19 (IC50)	1600 nM[1]	Data not available	Data not available	Data not available	Data not available
Dopamine (B1211576) Transporter (DAT) (Ki)	110 nM[1]	Data not available	Data not available	Data not available	Data not available
μ-Opioid Receptor (Ki)	3500 nM[1]	Data not available	Data not available	Data not available	Data not available
Sodium Channel Binding Site 2 (Ki)	470 nM[1]	Data not available	Data not available	Data not available	Data not available

Signaling Pathway of PDE9A Inhibition

The mechanism of action of (S)-PF-04449613 involves the modulation of the nitric oxide (NO)-cGMP signaling pathway. By inhibiting PDE9A, the degradation of cGMP is reduced, leading to its accumulation and subsequent activation of downstream effectors like protein kinase G (PKG).

Caption: Signaling pathway of (S)-PF-04449613 action.

Experimental Protocols for Cross-Reactivity Studies

The determination of off-target interactions of (S)-PF-04449613 involves specific in vitro assays. Below are the detailed methodologies for the key experiments.

Radioligand Binding Assay for Dopamine Transporter (DAT) and μ-Opioid Receptor

This assay measures the ability of a test compound to displace a radiolabeled ligand from its receptor.

Caption: Workflow for radioligand binding assay.

Protocol Details:

• Membrane Preparation: Cell membranes expressing the human dopamine transporter or μ-opioid receptor are prepared.[10][11]

• Incubation: Membranes are incubated with a specific radioligand (e.g., [3H]BTCP for DAT or [3H]DAMGO for μ-opioid receptor) and varying concentrations of (S)-PF-04449613.[12][13]

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.[14]

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.[15]

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of (S)-PF-04449613 that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.[16]

Cytochrome P450 2C19 (CYP2C19) Inhibition Assay

This fluorometric assay measures the inhibition of CYP2C19 activity.

Caption: Workflow for CYP2C19 inhibition assay.

Protocol Details:

• Reaction Mixture: A reaction mixture containing human liver microsomes or recombinant CYP2C19, a fluorogenic substrate, and varying concentrations of (S)-PF-04449613 is prepared in a microplate.[17][18]

• Reaction Initiation: The reaction is initiated by adding an NADPH-regenerating system.[18]

• Incubation: The plate is incubated at 37°C for a specific period.[18]

• Fluorescence Measurement: The fluorescence produced by the metabolism of the substrate is measured using a fluorescence plate reader.[17]

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the concentration of (S)-PF-04449613.[17]

Sodium Channel Binding Site 2 Assay

This radioligand binding assay measures the interaction of a compound with voltage-gated sodium channels.

Protocol Details:

• Membrane Preparation: Membranes from cells recombinantly expressing the human Nav1.5 sodium channel are used.[19]

• Incubation: The membranes are incubated with a radioligand specific for binding site 2 (e.g., [3H]batrachotoxinin-A 20-α-benzoate) and different concentrations of (S)-PF-04449613.[19]

• Filtration and Washing: Similar to the DAT and μ-opioid receptor assays, the mixture is filtered, and the filters are washed to separate bound from free radioligand.[19]

• Quantification and Analysis: Radioactivity is counted, and the Ki value is calculated from the IC50 determined from the concentration-response curve.[19]

Conclusion

(S)-PF-04449613 is a highly selective PDE9A inhibitor with a favorable cross-reactivity profile. While it exhibits some off-target activity at higher concentrations, the selectivity margin for its primary target, PDE9A, is substantial. The detailed experimental protocols provided allow for the reproducible assessment of its selectivity and that of other PDE9A inhibitors, ensuring a thorough understanding of their pharmacological profiles for researchers and drug development professionals.

References

• 1. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel PDE9A inhibitors with antioxidant activities for treatment of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are PDE9A inhibitors and how do they work? [synapse.patsnap.com]
• 5. m.youtube.com [m.youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structure-based discovery of highly selective phosphodiesterase-9A inhibitors and implications for inhibitor design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dopamine Receptors in Human Lymphocytes: Radioligand Binding and Quantitative RT-PCR Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells [frontiersin.org]
• 12. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 18. Evaluation of the cytochrome P450 2C19 and 3A4 inhibition potential of the complement factor 5a receptor 1 antagonist ACT‐1014‐6470 in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]

Independent Validation of (S)-PF-04449613's Effects on Memory: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phosphodiesterase 9A (PDE9A) inhibitor, (S)-PF-04449613, and related compounds, with other memory-enhancing alternatives, supported by available experimental data. While direct, independent, head-to-head in vivo memory studies comparing (S)-PF-04449613 to other classes of cognitive enhancers are limited, this guide synthesizes data from independent research on PDE9A inhibitors and compares their effects with established memory-enhancing agents like acetylcholinesterase inhibitors.

Executive Summary

Inhibition of PDE9A is a therapeutic strategy aimed at enhancing cognitive function by increasing intracellular levels of cyclic guanosine (B1672433) monophosphate (cGMP), a key second messenger in neuronal signaling pathways involved in synaptic plasticity. Preclinical studies on various PDE9A inhibitors, including compounds structurally related to (S)-PF-04449613, have demonstrated pro-cognitive effects in rodent models. This guide presents a comparative analysis of these findings alongside data from established cognitive enhancers to provide a framework for evaluating the potential of this therapeutic target.

Data Presentation

Table 1: In Vitro Potency of Selected PDE9A Inhibitors

Compound	Target	IC50 (nM)	Selectivity	Research Affiliation
(S)-PF-04449613	PDE9A	22	>1000-fold over a panel of other targets	Pfizer Inc.
PF-04447943	Human PDE9A	2.8 (Kᵢ)	High selectivity vs. PDEs 1-8, 10, 11	Pfizer Inc.
BAY 73-6691	Human PDE9A	55	-	Bayer AG
BI 409306	Human PDE9A	65	Potent and selective	Boehringer Ingelheim

Table 2: Preclinical Efficacy of PDE9A Inhibitors in Memory Tasks (Independent and Affiliated Research)

Compound	Animal Model	Memory Task	Key Findings	Research Affiliation
PF-04449613	Mouse	Rotarod Motor Training	Increased performance improvement and learning-dependent synaptic plasticity.[1]	Peking University Shenzhen Graduate School, New York University School of Medicine
PF-04447943	Rat	Scopolamine-induced deficit in Novel Object Recognition	Significantly improved cognitive performance (1-3 mg/kg, p.o.).	Pfizer Global Research and Development
BAY 73-6691	Rat	Novel Object Recognition	Tended to enhance long-term memory.	Maastricht University, RWTH Aachen University
BAY 73-6691	Rat	Scopolamine-induced deficit in Passive Avoidance	Attenuated the retention deficit.	Maastricht University, RWTH Aachen University

Table 3: Comparative Effects of a PDE9A Inhibitor and an Acetylcholinesterase Inhibitor on Long-Term Potentiation (LTP)

Compound	Target	Experimental Model	Effect on Early LTP (E-LTP)	Effect on Late LTP (L-LTP)	Research Affiliation
BAY 73-6691	PDE9A	Rat Hippocampal Slices	Enhanced	Enhanced and transformed E-LTP into L-LTP	AbbVie Deutschland GmbH & Co. KG
Donepezil (B133215)	Acetylcholinesterase	Rat Hippocampal Slices	Increased	No effect	AbbVie Deutschland GmbH & Co. KG

Experimental Protocols

Novel Object Recognition (NOR) Test

Objective: To assess recognition memory in rodents based on their innate preference to explore a novel object over a familiar one.

Methodology:

• Habituation: Mice are individually placed in an open-field arena (e.g., 40 cm x 40 cm x 40 cm) for 5-10 minutes in the absence of any objects to allow for acclimation to the environment. This is typically done for 1-2 days prior to the training phase.

• Training/Familiarization Phase (T1): Two identical objects are placed in the arena. A mouse is placed in the arena and allowed to freely explore the objects for a set period (e.g., 5-10 minutes). The time spent exploring each object is recorded. Exploration is defined as the mouse's nose being in close proximity to the object (e.g., within 2 cm) and actively investigating it (e.g., sniffing, touching).

• Retention Interval: The mouse is returned to its home cage for a specific duration, which can be varied to test short-term (e.g., 1 hour) or long-term (e.g., 24 hours) memory.

• Test Phase (T2): One of the familiar objects from the training phase is replaced with a novel object. The mouse is returned to the arena and allowed to explore for a set period (e.g., 5 minutes). The time spent exploring the familiar and the novel object is recorded.

• Data Analysis: A discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Contextual Fear Conditioning (CFC) Test

Objective: To assess fear memory associated with a specific environment (context).

Methodology:

• Training/Conditioning: A mouse is placed in a conditioning chamber. After a baseline period of exploration (e.g., 2-3 minutes), an aversive unconditioned stimulus (US), typically a mild footshock (e.g., 0.5-1.0 mA for 1-2 seconds), is delivered. The mouse learns to associate the context (the chamber) with the aversive stimulus. The number and timing of shocks can be varied.

• Retention Interval: The mouse is returned to its home cage for a set period, usually 24 hours, to allow for memory consolidation.

• Testing: The mouse is placed back into the same conditioning chamber (the context) without the delivery of the footshock. The primary measure of fear memory is the amount of time the animal spends "freezing" (a species-specific fear response characterized by the complete absence of movement except for respiration). Freezing behavior is typically scored for a period of 3-5 minutes.

• Data Analysis: The percentage of time spent freezing during the testing phase is calculated. A higher percentage of freezing indicates stronger fear memory for the context.

Mandatory Visualization

Caption: Signaling pathway of PDE9A inhibition in memory formation.

Caption: Experimental workflow for the Novel Object Recognition (NOR) test.

Concluding Remarks

The available independent and comparative data suggest that inhibition of PDE9A is a promising mechanism for memory enhancement. While direct independent validation of (S)-PF-04449613 in canonical memory tasks is not extensively published, research on other PDE9A inhibitors like BAY 73-6691 demonstrates pro-cognitive effects. Notably, the superior effect of a PDE9A inhibitor compared to the acetylcholinesterase inhibitor donepezil on late-phase LTP, a cellular correlate of long-term memory, suggests a potentially more robust mechanism of action. However, the translation of these preclinical findings to clinical efficacy remains a challenge, as evidenced by the outcomes of some clinical trials with PDE9A inhibitors. Further independent, head-to-head comparative studies in various memory paradigms are warranted to fully elucidate the therapeutic potential of (S)-PF-04449613 and other PDE9A inhibitors relative to existing and emerging cognitive enhancers.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]

A Systematic Review of (S)-PF-04449613 Research for Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

This guide provides a systematic comparison of the preclinical phosphodiesterase 9A (PDE9A) inhibitor, (S)-PF-04449613, with other therapeutic agents investigated for cognitive disorders. While clinical trial data for (S)-PF-04449613 in this indication is not publicly available, this review summarizes its mechanism of action, preclinical efficacy, and compares it with other relevant compounds, including another PDE9A inhibitor (BI 409306), a phosphodiesterase 3 (PDE3) inhibitor (cilostazol), and an established acetylcholinesterase inhibitor (donepezil).

Executive Summary

(S)-PF-04449613 is a potent and selective inhibitor of PDE9A, an enzyme that degrades cyclic guanosine (B1672433) monophosphate (cGMP).[1] By inhibiting PDE9A, (S)-PF-04449613 elevates cGMP levels in the brain, a mechanism hypothesized to enhance synaptic plasticity and improve cognitive function.[2] Preclinical studies in rodent models have demonstrated its potential to promote dendritic spine formation, increase synaptic calcium activity, and improve performance in motor learning tasks.[2] However, the clinical development of another PDE9A inhibitor, BI 409306, for Alzheimer's disease was unsuccessful, raising questions about the viability of this target for cognitive enhancement in this patient population.[3] In contrast, cilostazol (B1669032) has shown some mixed but promising results in clinical trials for mild cognitive impairment and Alzheimer's disease, while donepezil (B133215) is an established symptomatic treatment.

Comparative Data

Table 1: Preclinical Efficacy of (S)-PF-04449613 in a Murine Model

Parameter	Vehicle Control	(S)-PF-04449613 (10 mg/kg)	Outcome
Dendritic Spine Dynamics (28-day treatment)
Spine Elimination Rate	Baseline	Increased	Enhanced synaptic remodeling[2]
Spine Formation Rate	Baseline	Increased	Enhanced synaptic remodeling[2]
Motor Skill Learning (Rotarod Test)
Performance Improvement (1-7 days)	Baseline	Significantly Improved	Enhanced motor learning and memory[2]

Table 2: Clinical Trial Outcomes of Comparator Drugs for Cognitive Impairment

Drug (Mechanism)	Indication	Key Clinical Trial Finding	Reference
BI 409306 (PDE9A inhibitor)	Prodromal and Mild Alzheimer's Disease	Did not meet primary efficacy endpoints in Phase II trials; no significant improvement in cognition.[3]
Cilostazol (PDE3 inhibitor)	Mild Cognitive Impairment (MCI) / Alzheimer's Disease (AD) with White Matter Lesions	Mixed results; some studies suggest it may slow cognitive decline, particularly in patients with a vascular component. A meta-analysis showed a trend toward favoring cilostazol in improving MMSE scores, but it was not statistically significant.[4][5]
Donepezil (Acetylcholinesterase inhibitor)	Mild to Moderate Alzheimer's Disease	Statistically significant improvements in cognitive function (ADAS-cog scores) compared to placebo in multiple large-scale clinical trials.[6][7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action of (S)-PF-04449613 and the workflows of key preclinical and clinical experiments.

Mechanism of Action of (S)-PF-04449613

Preclinical Experimental Workflow for (S)-PF-04449613

General Clinical Trial Workflow for Cognitive Enhancers

Experimental Protocols

Preclinical Evaluation of (S)-PF-04449613

1. Animals: Studies utilized transgenic mice expressing Yellow Fluorescent Protein (YFP) in layer V pyramidal neurons to visualize dendritic spines.[2]

2. Drug Administration: (S)-PF-04449613 was dissolved in a vehicle of 5% DMSO, 5% Cremophor, and 90% saline and administered via subcutaneous injection at doses ranging from 3.2 mg/kg to 10 mg/kg.[2]

3. Two-Photon Microscopy:

• Surgical Preparation: A cranial window was created over the motor cortex to allow for in vivo imaging.

• Imaging: Dendritic spines were imaged using a two-photon microscope. Baseline images were taken before treatment, and subsequent imaging sessions were conducted to track changes in spine formation and elimination over time.[2]

4. Rotarod Motor Skill Learning:

• Apparatus: An accelerating rotarod was used to assess motor coordination and learning.

• Protocol: Mice were trained on the rotarod for multiple trials. (S)-PF-04449613 or vehicle was administered, and subsequent performance on the rotarod was measured to evaluate the effect on motor skill acquisition and retention.[2]

Clinical Trial Protocol for BI 409306 in Alzheimer's Disease (Phase II)

1. Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[3]

2. Participants: Patients with prodromal or mild Alzheimer's disease.

3. Interventions: Oral doses of BI 409306 (10-50 mg daily) or placebo for 12 weeks.[3]

4. Primary Efficacy Endpoint: Change from baseline in the Neuropsychological Test Battery (NTB) total z-score after 12 weeks of treatment.[3]

5. Secondary Efficacy Endpoints:

• Clinical Dementia Rating scale-Sum of Boxes (CDR-SB)

• Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-Cog11)

• Alzheimer's Disease Cooperative Study-Activities of Daily Living scale (ADCS-ADL)[3]

Clinical Trial Protocol for Cilostazol in Mild Cognitive Impairment (COMCID Trial)

1. Study Design: A double-blind, randomized, placebo-controlled phase II study.[8]

2. Participants: Patients with mild cognitive impairment.

3. Interventions: Cilostazol or placebo administered for 96 weeks.[8]

4. Primary Objective: To evaluate whether cilostazol slows down cognitive decline as measured by the Mini-Mental State Examination (MMSE).[8]

5. Secondary Objectives:

• Time to conversion from MCI to dementia.

• Incremental changes in several psychological assessment scales.[8]

Clinical Trial Protocol for Donepezil in Alzheimer's Disease

1. Study Design: A multicenter, randomized, double-blind, placebo-controlled trial.[7]

2. Participants: Patients with mild to moderate Alzheimer's disease.

3. Interventions: Donepezil (5 mg/day or 10 mg/day) or placebo for 24 weeks.[7]

4. Primary Efficacy Measures:

• Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog)

• Clinician's Interview Based Assessment of Change-Plus (CIBIC plus)[7]

5. Secondary Efficacy Measures:

• Mini-Mental State Examination (MMSE)

• Clinical Dementia Rating Scale-Sum of the Boxes (CDR-SB)

• Patient-rated Quality of Life (QoL)[7]

Conclusion

(S)-PF-04449613 has demonstrated promising preclinical activity in models of synaptic plasticity and learning. Its mechanism of action, through the elevation of cGMP by inhibiting PDE9A, is a rational approach for exploring cognitive enhancement. However, the lack of publicly available clinical trial data for (S)-PF-04449613 in cognitive disorders and the failure of another PDE9A inhibitor, BI 409306, in Phase II trials for Alzheimer's disease, temper enthusiasm for this specific target.

In comparison, the PDE3 inhibitor cilostazol has shown some potential in specific patient populations, warranting further investigation. Donepezil remains a standard of care for the symptomatic treatment of Alzheimer's disease, providing a benchmark for the efficacy of novel therapeutic agents.

Future research on PDE9A inhibitors for cognitive enhancement should carefully consider patient selection, appropriate dosing, and the specific cognitive domains being targeted, in light of the clinical trial outcomes for related compounds. The detailed experimental protocols provided in this guide can serve as a valuable resource for designing future preclinical and clinical studies in this area.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the efficacy, safety and tolerability of orally administered BI 409306, a novel phosphodiesterase type 9 inhibitor, in two randomised controlled phase II studies in patients with prodromal and mild Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of Cilostazol Administration in Alzheimer's Disease Patients with White Matter Lesions: A Positron-Emission Tomography Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of cilostazol on cognitive function and dementia risk: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The efficacy and safety of donepezil in patients with Alzheimer's disease: results of a US Multicentre, Randomized, Double-Blind, Placebo-Controlled Trial. The Donepezil Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A 24-week, double-blind, placebo-controlled trial of donepezil in patients with Alzheimer's disease. Donepezil Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A multicenter, randomized, placebo-controlled trial for cilostazol in patients with mild cognitive impairment: The COMCID study protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to PDE9 Inhibitors: A Focus on (S)-PF-04449613 and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of phosphodiesterase 9 (PDE9) inhibitors, with a particular focus on the potent and selective compound (S)-PF-04449613. The information presented herein, supported by experimental data, is intended to aid in the selection of appropriate chemical tools and to inform the development of novel therapeutics targeting the cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway.

Phosphodiesterase 9 (PDE9) is a cGMP-specific phosphodiesterase that plays a critical role in regulating intracellular cGMP levels.[1] Its inhibition has emerged as a promising therapeutic strategy for a variety of disorders, including those affecting the central nervous system and the cardiovascular system.[2][3] This guide offers a comparative analysis of key PDE9 inhibitors, their selectivity profiles, and the experimental methodologies used for their characterization.

Comparative Efficacy of PDE9 Inhibitors

The inhibitory potency of various compounds against PDE9 and other phosphodiesterase families is summarized below. A lower IC50 value indicates a higher potency. The selectivity of these inhibitors is a critical factor in minimizing off-target effects.

Inhibitor	PDE9 IC50 (nM)	PDE1 IC50 (nM)	PDE5 IC50 (nM)	PDE6 IC50 (nM)	Reference(s)
(S)-PF-04449613	22	>10,000	>10,000	>10,000	[4]
PF-04447943	Ki: 2.8 (human)	>10,000	>10,000	>10,000	[2]
BAY73-6691	55	>10,000	>10,000	>10,000	[2][5]
Compound 28	21	18,060	3,300	>20,000	[6]
BAY-7081	15 (human)	735	>10,000	>10,000	[7]

Note: IC50 and Ki values can vary depending on the specific experimental conditions.

Signaling Pathway of PDE9

PDE9 specifically hydrolyzes cGMP, thereby regulating its intracellular concentration. This regulation is particularly important in signaling pathways that are independent of nitric oxide (NO).[8] The inhibition of PDE9 leads to an accumulation of cGMP, which can then activate downstream effectors such as protein kinase G (PKG), leading to various physiological responses.

Caption: The cGMP signaling pathway regulated by PDE9.

Experimental Protocols

Accurate determination of inhibitor potency and selectivity is crucial in drug discovery. Below are summaries of common experimental protocols used to characterize PDE9 inhibitors.

In Vitro PDE9 Inhibition Assay (Fluorescence Polarization)

This high-throughput assay measures the ability of a compound to inhibit the enzymatic activity of PDE9.

Principle: The assay is based on the change in fluorescence polarization of a fluorescently labeled cGMP substrate upon its hydrolysis by PDE9 and subsequent binding to a specific binding agent.[9]

Protocol Summary:

• Reagent Preparation: Dilute recombinant human PDE9A enzyme and a FAM-labeled cGMP substrate in an appropriate assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT).[9]

• Compound Addition: Serially dilute the test compounds (e.g., (S)-PF-04449613) in DMSO and then in the assay buffer. Add the diluted compounds to a microplate.

• Enzyme Addition: Add the diluted PDE9A enzyme to all wells except the negative control.

• Incubation: Pre-incubate the plate to allow for compound-enzyme interaction.

• Reaction Initiation: Add the FAM-labeled cGMP substrate to all wells to start the enzymatic reaction.

• Detection: After a set incubation period, add a binding agent that specifically binds to the hydrolyzed GMP product. Measure the fluorescence polarization using a suitable plate reader.

• Data Analysis: Calculate the percent inhibition based on the polarization values of control and compound-treated wells. Determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for a PDE9 inhibitor fluorescence polarization assay.

Cell-Based PDE9 Reporter Assay

This type of assay assesses the activity of PDE9 inhibitors in a cellular context.

Principle: A host cell line is engineered to express human PDE9A and a cGMP-sensitive biosensor, such as a cyclic nucleotide-gated (CNG) ion channel coupled to a calcium-sensitive reporter.[10] Inhibition of PDE9A leads to an increase in intracellular cGMP, which opens the CNG channels, causing a detectable influx of calcium.

Protocol Summary:

• Cell Culture: Culture the engineered cells in appropriate media.

• Cell Seeding: Seed the cells into a microplate and allow them to adhere.

• Compound Addition: Treat the cells with various concentrations of the test inhibitor.

• Stimulation: Stimulate the cells with a natriuretic peptide (e.g., ANP) to induce cGMP production.

• Signal Detection: Measure the signal from the calcium-sensitive reporter (e.g., luminescence or fluorescence) using a plate reader.

• Data Analysis: Normalize the data and plot a dose-response curve to determine the IC50 value of the inhibitor in a cellular environment.[10]

Caption: Workflow for a cell-based PDE9 inhibitor reporter assay.

Conclusion

The development of potent and selective PDE9 inhibitors like (S)-PF-04449613 holds significant promise for the treatment of various diseases. A thorough understanding of their comparative efficacy, selectivity, and the signaling pathways they modulate is essential for advancing research and development in this area. The experimental protocols outlined in this guide provide a framework for the robust characterization of novel PDE9 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 5. Insight into binding of phosphodiesterase-9A selective inhibitors by crystal structures and mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-based discovery of highly selective phosphodiesterase-9A inhibitors and implications for inhibitor design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Head-to-Head Comparison: (S)-PF-04449613 and BI 409306 in the Pursuit of Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

(S)-PF-04449613 and BI 409306 have emerged as significant tool compounds in the exploration of cognitive enhancement through the inhibition of phosphodiesterase 9A (PDE9A). Both small molecules selectively target PDE9A, an enzyme primarily responsible for the degradation of cyclic guanosine (B1672433) monophosphate (cGMP) in the brain. By inhibiting PDE9A, these compounds elevate cGMP levels, thereby modulating synaptic plasticity, a fundamental process for learning and memory. This guide provides a comprehensive head-to-head comparison of (S)-PF-04449613 and BI 409306, summarizing their performance based on available preclinical and clinical data to aid researchers in selecting the appropriate tool for their specific scientific inquiries.

At a Glance: Key Differences and Clinical Trajectory

While both compounds share the same mechanism of action, their clinical development paths have diverged significantly. (S)-PF-04449613, developed by Pfizer, has been extensively used in preclinical research to probe the role of PDE9A in various neurological processes.[1][2][3] In contrast, BI 409306, developed by Boehringer Ingelheim, progressed to Phase II clinical trials for Alzheimer's disease. However, development for this indication was halted due to a lack of efficacy.[4][5][6] The company has since shifted its focus to investigating BI 409306 for schizophrenia.[5][7] This divergence in clinical outcomes underscores the complexities of translating preclinical findings to human cognitive disorders.

Quantitative Data Summary

The following tables provide a structured comparison of the physicochemical properties, in vitro potency, and in vivo efficacy of (S)-PF-04449613 and BI 409306 based on published data.

Table 1: Physicochemical Properties and In Vitro Potency

Property	(S)-PF-04449613	BI 409306	Reference(s)
Chemical Name	6-[(1R)-1-(3-phenoxyazetidin-1-yl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	Not publicly available	[1][2]
Molecular Weight	395.45 g/mol	Not publicly available	[8]
Target	Phosphodiesterase 9A (PDE9A)	Phosphodiesterase 9A (PDE9A)	[2][9]
IC50 (PDE9A)	22 nM (human)	65 nM (human), 168 nM (rat)	[2][10]
Selectivity	>1000-fold selective for PDE9A over most other non-PDE targets investigated.	Potent and selective inhibitor of PDE9A.	[2][8][10]

Table 2: Preclinical and Clinical Efficacy Summary

Efficacy Parameter	(S)-PF-04449613	BI 409306	Reference(s)
Preclinical Model	Mouse motor learning (Rotarod test)	Rodent models of episodic and working memory	[1][2][10]
Preclinical Outcome	- Increased dendritic spine formation and survival. - Improved performance in motor learning tasks.	- Enhanced hippocampal long-term potentiation (LTP). - Improved performance in object recognition tasks. - Reversed working memory deficits.	[1][2][10]
Clinical Development (Cognition)	Preclinical	Phase II (Discontinued for Alzheimer's Disease)	[4][5][6][11]
Reason for Discontinuation	N/A	Did not meet efficacy endpoints in Phase II trials for Alzheimer's disease.	[4][5][6]

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanism and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: PDE9A Inhibition Signaling Pathway.

Caption: Preclinical Evaluation Workflow for PDE9A Inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to evaluate (S)-PF-04449613 and BI 409306.

Rotarod Test for Motor Learning (as applied to (S)-PF-04449613)

Objective: To assess the effect of (S)-PF-04449613 on motor coordination and learning in mice.[2][3]

Apparatus: An accelerating rotarod apparatus.

Procedure:

• Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the experiment.[4][10]

• Drug Administration: (S)-PF-04449613 or vehicle is administered subcutaneously at the specified dose (e.g., 10 mg/kg).[1][2]

• Training/Testing: Mice are placed on the rotating rod, which accelerates from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).[4]

• Data Collection: The latency to fall from the rod is recorded for each mouse over multiple trials. An increase in the latency to fall indicates improved motor performance and learning.[2][4]

Ex Vivo Hippocampal Long-Term Potentiation (LTP) (as applied to BI 409306)

Objective: To determine the effect of BI 409306 on synaptic plasticity in rat hippocampal slices.[5][10]

Procedure:

• Slice Preparation: Hippocampal slices (e.g., 400 µm thick) are prepared from rat brains and maintained in artificial cerebrospinal fluid (aCSF).

• Electrophysiology: A stimulating electrode is placed in the Schaffer collateral pathway, and a recording electrode is placed in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording: A stable baseline of fEPSPs is recorded for a set period (e.g., 20-30 minutes) in the presence of either vehicle or BI 409306.

• LTP Induction: LTP is induced by applying a high-frequency stimulation (HFS) protocol (e.g., one train of 100 Hz for 1 second).

• Post-HFS Recording: fEPSPs are recorded for at least 60 minutes post-HFS to measure the magnitude and stability of LTP. An enhancement of the fEPSP slope or amplitude compared to the control group indicates a facilitation of LTP.[10]

Conclusion

Both (S)-PF-04449613 and BI 409306 are valuable chemical probes for investigating the role of the PDE9A-cGMP signaling pathway in neuronal function. (S)-PF-04449613 has demonstrated robust effects in preclinical models of synaptic plasticity and motor learning.[1][2] While BI 409306 also showed promising preclinical efficacy, its failure to demonstrate cognitive benefits in Alzheimer's disease patients highlights the translational challenges in this field.[4][5] For researchers focused on fundamental mechanisms of synaptic plasticity and learning in preclinical models, (S)-PF-04449613 remains a potent and well-characterized tool. For those investigating the therapeutic potential of PDE9A inhibition in psychiatric disorders such as schizophrenia, the clinical data and ongoing trials for BI 409306 provide a more relevant, albeit complex, starting point. The distinct clinical trajectories of these two compounds underscore the importance of careful target validation and patient selection in the development of novel cognitive enhancers.

References

• 1. benchchem.com [benchchem.com]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Phosphodiesterase 9 Inhibitor PF-04449613 Promotes Dendritic Spine Formation and Performance Improvement after Motor Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 5. researchgate.net [researchgate.net]
• 6. alzforum.org [alzforum.org]
• 7. Phosphodiesterase 9A Controls Nitric-oxide Independent cGMP and Hypertrophic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 9. the-role-of-phosphodiesterase-9a-inhibitors-in-heart-failure - Ask this paper | Bohrium [bohrium.com]
• 10. Rotarod test [pspp.ninds.nih.gov]
• 11. benchchem.com [benchchem.com]

Confirming In Vivo Target Engagement of (S)-PF-04449613: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme that plays a crucial role in degrading cyclic guanosine (B1672433) monophosphate (cGMP). By inhibiting PDE9A, (S)-PF-04449613 elevates intracellular cGMP levels, a key second messenger involved in various physiological processes, including synaptic plasticity, memory, and cardiovascular function. This guide provides a comparative overview of the in vivo target engagement of (S)-PF-04449613 against other relevant PDE9A inhibitors, supported by experimental data and detailed methodologies.

Quantitative Data Comparison

The following tables summarize the key in vitro and in vivo data for (S)-PF-04449613 and comparable PDE9A inhibitors, providing a direct comparison of their potency, selectivity, and efficacy.

Table 1: In Vitro Inhibitory Potency and Selectivity

Compound	Target	IC50 (nM)	Selectivity	Reference
(S)-PF-04449613	Human PDE9A	22	>1000-fold vs. other PDEs	[1]
PF-04447943	Human PDE9A	12	>78-fold vs. other PDEs	[2]
BAY 73-6691	Human PDE9A	55	Moderately selective	[3]

Table 2: In Vivo Efficacy – cGMP Elevation

Compound	Animal Model	Dose	Route	% Increase in Brain cGMP (Region)	Time Point	Reference
(S)-PF-04449613	Mouse	1-32 mg/kg	s.c.	Dose-dependent increase (Cerebrum)	30 min	[1]
PF-04447943	Rat	1-30 mg/kg	p.o.	Dose-dependent increase (CSF)	30 min	[4]
PF-4181366	Mouse	Not specified	Not specified	Significant elevation (Striatum, Hippocampus, Cortex)	30 min	[5]
BAY 73-6691	Not specified	Not specified	Not specified	Dose-dependent increase (Hippocampus, Amygdala)	Not specified	[6]

Table 3: In Vivo Efficacy – Behavioral Models

Compound	Animal Model	Behavioral Test	Dose	Key Findings	Reference
(S)-PF-04449613	Mouse	Rotarod Motor Learning	10 mg/kg	Improved motor skill performance	[1]
PF-04447943	Rodent	Multiple cognitive assays	1-3 mg/kg p.o.	Improved cognitive performance	[4]
BAY 73-6691	Rodent	Multiple learning and memory tasks	Not specified	Enhanced acquisition, consolidation, and retention of long-term memory	[7]

Signaling Pathway and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.

Caption: PDE9A Inhibition Signaling Pathway.

Caption: In Vivo Two-Photon Microscopy Workflow.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

In Vivo Two-Photon Microscopy for Dendritic Spine Dynamics

• Objective: To visualize and quantify the effect of (S)-PF-04449613 on dendritic spine formation, elimination, and calcium transients in the living brain.

• Animal Model: Transgenic mice expressing a fluorescent protein in specific neuron populations (e.g., Thy1-YFP or GCaMP6s).

• Surgical Procedure:

  • Anesthetize the mouse and secure it in a stereotaxic frame.

  • Perform a craniotomy over the brain region of interest (e.g., motor cortex).

  • Implant a glass coverslip to create a chronic imaging window.

  • Allow the animal to recover for at least two weeks before imaging.

• Imaging Procedure:

  • Anesthetize the mouse and head-fix it under the two-photon microscope.

  • Use a Ti-sapphire laser tuned to the appropriate excitation wavelength for the fluorescent protein (e.g., ~920 nm for GCaMP6s).

  • Acquire baseline 3D image stacks of dendritic segments.

  • Administer (S)-PF-04449613 or vehicle subcutaneously.

  • Acquire image stacks at various time points post-administration to track changes in spine morphology and calcium activity.

• Data Analysis:

  • Use image analysis software to manually or semi-automatically track individual dendritic spines over time to quantify rates of formation and elimination.

  • For calcium imaging, measure the frequency, amplitude, and duration of calcium transients in dendritic spines and shafts.

Rotarod Motor Learning Task

• Objective: To assess the effect of (S)-PF-04449613 on motor coordination and learning.

• Apparatus: An accelerating rotarod device.

• Procedure:

  • Habituate the mice to the testing room and the rotarod apparatus.

  • Place the mouse on the rotating rod at a low, constant speed.

  • Gradually accelerate the rod from a starting speed (e.g., 4 rpm) to a maximum speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

  • Record the latency to fall from the rod for each mouse.

  • Administer (S)-PF-04449613 or vehicle at predetermined time points before or during the training period.

  • Repeat the trials over several days to assess learning.

• Data Analysis:

  • Compare the latency to fall between the drug-treated and vehicle-treated groups over the training days. An increase in latency indicates improved motor performance and learning.

Measurement of Brain cGMP Levels

• Objective: To directly confirm the in vivo target engagement of (S)-PF-04449613 by measuring its effect on cGMP concentrations in the brain.

• Procedure:

  • Administer (S)-PF-04449613 or vehicle to the animals.

  • At a specified time point after administration (e.g., 30 minutes), euthanize the animals and rapidly dissect the brain region of interest (e.g., cerebrum, hippocampus).

  • Immediately freeze the tissue in liquid nitrogen to prevent cGMP degradation.

  • Homogenize the tissue in an appropriate buffer (e.g., 0.1 M HCl).

  • Centrifuge the homogenate to pellet the cellular debris.

  • Collect the supernatant containing the cGMP.

• Quantification:

  • Use a commercially available cGMP enzyme immunoassay (EIA) kit.

  • Follow the manufacturer's instructions to measure the cGMP concentration in the supernatant.

  • Normalize the cGMP concentration to the total protein content of the tissue homogenate.

• Data Analysis:

  • Compare the normalized cGMP levels between the drug-treated and vehicle-treated groups to determine the in vivo efficacy of the PDE9A inhibitor.

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The selective phosphodiesterase 9 (PDE9) inhibitor PF-04447943 (6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one) enhances synaptic plasticity and cognitive function in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphodiesterase 9A in Brain Regulates cGMP Signaling Independent of Nitric-Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The novel selective PDE9 inhibitor BAY 73-6691 improves learning and memory in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Clinical Potential of (S)-PF-04449613: A Comparative Literature Review of a Novel PDE9 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

(S)-PF-04449613 is a potent and selective phosphodiesterase 9 (PDE9) inhibitor that has demonstrated significant therapeutic potential in a range of preclinical studies. By elevating cyclic guanosine (B1672433) monophosphate (cGMP) levels, (S)-PF-04449613 modulates key signaling pathways implicated in neuroplasticity, cardiometabolic health, and cardiac function. This guide provides a comprehensive review of the existing literature on (S)-PF-04449613, comparing its preclinical profile with other PDE9 inhibitors and current therapeutic alternatives for potential clinical applications.

Executive Summary

(S)-PF-04449613 is a promising preclinical candidate with a well-defined mechanism of action. Its ability to enhance cGMP signaling has been linked to beneficial effects in animal models of cognitive impairment, diet-induced obesity, and heart failure. However, a significant gap in its translational journey is the current lack of publicly available clinical trial data for this specific compound. In contrast, other PDE9 inhibitors have entered the clinical arena with mixed results. Notably, the Phase II trial of PF-04447943 for Alzheimer's disease did not meet its primary endpoints, tempering enthusiasm for this class in neurodegenerative disorders. Conversely, early clinical data for CRD-740 in heart failure patients shows promise. This guide will delve into the preclinical evidence for (S)-PF-04449613, providing a comparative analysis to contextualize its potential within the broader landscape of PDE9 inhibition and existing treatment paradigms.

Mechanism of Action: The cGMP Signaling Pathway

Phosphodiesterase 9 (PDE9) is a key enzyme that specifically hydrolyzes cGMP, a crucial second messenger in various physiological processes. Inhibition of PDE9 leads to an accumulation of cGMP, thereby amplifying the downstream signaling of pathways activated by nitric oxide (NO) and natriuretic peptides. This enhanced signaling can lead to a variety of cellular responses, including modulation of synaptic plasticity, regulation of metabolic processes, and control of cardiac contractility and remodeling.

Figure 1. Mechanism of action of (S)-PF-04449613 in the cGMP signaling pathway.

Preclinical Evidence for (S)-PF-04449613

Neurocognitive Enhancement

In preclinical models, (S)-PF-04449613 has demonstrated the potential to enhance synaptic plasticity, a cellular correlate of learning and memory. Studies in rodents have shown that administration of (S)-PF-04449613 can promote dendritic spine formation and improve performance in motor learning tasks.[1] This suggests a potential therapeutic role in conditions characterized by cognitive decline.

Cardiometabolic Benefits

Research in models of diet-induced obesity has indicated that (S)-PF-04449613 can reduce body fat and improve metabolic parameters.[2] These effects are thought to be mediated by the stimulation of mitochondrial activity in adipose tissue.

Cardioprotective Effects

(S)-PF-04449613 has also shown promise in preclinical models of heart failure. It has been observed to exert positive inotropic effects, enhancing cardiac contractility. This suggests a potential application in heart failure, particularly in conditions with preserved ejection fraction (HFpEF) where cGMP signaling is implicated.

Comparative Analysis of PDE9 Inhibitors

The clinical development landscape for PDE9 inhibitors is evolving. While (S)-PF-04449613 remains in the preclinical stage, several other PDE9 inhibitors have advanced to clinical trials, providing valuable insights into the therapeutic potential and challenges of this drug class.

Compound	Highest Development Phase	Key Therapeutic Areas Investigated	Notable Outcomes
(S)-PF-04449613	Preclinical	Neurocognitive Disorders, Cardiometabolic Syndrome, Heart Failure	Promising preclinical data in animal models. No clinical trial data available.
PF-04447943	Phase II	Alzheimer's Disease, Sickle Cell Disease	Alzheimer's Disease: Did not meet primary endpoints in a Phase II study. Sickle Cell Disease: Investigated for its potential to reduce vaso-occlusive crises.
CRD-733 / CRD-740	Phase II	Heart Failure	CRD-740: Showed promising results in a Phase IIa trial in patients with heart failure with reduced ejection fraction (HFrEF).
BI 409306	Phase II	Schizophrenia, Alzheimer's Disease	Investigated for cognitive impairment associated with schizophrenia and in Alzheimer's disease.
BAY73-6691	Preclinical	Neurocognitive Disorders	Early preclinical studies showed cognitive-enhancing effects in rodents.

Comparison with Alternative Therapeutic Strategies

The potential clinical applications of (S)-PF-04449613 would position it against existing and emerging therapies for neurocognitive disorders and cardiovascular diseases.

Potential Indication	Current Standard of Care / Alternatives	Mechanism of Action of Alternatives
Alzheimer's Disease	Acetylcholinesterase inhibitors (e.g., Donepezil), NMDA receptor antagonists (e.g., Memantine), Anti-amyloid monoclonal antibodies (e.g., Lecanemab)[3][4][5]	Increase acetylcholine (B1216132) levels, modulate glutamate (B1630785) transmission, clear amyloid-beta plaques.
Heart Failure with Preserved Ejection Fraction (HFpEF)	SGLT2 inhibitors (e.g., Empagliflozin), Mineralocorticoid receptor antagonists (e.g., Spironolactone), Diuretics[6][7][8][9]	Inhibit glucose reabsorption in the kidney, block aldosterone (B195564) effects, reduce fluid overload.
Diet-Induced Obesity & Cardiometabolic Syndrome	Lifestyle modification (diet and exercise), GLP-1 receptor agonists (e.g., Semaglutide), SGLT2 inhibitors[10][11][12]	Mimic incretin (B1656795) hormones to regulate appetite and glucose, inhibit renal glucose reabsorption.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of key experimental protocols used in the preclinical evaluation of (S)-PF-04449613 and related compounds.

In Vivo Two-Photon Microscopy for Synaptic Plasticity

Figure 2. Workflow for in vivo two-photon microscopy experiments.

• Animal Model: Typically, transgenic mice expressing fluorescent proteins in specific neuronal populations (e.g., Thy1-YFP mice) are used to visualize dendritic spines.[1]

• Surgical Procedure: A cranial window is surgically implanted over the brain region of interest (e.g., motor cortex) to allow for chronic optical access.

• Imaging: A two-photon microscope is used to acquire high-resolution, three-dimensional images of dendritic segments at repeated intervals.

• Treatment: (S)-PF-04449613 or a vehicle control is administered to the animals according to the study design.

• Data Analysis: Image stacks are analyzed to quantify the rate of dendritic spine formation, elimination, and stability over time.

Langendorff-Perfused Heart Model for Cardiac Function

Figure 3. Experimental workflow for the Langendorff-perfused heart model.

• Heart Isolation: The heart is excised from an anesthetized rodent and the aorta is cannulated.

• Perfusion: The heart is retrogradely perfused with an oxygenated Krebs-Henseleit buffer at a constant temperature and pressure.

• Data Acquisition: A pressure transducer is inserted into the left ventricle to measure parameters such as left ventricular developed pressure (LVDP), heart rate (HR), and rates of contraction and relaxation.

• Drug Administration: (S)-PF-04449613 is infused into the perfusion buffer at increasing concentrations to assess its effects on cardiac function.

Diet-Induced Obesity Mouse Model

References

• 1. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. How Is Alzheimer's Disease Treated? | National Institute on Aging [nia.nih.gov]
• 4. Treatment of Alzheimer Disease | AAFP [aafp.org]
• 5. alz.org [alz.org]
• 6. New therapies for the treatment of heart failure with preserved ejection fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel paradigms in the therapeutic management of heart failure with preserved ejection fraction: clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cardiovascularbusiness.com [cardiovascularbusiness.com]
• 9. New Insights on HFpEF Treatment | HFpEF [cfrjournal.com]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. Developing a Comprehensive Approach for Managing Cardiorenal Metabolic Diseases (CRMD) in Saudi Arabia: Thinking beyond Single Disease—Literature Review and Multidisciplinary Consensus Report | springermedizin.de [springermedizin.de]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (S)-PF-04449613: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of investigational compounds like (S)-PF-04449613, a potent PDE9 inhibitor, is a critical component of laboratory safety and environmental responsibility.[1][2] Adherence to established protocols not only ensures a secure working environment but also maintains regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of (S)-PF-04449613, addressing immediate safety concerns and logistical planning.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (S)-PF-04449613 with appropriate caution. The toxicological properties of this compound have not been thoroughly investigated, warranting a conservative approach to safety.[3] All operations involving this substance should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Personal Protective Equipment (PPE):

A comprehensive set of PPE is mandatory to prevent accidental exposure. This includes, but is not limited to:

• Eye Protection: Use of appropriate safety glasses is essential.[3]

• Hand Protection: Chemical-resistant gloves that meet the BS EN 374:2003 standard should be worn and inspected before each use.[3]

• Body Protection: A lab coat or other suitable protective clothing must be worn.[3]

• Respiratory Protection: If there is a risk of aerosol or dust formation, a suitable respirator should be used.[3]

Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate any potential hazards.

Spill Cleanup Protocol:

• Evacuate non-essential personnel from the affected area.[3]

• Ensure adequate ventilation.[3]

• Wearing the appropriate PPE, cover the spill with a suitable absorbent material.[3]

• Carefully sweep up the absorbed material and place it into a designated, appropriate container for disposal.[3]

• All materials used for cleanup should be held for proper disposal as hazardous waste.[3]

First Aid Measures:

• Inhalation: Move the individual to fresh air and monitor their breathing. If breathing is difficult or stops, administer oxygen or artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove and launder contaminated clothing before reuse. Consult a physician.[3]

• Eye Contact: Flush the eyes with plenty of water for at least 15 minutes and seek medical advice.[3]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and consult a doctor immediately.[3]

In any case of exposure, it is critical to show the Safety Data Sheet (SDS) to the attending medical professional.[3]

Step-by-Step Disposal Protocol for (S)-PF-04449613

The disposal of (S)-PF-04449613 and its contaminated materials must be handled as hazardous waste. The primary directive is to dispose of the compound in a regulated landfill site or through other approved methods for hazardous or toxic wastes, in strict accordance with national and local regulations.[3]

• Waste Segregation: All waste streams containing (S)-PF-04449613 must be segregated from general laboratory waste. This includes:

  • Unused or expired solid compound.

  • Contaminated disposable labware (e.g., pipette tips, vials, gloves).

  • Solutions containing the compound.

  • Spill cleanup materials.

• Waste Collection and Labeling:

  • Collect solid waste in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Aqueous waste should be collected in a separate, compatible container.

  • All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(S)-PF-04449613," the concentration, and the date of accumulation.

• Storage:

  • Store waste containers in a cool, well-ventilated, and designated satellite accumulation area within the laboratory.

  • Ensure containers are kept tightly sealed when not in use.

• Arranging for Disposal:

  • Once a waste container is full or has reached its designated accumulation time limit, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Complete all necessary waste pickup request forms, providing accurate and detailed information about the waste composition and quantity.

Quantitative and Qualitative Safety Data

Parameter	Information	Source
Physical Form	Solid	[3]
Storage Temperature	Store at -20°C	[1]
Solubility	Soluble in DMSO	[1]
Known Hazards	To the best of our knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated. May emit toxic fumes in combustion.	[3]
First Aid	Immediate medical attention is required in case of exposure.	[3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for (S)-PF-04449613.

Caption: Disposal workflow for (S)-PF-04449613 from generation to final disposal.

References

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. The phosphodiesterase 9 inhibitor PF-04449613 promotes dendritic spine formation and performance improvement after motor learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.hawaii.edu [research.hawaii.edu]

Personal protective equipment for handling (S)-PF-04449613

Essential Safety and Handling Guide for (S)-PF-04449613

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (S)-PF-04449613, a potent phosphodiesterase 9A (PDE9A) inhibitor.[1][2] Given that this compound is intended for research purposes only and not for human or veterinary use, adherence to stringent laboratory safety protocols is imperative.[1] While a specific Safety Data Sheet (SDS) is typically provided by the supplier via email upon purchase, this document outlines essential best practices for handling potent pharmaceutical compounds, which should be applied to (S)-PF-04449613.[3][4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure risk when handling (S)-PF-04449613, which is supplied as a solid. The following table summarizes the recommended PPE for various laboratory tasks involving this compound.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	• Safety glasses with side shields• Laboratory coat• Closed-toe shoes	• Nitrile gloves
Handling of Powders/Solids (e.g., weighing, aliquoting)	• Full-face respirator with appropriate cartridges• Chemical-resistant coveralls or suit• Double-gloving (e.g., nitrile)• Chemical-resistant shoe covers	• Head covering• Chemical-resistant apron
Handling of Liquids/Solutions (e.g., solution preparation)	• Chemical splash goggles or a face shield• Chemical-resistant gloves• Chemical-resistant apron over lab coat	• Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	• Chemical splash goggles or a face shield• Heavy-duty, chemical-resistant gloves• Waterproof or chemical-resistant apron	• Respirator (if aerosols or vapors are generated)

Operational Plan: Safe Handling of (S)-PF-04449613

A systematic approach is essential for safely handling potent compounds like (S)-PF-04449613. The following protocol outlines the key phases of handling, from preparation to post-handling decontamination.

Preparation

• Designated Area: All work with (S)-PF-04449613 should be conducted in a designated area, such as a chemical fume hood or a glove box, to ensure proper ventilation and containment.

• Equipment Assembly: Before starting, assemble all necessary equipment, including balances, spatulas, glassware, and sonicator.

• Spill Kit: Ensure a chemical spill kit is readily accessible.

• Waste Containers: Prepare clearly labeled waste containers for solid and liquid chemical waste.

Handling

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before entering the designated handling area.

• Weighing: When weighing the solid compound, do so within a fume hood or a balance enclosure to minimize the risk of inhalation. Use disposable weigh boats to prevent cross-contamination.

• Solution Preparation: To prepare a solution, slowly add the solvent to the solid compound to avoid splashing. (S)-PF-04449613 is soluble in DMSO.[1][2] Keep the container covered as much as possible during this process.

• Experimental Procedures: All manipulations of the compound, whether in solid or solution form, should be carried out within the designated containment area.

Post-Handling

• Decontamination: Thoroughly decontaminate all work surfaces and non-disposable equipment with an appropriate cleaning agent after use.

• PPE Removal: Remove PPE in a designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

• Hand Washing: Wash hands thoroughly with soap and water after completing work and before leaving the laboratory.

References

• 1. caymanchem.com [caymanchem.com]
• 2. PF 04449613 | Phosphodiesterases | Tocris Bioscience [tocris.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]